What is the role of ADU-S100 in STING pathway activation?
Executive Summary The cyclic GMP-AMP synthase (cGAS)–stimulator of interferon genes (STING) pathway is a fundamental innate immune sensing mechanism that detects cytosolic double-stranded DNA (dsDNA) and drives the produ...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
The cyclic GMP-AMP synthase (cGAS)–stimulator of interferon genes (STING) pathway is a fundamental innate immune sensing mechanism that detects cytosolic double-stranded DNA (dsDNA) and drives the production of Type I interferons (IFNs). While endogenous cyclic dinucleotides (CDNs) like 2'3'-cGAMP naturally activate this pathway, their clinical utility is severely limited by rapid enzymatic degradation via phosphodiesterases (e.g., ENPP1) and variable binding affinities across human STING polymorphic variants.
ADU-S100 (also known as MIW815 or ML RR-S2 CDA) was developed as a rationally designed, synthetic CDN to overcome these pharmacological barriers. Featuring non-canonical dithio mixed-linkages, ADU-S100 exhibits profound nuclease resistance and acts as a pan-allelic agonist capable of activating all major human STING variants[1]. This whitepaper provides an in-depth technical analysis of ADU-S100’s mechanism of action, quantitative pharmacological profile, and validated experimental methodologies for preclinical evaluation.
Mechanistic Grounding: The cGAS-STING-TBK1 Axis
To utilize ADU-S100 effectively in experimental models, researchers must understand the precise biochemical cascade it initiates. ADU-S100 bypasses the upstream cGAS sensor and directly engages the STING dimer residing on the endoplasmic reticulum (ER) membrane[2].
The Causality of Activation:
Ligand Binding & Conformational Shift: ADU-S100 binds to the cyclic dinucleotide-binding domain (CBD) of the STING homodimer. This induces a profound "closed butterfly" conformational change, shielding the ligand from the cytosol.
ER-to-Golgi Translocation: The conformational shift exposes trafficking motifs, prompting the STING-ADU-S100 complex to translocate from the ER to the Golgi apparatus via COPII vesicles.
Kinase Recruitment: At the Golgi, STING recruits TANK-binding kinase 1 (TBK1). TBK1 auto-phosphorylates and subsequently phosphorylates the C-terminal tail of STING.
Transcription Factor Activation: Phosphorylated STING acts as a docking site for Interferon Regulatory Factor 3 (IRF3). TBK1 phosphorylates IRF3, causing it to dimerize, translocate to the nucleus, and drive the robust transcription of IFNB1 (IFN-β) and other pro-inflammatory cytokines[3].
Diagram 1: ADU-S100 mediated activation of the STING-TBK1-IRF3 signaling cascade.
Pharmacological Profile & Quantitative Data
The selection of ADU-S100 over endogenous 2'3'-cGAMP in preclinical assays is driven by its superior stability and broad-spectrum allelic activation. Human populations express several STING variants (e.g., WT, HAQ, REF, AQ). Bacterial CDNs often fail to activate the REF and AQ alleles, whereas ADU-S100 achieves potent pan-allelic activation[1].
Table 1: Comparative Pharmacological Properties of ADU-S100
To ensure data integrity, experimental designs must incorporate self-validating feedback loops. Below are the gold-standard protocols for evaluating ADU-S100 in vitro and in vivo.
Protocol A: In Vitro STING Activation via THP-1 Dual Reporter Assay
Rationale: The THP-1 Dual cell line is engineered with two reporter systems: an IRF3-inducible Lucia luciferase and an NF-κB-inducible SEAP (Secreted Embryonic Alkaline Phosphatase). Because STING activation bifurcates to stimulate both IRF3 and NF-κB, measuring both reporters simultaneously ensures that the observed signal is a true STING-mediated event rather than an off-target artifact[4].
Step-by-Step Methodology:
Cell Preparation: Harvest THP-1 Dual cells and resuspend in RPMI-1640 supplemented with 10% heat-inactivated FBS and selective antibiotics (e.g., Zeocin and Blasticidin to maintain reporter plasmids).
Seeding: Seed cells at a density of 1 × 10⁵ cells per well in a flat-bottom 96-well plate (total volume 180 µL/well).
Compound Preparation: Reconstitute ADU-S100 in sterile PBS. Prepare a serial dilution ranging from 0.01 µg/mL to 100 µg/mL. (Self-Validation Check: Always include a vehicle-only control and a known cGAMP positive control).
Stimulation: Add 20 µL of the ADU-S100 dilutions to the respective wells. Incubate the plate at 37°C in a 5% CO₂ humidified incubator for 48 hours.
Dual Readout:
IRF3 Pathway: Transfer 20 µL of cell culture supernatant to a white opaque 96-well plate. Add 50 µL of QUANTI-Luc substrate and immediately read luminescence.
NF-κB Pathway: Transfer 20 µL of supernatant to a clear 96-well plate. Add 180 µL of QUANTI-Blue solution, incubate at 37°C for 1–3 hours, and measure optical density (OD) at 620 nm.
Diagram 2: Workflow for the THP-1 Dual Reporter Assay to validate ADU-S100 efficacy.
Protocol B: In Vivo Syngeneic Tumor Model (Intratumoral Administration)
Rationale: Systemic administration of free ADU-S100 is hampered by its rapid plasma clearance (~24 minutes) and the risk of systemic cytokine storms[6]. Intratumoral (IT) injection is the clinical standard because it localizes STING activation to the tumor microenvironment (TME), converting the tumor into an in situ vaccine. This primes tumor-resident dendritic cells (DCs) to cross-present antigens, generating a systemic CD8+ T cell response capable of clearing distant, uninjected metastases (the abscopal effect)[7].
Step-by-Step Methodology:
Tumor Implantation: Inject 1 × 10⁶ B16-F10 murine melanoma cells (resuspended in 100 µL cold PBS) subcutaneously into the right flank of 6-8 week old immunocompetent C57BL/6 mice.
Randomization: Monitor tumor growth using digital calipers. Once tumors reach an average volume of 100 mm³ (typically Day 7-10), randomize mice into treatment and control cohorts.
Dosing Regimen: Administer 50 µg of ADU-S100 (in 50 µL PBS) via direct intratumoral injection. Repeat the injection every 3 to 4 days for a total of 3 doses.
Immunophenotyping (Mechanistic Validation): On Day 14, euthanize a subset of mice. Excise the tumor and tumor-draining lymph nodes (dLNs). Digest the tumor using Collagenase IV/DNase I.
Flow Cytometry: Stain the single-cell suspension for mature DCs (CD11c⁺, CD80⁺, CD86⁺) and effector T cells (CD3⁺, CD8⁺, IFN-γ⁺). A successful ADU-S100 response will show a statistically significant upregulation of CD86 on DCs and an influx of CD8⁺ T cells compared to vehicle controls.
Translational Insights and Clinical Challenges
ADU-S100 was the first STING agonist to enter human clinical trials (e.g., NCT02675439 as monotherapy, and NCT03172936 in combination with the anti-PD-1 antibody spartalizumab)[7]. While preclinical murine models demonstrated complete tumor regression, clinical translation revealed significant hurdles:
The Dosing Paradox: Phase I trials revealed that higher doses of ADU-S100 did not linearly correlate with tumor size reduction. Overstimulation of the STING pathway can induce apoptosis in the very T cells required for tumor clearance, or trigger compensatory upregulation of PD-L1[7].
Pharmacokinetic Limitations: The rapid diffusion of the small molecule from the injection site limits sustained APC activation[5].
Next-Generation Delivery: To overcome these barriers, current drug development is pivoting toward nanoparticle formulations. For instance, encapsulating ADU-S100 in DOTAP/cholesterol liposomes has been shown to potentiate STING activation by two orders of magnitude in vitro by enhancing intracellular delivery directly to the cytosol of antigen-presenting cells[4].
Engineering Innate Immunity: The Discovery, Translation, and Clinical Evolution of ADU-S100 (MIW815)
Executive Summary The Stimulator of Interferon Genes (STING) pathway has emerged as a central node in cancer immunotherapy, acting as a critical sensor for cytosolic DNA and a potent driver of innate and adaptive anti-tu...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
The Stimulator of Interferon Genes (STING) pathway has emerged as a central node in cancer immunotherapy, acting as a critical sensor for cytosolic DNA and a potent driver of innate and adaptive anti-tumor immunity. ADU-S100 (also known as MIW815) was a pioneering synthetic cyclic dinucleotide (CDN) developed to directly agonize this pathway. As the first STING agonist to enter clinical trials, ADU-S100 provided foundational insights into the translational challenges of targeting the tumor microenvironment (TME). This whitepaper provides an in-depth technical analysis of the discovery, preclinical pharmacology, experimental workflows, and clinical trajectory of ADU-S100.
The STING Pathway & Rationale for Agonism
Under physiological conditions, the STING pathway acts as an innate immune sensor. Cytosolic DNA—often derived from viral infections or genomic instability in tumor cells—binds to and activates cyclic GMP-AMP synthase (cGAS). This enzyme synthesizes the endogenous cyclic dinucleotide 2′–5′ cGAMP, which subsequently binds to STING localized on the endoplasmic reticulum 1[1]. Active STING recruits TANK-binding kinase 1 (TBK1), leading to the phosphorylation and nuclear translocation of interferon regulatory factor 3 (IRF3), ultimately driving the robust transcription of type I interferons (IFNs) and pro-inflammatory chemokines 2[2].
Caption: cGAS-STING signaling pathway highlighting direct activation by the synthetic agonist ADU-S100.
Discovery and Medicinal Chemistry of ADU-S100
Natural CDNs exhibit severe limitations as therapeutics: they are highly susceptible to enzymatic degradation by host phosphodiesterases and display variable, allele-specific binding affinities across the five major human STING variants 2[2]. Discovered by Aduro Biotech, ADU-S100 (ML RR-S2 CDA) was engineered to overcome these barriers3[3]. By incorporating dithio mixed-linkage modifications into the cyclic dinucleotide backbone, researchers created a molecule with enhanced biostability and potent, pan-allelic activation of human STING 4[4].
Preclinical Pharmacology & Mechanism of Action
In preclinical models, intratumoral (IT) injection of ADU-S100 demonstrated profound TME remodeling. The acute local release of pro-inflammatory cytokines triggers vascular collapse, followed by the recruitment and maturation of cross-presenting dendritic cells (DCs) 1[1]. This environment primes tumor-specific CD8+ T cells, generating systemic immunity capable of clearing distant, non-injected metastases (the abscopal effect) 5[5].
To validate the potency of STING agonists before in vivo application, a self-validating reporter assay is required.
Cell Seeding: Plate THP1-Dual cells (which stably integrate an IRF-inducible secreted embryonic alkaline phosphatase [SEAP] reporter) at
cells/well in a 96-well plate.
Causality: Standardizing cell density ensures that the SEAP reporter output is strictly a function of STING activation, eliminating cell proliferation artifacts.
Ligand Delivery: Treat cells with serial dilutions of ADU-S100 (0.1 µM to 50 µM) using a permeabilization buffer (e.g., digitonin) or liposomal transfection reagent.
Causality: Because synthetic CDNs are highly polar and negatively charged, they cannot passively cross the plasma membrane. Permeabilization ensures the agonist directly accesses cytosolic STING receptors.
Colorimetric Readout: After 24 hours, transfer 20 µL of the supernatant to a new plate and add QUANTI-Blue substrate. Measure optical density (OD) at 620 nm.
Causality: Utilizing a secreted reporter allows for longitudinal sampling of the same well without lysing the cells, providing kinetic data on STING activation while preserving the cells for parallel viability assays.
Table 1: Preclinical Pharmacodynamics of ADU-S100 vs. Controls
Parameter
Natural cGAMP
ADU-S100 Monotherapy
ADU-S100 + Anti-PD-1
Human Allele Specificity
Variable
Pan-allelic activation
Pan-allelic activation
Enzymatic Stability
Low (rapid degradation)
High (PDE-resistant)
High (PDE-resistant)
Tumor Regression (Murine)
Minimal
Moderate (~13-44% clearance)
High (>80% clearance)
Systemic Memory
Poor
Moderate
Robust (protects vs rechallenge)
(Data synthesized from preclinical murine models including CT26 and B16 melanoma)5[5],4[4].
Translational Workflows: In Vivo Tumor Models
Caption: In vivo experimental workflow for evaluating intratumoral ADU-S100 efficacy and systemic immunity.
Protocol 2: Syngeneic Murine Tumor Model & Intratumoral Dosing
Tumor Inoculation: Inject
CT26 or B16-F10 cells subcutaneously into the right flank of immunocompetent mice (e.g., BALB/c or C57BL/6).
Causality: Subcutaneous placement allows precise visual and palpable monitoring of tumor volume, ensuring treatment begins only when tumors reach an established, immunosuppressive state (~100 mm³).
Intratumoral (IT) Dosing: Administer 50 µg of ADU-S100 directly into the tumor mass using a 30-gauge needle, repeated every 3-4 days for a total of 3 doses.
Causality: IT injection is utilized to maximize local drug concentration, triggering acute tumor vascular collapse and priming tumor-resident dendritic cells, while minimizing the risk of systemic cytokine storm1[1].
TME Profiling: Harvest the tumor and tumor-draining lymph nodes (dLNs) 48 hours post-final dose. Digest tissue enzymatically and analyze via flow cytometry for CD8+ T cells, NK cells, and CD11c+ DCs.
Causality: Processing the dLNs and tumor tissue separately allows researchers to distinguish between local innate immune activation (macrophages/DCs) and the subsequent adaptive expansion of tumor-specific CD8+ T cells.
Clinical Development & Pharmacokinetics
Despite remarkable preclinical efficacy, ADU-S100 faced significant hurdles in human trials. Two major trials evaluated its safety and efficacy: a Phase I monotherapy trial (NCT02675439) and a Phase Ib combination trial with the anti-PD-1 antibody spartalizumab (NCT03172936) 3[3], 6[6].
Pharmacokinetic (PK) analyses revealed a critical flaw: ADU-S100 was rapidly absorbed from the intratumoral injection site into the systemic circulation and exhibited a very short terminal half-life 1[1]. This rapid clearance prevented sustained STING activation within the TME. Furthermore, in certain contexts, ADU-S100 induced immunosuppressive monocytic myeloid-derived suppressor cells (M-MDSCs), counteracting its anti-tumor intent7[7].
Table 2: Summary of Key ADU-S100 Clinical Trials
Trial Identifier
Regimen
Patient Population
Key Clinical Outcomes
NCT02675439
ADU-S100 Monotherapy (50–6,400 μg IT)
Advanced/Metastatic Solid Tumors (n=47)
MTD not reached. Only 1 confirmed Partial Response (PR). Rapid systemic clearance observed.
NCT03172936
ADU-S100 (IT) + Spartalizumab (IV)
Advanced Solid Tumors/Lymphomas (n=106)
ORR of 10.4%. Common AEs: Pyrexia (22%), Injection site pain (20%). Minimal overall anti-tumor responses.
(Data sourced from Phase I/Ib clinical readouts)5[5], 6[6].
Future Directions
The clinical discontinuation of ADU-S100 highlighted a critical paradigm in drug development: target engagement does not guarantee therapeutic efficacy if pharmacokinetics and spatial delivery are suboptimal8[8]. Current research has pivoted toward non-nucleotide, systemically administrable STING agonists (e.g., MSA-2 derivatives) and advanced nanoparticle formulations designed to encapsulate CDNs, thereby preventing rapid systemic diffusion and ensuring prolonged TME retention.
References
Combination of the STING Agonist MIW815 (ADU-S100) and PD-1 Inhibitor Spartalizumab in Advanced/Metastatic Solid Tumors or Lymphomas: An Open-Label, Multicenter, Phase Ib Study - Clinical Cancer Research (AACR Journals). URL:[Link][6]
Phase I Dose-Escalation Trial of MIW815 (ADU-S100), an Intratumoral STING Agonist, in Patients with Advanced/Metastatic Solid Tumors or Lymphomas - Clinical Cancer Research (AACR Journals). URL:[Link][1]
The Potential of STING Agonists Is Explored in Cancer - Targeted Oncology. URL:[Link][5]
STING as an emerging therapeutic target for drug discovery: Perspectives from the global patent landscape - PMC (NIH). URL:[Link][3]
STING Agonists as Cancer Therapeutics - PMC (NIH). URL:[Link][4]
STING pathway agonism as a cancer therapeutic - PMC (NIH). URL:[Link][2]
DIVERGENT THERAPEUTIC OUTCOMES OF STING AGONIST ADU-S100 IN INTRATUMORAL AND INTRAVESICAL TREATMENT REGIMENS - AUA Journals. URL:[Link][7]
STINGing Cancer: Development, Clinical Application, and Targeted Delivery of STING Agonists - MDPI. URL:[Link][8]
Technical Guide: ADU-S100 Downstream Signaling and Gene Expression Changes
Executive Summary ADU-S100 (MIW815) is a synthetic cyclic dinucleotide (CDN) agonist that targets the Stimulator of Interferon Genes (STING) receptor.[1][2][3] Unlike natural CDNs (e.g., cGAMP) which are unstable, ADU-S1...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
ADU-S100 (MIW815) is a synthetic cyclic dinucleotide (CDN) agonist that targets the Stimulator of Interferon Genes (STING) receptor.[1][2][3] Unlike natural CDNs (e.g., cGAMP) which are unstable, ADU-S100 is chemically stabilized to enhance bioavailability and potency. Its primary mechanism of action is the activation of the innate immune system within the tumor microenvironment (TME), converting "cold" tumors into "hot," inflamed tissues susceptible to T-cell attack.
This guide details the molecular signaling cascades triggered by ADU-S100, the specific gene expression signatures resulting from this activation, and validated experimental protocols for assessing these changes in a drug development context.
Mechanism of Action & Signaling Cascades
The STING Signaling Axis
ADU-S100 binds to the transmembrane protein STING (located on the Endoplasmic Reticulum), inducing a conformational change.[4] This event triggers two distinct parallel downstream pathways:
Phospho-IRF3 dimerizes and translocates to the nucleus.[5][6]
Result: Transcription of Type I Interferons (mainly IFNB1).
The NF-
B Axis:
STING activation leads to the phosphorylation and degradation of I
B.
NF-
B (p65/p50) is released and translocates to the nucleus.
Result: Transcription of pro-inflammatory cytokines (TNF, IL6) and chemokines.
Visualization of Signaling Pathways
The following diagram illustrates the bifurcation of signaling downstream of ADU-S100 binding.
Figure 1: ADU-S100 activates STING, bifurcating into IRF3 (Type I IFN) and NF-
B (Cytokine) pathways.
Gene Expression Profile & Biomarkers[8][9]
Upon stimulation with ADU-S100, cells exhibit a specific transcriptional signature. This signature is not merely "pro-inflammatory" but includes negative feedback loops that are critical for interpreting efficacy data.
Key Gene Expression Changes
The following table summarizes the primary gene targets upregulated by ADU-S100, categorized by function.
Category
Gene Symbol
Protein Name
Function & Biological Context
Type I Interferons
IFNB1
IFN-
Primary Biomarker. Drivers of antiviral state; primes CD8+ T cells.
IFNA family
IFN-
Secondary to IFN- in STING activation (cell-type dependent).
Pro-inflammatory
TNF
TNF-
Acute inflammation; tumor vascular disruption.
IL6
IL-6
Pleiotropic cytokine; marker of NF-B activation.
Chemokines (T-cell)
CXCL10
IP-10
Critical for recruiting CXCR3+ effector T cells to the tumor.
CCL5
RANTES
Recruits T cells, eosinophils, and basophils.
Myeloid Recruiters
CCL2
MCP-1
Recruits monocytes/macrophages (can be dual-edged: M1 vs M2).
"Ubiquitin-like" protein; can dampen STING signaling (negative feedback).
The "Double-Edged Sword" of STING Activation
While ADU-S100 induces potent T-cell recruiting chemokines (CXCL10, CXCL9), it concurrently upregulates immunosuppressive factors like PD-L1 and IDO1 as part of the natural resolution of inflammation.
Implication: Monotherapy often leads to initial tumor regression followed by resistance. This gene signature provides the mechanistic rationale for combining ADU-S100 with checkpoint inhibitors.
Experimental Methodologies
To rigorously assess ADU-S100 activity, researchers should utilize a multi-parametric approach combining transcriptional (mRNA) and functional (protein) readouts.
In Vitro Stimulation Protocol
Objective: Determine the EC50 of ADU-S100 in human myeloid cells.
Reagents:
Cell Line: THP-1 Dual™ (InvivoGen) or primary human PBMCs. THP-1 Dual allows simultaneous monitoring of IRF3 (Lucia luciferase) and NF-
cells/mL in 96-well flat-bottom plates (180 L/well).
Differentiation (Optional): For macrophage-like behavior, treat with PMA (50 ng/mL) for 3 hours, then wash. For monocyte behavior, use suspension cells directly.
Treatment: Add 20
L of ADU-S100 (10X concentration).
Dose Range: 10
g/mL down to 0.001 g/mL (half-log dilutions).
Incubation: Incubate at 37°C, 5% CO
for 18–24 hours .
Note: Phosphorylation events occur < 2 hours; Gene expression peaks 4–6 hours; Protein accumulation peaks 18–24 hours.
Harvest:
Supernatant: Collect for ELISA (IFN-
, TNF-) or Reporter Assay.
Cell Pellet: Lyse immediately in TRIzol or RLT buffer for RNA extraction.
Validated Workflow Visualization
Figure 2: Standardized workflow for assessing ADU-S100 potency via protein and mRNA quantification.
Data Analysis & Quality Control
Normalization: For qPCR, use housekeeping genes that are not regulated by Interferons (e.g., HPRT1 or TBP). Avoid GAPDH or ACTB if metabolic shifts are suspected.
Bell-Shaped Curve: High concentrations of STING agonists (>50
g/mL in vitro) can induce T-cell apoptosis or rapid cell death, leading to a paradoxical loss of cytokine signal. Always inspect cell viability (e.g., CTG assay) alongside cytokine readouts.
References
Corrales, L., et al. (2015). Direct Activation of STING in the Tumor Microenvironment Controls Innate Immune Sensing of Immunogenic Tumors.[4] Cell Reports, 11(7), 1018-1030.
Sivick, K. E., et al. (2018). Magnitude of Therapeutic STING Activation Determines CD8+ T Cell-Mediated Anti-tumor Immunity.[2] Cell Reports, 25(11), 3074-3085.
Meredy, H., et al. (2019). Phase I Dose-Escalation Trial of MIW815 (ADU-S100), an Intratumoral STING Agonist, in Patients with Advanced/Metastatic Solid Tumors or Lymphomas.[9] Clinical Cancer Research.
Ghaffari, A., et al. (2018). STING agonist therapy in combination with PD-1 immune checkpoint blockade.[9][10] Journal for ImmunoTherapy of Cancer.
InvivoGen. (2023). ADU-S100 (MIW815) Product Profile and Technical Data. InvivoGen.
An In-Depth Technical Guide to the In Vitro Characterization of ADU-S100 Activity on Immune Cells
Introduction: The Rationale for Targeting STING in Immuno-Oncology The cyclic GMP-AMP Synthase (cGAS)-Stimulator of Interferon Genes (STING) pathway is a critical component of the innate immune system, responsible for de...
Author: BenchChem Technical Support Team. Date: March 2026
Introduction: The Rationale for Targeting STING in Immuno-Oncology
The cyclic GMP-AMP Synthase (cGAS)-Stimulator of Interferon Genes (STING) pathway is a critical component of the innate immune system, responsible for detecting cytosolic DNA, a key danger signal associated with viral infections and cellular damage, including that which occurs within the tumor microenvironment.[1] Activation of the STING pathway in antigen-presenting cells (APCs), such as dendritic cells (DCs), initiates a powerful anti-tumor response. This is primarily mediated through the production of type I interferons (IFN-α/β) and a cascade of pro-inflammatory cytokines and chemokines.[2][3] This, in turn, promotes the maturation of DCs, enhances antigen presentation, and leads to the priming and recruitment of tumor-specific CD8+ T cells.[2][3]
ADU-S100 (also known as MIW815) is a synthetic cyclic dinucleotide (CDN) designed to be a potent agonist of the STING protein.[4] As a mimic of the endogenous STING ligand cGAMP, ADU-S100 directly activates the STING pathway, bypassing the need for upstream cGAS activation.[5] This direct activation makes ADU-S100 a compelling therapeutic candidate for overcoming immune suppression within the tumor microenvironment.[6] Preclinical studies have demonstrated that intratumoral administration of ADU-S100 can lead to significant anti-tumor responses, not only in the treated tumor but also in distant, untreated lesions—an abscopal effect indicative of a systemic, adaptive immune response.[7]
This technical guide provides a comprehensive overview of the in vitro methodologies required to characterize the activity of ADU-S100 on various immune cell populations. As a Senior Application Scientist, the following sections are designed to not only provide step-by-step protocols but also to explain the scientific reasoning behind the experimental choices, ensuring a robust and reproducible characterization of STING agonist activity.
The STING Signaling Cascade: A Visual Overview
The activation of STING by an agonist like ADU-S100 initiates a well-defined signaling cascade. Understanding this pathway is fundamental to designing and interpreting experiments aimed at characterizing its activation.
Caption: The STING signaling pathway activated by ADU-S100.
Part 1: Foundational Assays for Quantifying STING Pathway Activation
The initial characterization of ADU-S100 focuses on confirming its ability to engage the STING pathway and induce the expected downstream signaling events. Reporter cell lines are invaluable for this purpose as they provide a quantitative readout of specific transcription factor activity.
Rationale for Cell Line Selection
The choice of cell line is critical for obtaining meaningful data.
THP-1 Dual™ Reporter Cells: This human monocytic cell line is an excellent choice for initial characterization.[7][8][9] These cells are engineered to express two reporter genes: an interferon regulatory factor (IRF)-inducible secreted luciferase and a nuclear factor-kappa B (NF-κB)-inducible secreted embryonic alkaline phosphatase (SEAP). This allows for the simultaneous and quantitative measurement of the two primary signaling arms downstream of STING activation.[7]
HEK293T Cells: These cells are known to lack endogenous STING expression. By ectopically expressing different human STING variants, they can be used to confirm that ADU-S100's activity is STING-dependent and to assess its potency across various STING haplotypes.
Experimental Workflow: Reporter Gene Assay
This workflow outlines the core steps for assessing ADU-S100-induced IRF and NF-κB activation in THP-1 Dual™ cells.
Caption: Workflow for the THP-1 Dual™ reporter gene assay.
Detailed Protocol: IRF and NF-κB Reporter Assay
Objective: To quantify the dose-dependent activation of IRF and NF-κB pathways by ADU-S100.
Cell Seeding: Seed THP-1 Dual™ cells at a density of approximately 40,000 cells per well in 75 µL of culture medium into a 96-well plate.[10]
Compound Preparation: Prepare a 4x concentrated serial dilution of ADU-S100 in culture medium. A typical starting concentration for the 1x final dilution might be 10 µM, with 3-fold serial dilutions.
Cell Treatment: Add 25 µL of the diluted ADU-S100 to the appropriate wells. Include "unstimulated" control wells (medium only) and "background" control wells (medium only, no cells).[10]
Incubation: Incubate the plate for 24 hours at 37°C in a 5% CO2 incubator.[10]
Supernatant Collection: After incubation, carefully collect the cell culture supernatant.
IRF Activity (Luciferase):
Add 100 µL of luciferase detection reagent to each well of a new white 96-well plate.[10]
Add a corresponding volume of supernatant from the treated cells.
Incubate at room temperature for 15-30 minutes, protected from light.[10]
Add a volume of supernatant to a clear 96-well plate containing the SEAP detection reagent according to the manufacturer's protocol.
Incubate at 37°C for the recommended time (typically 1-3 hours).
Measure absorbance at 620-655 nm.
Data Analysis:
Subtract the average background reading from all wells.
Calculate the fold induction by dividing the signal from treated wells by the signal from unstimulated wells.
Plot the fold induction against the log of the ADU-S100 concentration to generate a dose-response curve and calculate the EC50 value.
Part 2: Characterizing the Downstream Cytokine and Chemokine Response
A key consequence of STING activation is the production of a wide array of cytokines and chemokines that shape the subsequent immune response. Quantifying these secreted proteins is a direct measure of ADU-S100's biological activity.
Rationale for Cytokine Selection
IFN-β: As a type I interferon, IFN-β is a hallmark of STING pathway activation and is crucial for the anti-tumor immune response.
CXCL10 (IP-10): This chemokine is induced by IFN-β and is critical for the recruitment of effector T cells (particularly CD8+ T cells) into the tumor microenvironment.[11][12] Measuring CXCL10 provides a functional readout of the IFN-β signaling axis.
Pro-inflammatory Cytokines (e.g., TNF-α, IL-6): These cytokines contribute to the inflammatory milieu and can have direct effects on tumor cells and other immune cells.
ELISA is a robust and widely used method for quantifying specific protein concentrations in complex biological samples like cell culture supernatants.
Detailed Protocol: CXCL10 ELISA
Objective: To measure the concentration of CXCL10 secreted by immune cells following stimulation with ADU-S100.
Materials:
Human CXCL10 ELISA Kit (e.g., from R&D Systems, BD Biosciences, or FineTest)[13]
Immune cells of interest (e.g., human PBMCs, monocyte-derived dendritic cells)
ADU-S100
96-well microplate reader
Procedure: (This is a generalized protocol; always refer to the specific manufacturer's instructions)[12][13][14]
Cell Stimulation: Seed immune cells at an appropriate density (e.g., 1x10^6 cells/mL) and stimulate with various concentrations of ADU-S100 for 16-24 hours.[11] Collect the cell-free supernatant.
Plate Coating: Coat a 96-well plate with the capture antibody overnight at 4°C.
Washing and Blocking: Wash the plate with wash buffer and block non-specific binding sites with a blocking buffer for 1-2 hours at room temperature.
Sample and Standard Incubation: Add your collected supernatants and the provided standards (in serial dilution) to the wells. Incubate for 2 hours at room temperature.[13]
Detection Antibody: Wash the plate and add the biotinylated detection antibody. Incubate for 1-2 hours at room temperature.[15]
Enzyme Conjugate: Wash the plate and add the streptavidin-HRP conjugate. Incubate for 30 minutes at room temperature.[13]
Substrate Addition: Wash the plate and add the TMB substrate. Allow color to develop in the dark for 15-20 minutes.[13]
Stop Reaction: Add the stop solution to each well. The color will change from blue to yellow.
Read Plate: Read the absorbance at 450 nm within 30 minutes.
Data Analysis: Generate a standard curve by plotting the absorbance of the standards against their known concentrations. Use this curve to interpolate the concentration of CXCL10 in your samples.
Cytokine
Rationale for Measurement
Typical Cell Source
Expected Trend with ADU-S100
IFN-β
Direct product of IRF3 activation; central to anti-tumor immunity.
Monocytes, Dendritic Cells
Dose-dependent increase
CXCL10
Key chemokine for T-cell recruitment; induced by IFN-β.
Monocytes, Dendritic Cells, Fibroblasts
Dose-dependent increase
TNF-α
Pro-inflammatory cytokine; part of the NF-κB response.
Monocytes, Macrophages
Dose-dependent increase
IL-6
Pleiotropic cytokine with roles in inflammation and immunity.
Monocytes, Macrophages
Dose-dependent increase
Part 3: Assessing the Functional Maturation of Dendritic Cells
The ultimate goal of STING agonism in an anti-cancer context is to activate APCs to prime a T-cell response. Therefore, assessing the maturation status of dendritic cells (DCs) after ADU-S100 treatment is a critical functional assay.
Rationale for DC Maturation Markers
Flow cytometry is the method of choice for this analysis. Mature, activated DCs upregulate specific surface proteins:
MHC Class II (e.g., HLA-DR): Essential for presenting processed antigens to CD4+ T helper cells.[6][16]
CD80 & CD86: Co-stimulatory molecules that provide the "second signal" required for the full activation of T cells.[6] Upregulation of these markers indicates the DC is competent to prime a T-cell response.
CD83: A marker of mature DCs.
Experimental Workflow: DC Maturation Assay
Caption: Workflow for assessing dendritic cell maturation by flow cytometry.
Detailed Protocol: Flow Cytometry for DC Maturation
Objective: To quantify the upregulation of maturation markers on monocyte-derived dendritic cells (mo-DCs) following ADU-S100 treatment.
Materials:
Human PBMCs
GM-CSF and IL-4 for mo-DC differentiation
ADU-S100
Fluorochrome-conjugated antibodies: anti-CD11c, anti-HLA-DR, anti-CD80, anti-CD86, and corresponding isotype controls
FACS buffer (PBS + 2% FBS)
Flow cytometer
Procedure:
Generate mo-DCs: Isolate monocytes from PBMCs and culture them for 5-7 days with GM-CSF and IL-4 to differentiate them into immature mo-DCs.
Stimulation: Treat the immature mo-DCs with a dose range of ADU-S100 for 24-48 hours.[16][17] Include an untreated control.
Cell Harvest: Gently harvest the cells and wash them with cold FACS buffer.
Fc Block: Incubate the cells with an Fc receptor blocking reagent to prevent non-specific antibody binding.[6]
Surface Staining: Incubate the cells with the cocktail of fluorochrome-conjugated antibodies on ice for 30 minutes in the dark.[6]
Washing: Wash the cells twice with FACS buffer to remove unbound antibodies.
Acquisition: Resuspend the cells in FACS buffer and acquire data on a flow cytometer.
Data Analysis:
Gate on the live, single-cell population.
Identify the DC population based on CD11c expression.
Within the DC gate, analyze the expression levels (Median Fluorescence Intensity - MFI) of HLA-DR, CD80, and CD86.
Compare the MFI of treated samples to the untreated control.
Marker
Function
Expected Result with ADU-S100
MHC Class II
Antigen presentation to CD4+ T cells
Increased surface expression (MFI)
CD80
Co-stimulation of T cells
Increased surface expression (MFI)
CD86
Co-stimulation of T cells
Increased surface expression (MFI)
Part 4: Validating T-Cell Priming Capacity
The final and most crucial in vitro validation is to demonstrate that ADU-S100-matured DCs can effectively prime and activate T cells.
An allogeneic MLR is a classic immunology assay where DCs from one donor are co-cultured with T cells from a different, HLA-mismatched donor. The matured DCs present their "foreign" antigens to the T cells, inducing a robust proliferative response if they are properly activated.
Detailed Protocol: DC-T Cell Co-Culture and Proliferation Assay
Objective: To measure the ability of ADU-S100-matured DCs to induce the proliferation of allogeneic T cells.
Materials:
Mature mo-DCs (from Part 3)
Allogeneic CD4+ or CD8+ T cells, isolated from a different healthy donor
Cell proliferation dye (e.g., CFSE or CellTrace™ Violet)
Complete RPMI medium
Procedure:
T-Cell Labeling: Label the isolated T cells with a cell proliferation dye like CFSE according to the manufacturer's protocol. This dye is partitioned equally between daughter cells upon division, allowing proliferation to be tracked by flow cytometry as a reduction in fluorescence intensity.
Co-culture Setup: Co-culture the ADU-S100-matured DCs with the CFSE-labeled T cells at various DC:T cell ratios (e.g., 1:5, 1:10, 1:20).[17][18] Include controls with T cells alone and T cells co-cultured with immature (untreated) DCs.
Incubation: Incubate the co-culture for 3-5 days.[17]
Harvest and Staining: Harvest the cells and stain them with antibodies against T-cell markers (e.g., CD3, CD4, CD8) to identify the responding populations.
Acquisition and Analysis: Acquire data on a flow cytometer. Gate on the T-cell populations (e.g., CD3+/CD4+ or CD3+/CD8+) and analyze the CFSE histogram. Proliferating cells will show successive peaks of halved fluorescence intensity. Quantify the percentage of divided cells.
Conclusion and Future Directions
The in vitro characterization of ADU-S100 is a multi-faceted process that requires a logical progression from confirming on-target pathway activation to demonstrating downstream functional consequences on key immune cells. The assays described in this guide—reporter gene assays, cytokine profiling, DC maturation analysis, and T-cell proliferation—provide a robust framework for establishing the potency and mechanism of action of this STING agonist.
The data generated from these in vitro studies are essential for establishing proof-of-concept, guiding dose selection for in vivo preclinical models, and providing the mechanistic understanding necessary for clinical development. While ADU-S100 has shown modest activity as a monotherapy in clinical trials, the strong rationale for combining STING agonists with other immunotherapies, such as checkpoint inhibitors, remains.[5][15][19] The in vitro platforms described herein are critical for testing such combination strategies and for the continued development of next-generation STING-targeted therapeutics.
References
In Vitro Maturation of Bone Marrow-Derived Dendritic Cells via STING Activation for T Cell Priming. PMC. [Link]
Flow cytometry-assisted analysis of phenotypic maturation markers on an immortalized dendritic cell line. Methods in Cell Biology. [Link]
The Potential of STING Agonists Is Explored in Cancer. Targeted Oncology. [Link]
In Vitro Maturation of Bone Marrow-Derived Dendritic Cells via STING Activation for T Cell Priming. bioRxiv. [Link]
In Vitro Maturation of Bone Marrow-Derived Dendritic Cells via STING Activation for T Cell Priming. ResearchGate. [Link]
IFNβ-Induced CXCL10 Chemokine Expression Is Regulated by Pellino3 Ligase in Monocytes and Macrophages. PMC. [Link]
Combination of the STING Agonist MIW815 (ADU-S100) and PD-1 Inhibitor Spartalizumab in Advanced/Metastatic Solid Tumors or Lymphomas: An Open-Label, Multicenter, Phase Ib Study. PMC. [Link]
Flow cytometry-assisted analysis of phenotypic maturation markers on an immortalized dendritic cell line. PubMed. [Link]
Human CXCL10 ELISA Kit User Manual. Cohesion Biosciences. [Link]
Clinical applications of STING agonists in cancer immunotherapy: current progress and future prospects. Frontiers in Immunology. [Link]
Characterization of a Novel Transmembrane Activating STING Agonist using Genetically Humanized Mice. PMC. [Link]
Human IP-10/CXCL10(Interferon Gamma Induced Protein 10kDa) ELISA Kit. Elabscience. [Link]
Unleashing the Power of STING Agonists: Driving Tumor-Specific Immune Responses. Synapse. [Link]
Priming of the cGAS-STING-TBK1 Pathway Enhances LPS-Induced Release of Type I Interferons. Semantic Scholar. [Link]
Development of Small-Molecule STING Activators for Cancer Immunotherapy. MDPI. [Link]
Targeting the cGAS-STING Pathway for Immune Modulation and Therapeutic Development. ICE Bioscience. [Link]
A STING Agonist Given with OX40 Receptor and PD-L1 Modulators Primes Immunity and Reduces Tumor Growth in Tolerized Mice. ResearchGate. [Link]
Cyto-IL-15 synergizes with the STING agonist ADU-S100 to eliminate prostate tumors and confer durable immunity in mouse models. Frontiers in Immunology. [Link]
Cell-type specific activation of the cGAS-STING pathway in tumor immunotherapy: mechanisms and therapeutic implications. PMC. [Link]
STING agonists drive recruitment and intrinsic type I interferon responses in monocytic lineage cells for optimal anti-tumor immunity. The Journal of Immunology. [Link]
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
ADU-S100 (MIW815) is a first-in-class, synthetic cyclic dinucleotide (CDN) agonist of the Stimulator of Interferon Genes (STING) receptor.[1][2][3][4] Unlike endogenous STING ligands (e.g., 2'3'-cGAMP) which are rapidly hydrolyzed by ectonucleotide pyrophosphatase/phosphodiesterase 1 (ENPP1), ADU-S100 features phosphorothioate linkages with Rp,Rp stereochemistry.[5] This structural modification confers enhanced hydrolytic stability and high affinity for both murine and human STING variants.
This guide details the preclinical PK/PD profile of ADU-S100 in mice, emphasizing the necessity of intratumoral (IT) administration to maximize the therapeutic window while minimizing systemic toxicity.[5]
Molecular Profile & Mechanism of Action[4][5][6]
Structural Pharmacology
ADU-S100 is a bis-3’,5’ cyclic dimeric AMP/GMP derivative. The critical feature for researchers is the phosphorothioate modification .[5]
Endogenous Ligand (cGAMP): Susceptible to rapid cleavage by ENPP1.[5]
ADU-S100: The sulfur substitution at the non-bridging phosphate oxygens resists ENPP1 hydrolysis, extending the half-life in the tumor microenvironment (TME).[5]
Signaling Pathway (Pharmacodynamics)
Upon IT injection, ADU-S100 enters tumor-resident antigen-presenting cells (APCs), specifically Dendritic Cells (DCs) and macrophages.[5] It binds the STING dimer in the endoplasmic reticulum, triggering a conformational change that recruits TBK1.[5]
Key Output: The pathway bifurcates to induce Type I Interferons (via IRF3) and pro-inflammatory cytokines (via NF-
B), transforming "cold" tumors into immunologically "hot" sites.[5]
Figure 1: The STING signaling cascade activated by ADU-S100, leading to the production of Type I Interferons and subsequent T-cell priming.
Pharmacokinetics (PK) in Mice[5]
Absorption and Distribution
ADU-S100 is hydrophilic and negatively charged, preventing passive diffusion across cell membranes.[6] It relies on fluid-phase uptake or specific transport.
Intratumoral (IT): High retention.[5] The drug stays locally within the tumor mass, bathing tumor-resident APCs.[5]
Systemic (IV/SC): Poor bioavailability for tumor targeting.[5] If injected intravenously, it is rapidly cleared.[2][3][5][7]
Metabolism and Elimination
Despite the phosphorothioate modification, ADU-S100 is eventually cleared.
Systemic Clearance: Rapid.[2][3][7] In mouse models, if the drug leaks from the tumor into circulation, it has a short terminal half-life (
ENPP1 Stability: While cGAMP is hydrolyzed in minutes, ADU-S100 shows a half-life of ~68 minutes in the presence of ENPP1 enzymes, allowing sufficient time for cellular uptake.[5]
PK Data Summary (Murine)
Parameter
Value / Characteristic
Notes
Route of Administration
Intratumoral (IT)
Mandatory for efficacy; IV induces toxicity without tumor control.
In vitro stability in serum (longer than in vivo clearance).[5]
Pharmacodynamics (PD) in Mice[5][7]
The "Bell-Shaped" Response Curve
Critical Insight: More is not always better. High doses of ADU-S100 (>50-100
g/dose depending on tumor size) can induce apoptosis in T-cells (STING-mediated death), paradoxically dampening the adaptive immune response. The optimal PD effect requires a dose that activates APCs without wiping out the effector T-cells.
Cytokine Induction Profile[5][9][10][11]
Acute Phase (3-6 hours): Rapid spike in IFN-
, TNF-, and IL-6 within the tumor lysate and draining lymph nodes.
Cellular Phase (24-48 hours): Upregulation of activation markers (CD86, MHC-II) on DCs.[5]
Effector Phase (Days): Infiltration of CD8+ T cells; regression of distant, non-injected tumors (Abscopal Effect).[5]
Experimental Protocols
Protocol: Intratumoral Injection Workflow
This workflow ensures consistent dosing and minimizes "leakage," which is the primary cause of variability in STING agonist experiments.[5]
Figure 2: Step-by-step workflow for intratumoral administration of ADU-S100 in mice.
Detailed Methodology
A. Reagent Preparation
Stock: Dissolve ADU-S100 powder in sterile PBS or HBSS to 1 mg/mL.
Working Solution: Dilute to 0.5 - 1.0 mg/mL.
Target: 50
g in 50 L volume.
Warning: Do not exceed 50
L volume for a 100 tumor to avoid increasing interstitial pressure, which forces the drug out of the tumor (leakage).[5]
Insert a 29G insulin syringe into the center of the tumor.[5]
Inject slowly over 5-10 seconds.
Crucial Step: Leave the needle in place for 30 seconds after the plunger is depressed. This allows the fluid to equilibrate within the tumor matrix and prevents backflow (reflux) when the needle is withdrawn.[5]
C. Sampling for PK/PD
PK (Systemic Exposure): Collect tail vein blood at 5, 15, 30, 60, and 120 mins post-injection.[5] Process to plasma immediately (EDTA tubes).[5]
PD (Cytokines): Harvest tumor tissue at 3-6 hours post-injection. Homogenize in lysis buffer containing protease/phosphatase inhibitors.[5][8] Analyze via ELISA (IFN-
Corrales, L., et al. (2015). Direct Activation of STING in the Tumor Microenvironment Leads to Potent and Systemic Tumor Regression and Immunity.[5] Cell Reports.
Sivick, K. E., et al. (2018). Magnitude of Therapeutic STING Activation Determines CD8+ T Cell-Mediated Anti-tumor Immunity.[5] Cell Reports.
Meric-Bernstam, F., et al. (2022). Phase I Dose-Escalation Trial of MIW815 (ADU-S100), an Intratumoral STING Agonist, in Patients with Advanced/Metastatic Solid Tumors or Lymphomas.[5] Clinical Cancer Research.
Li, L., et al. (2014). Hydrolysis of 2'3'-cGAMP by ENPP1 and design of nonhydrolyzable analogs.[5] Nature Chemical Biology.
Kanne, D. B., et al. (2017). Anticancer Drug Delivery: STING Agonists.[5] Annual Review of Pharmacology and Toxicology. [5]
Probing the Potential: A Technical Guide to Early-Stage Research of ADU-S100 in Non-Oncology Applications
This guide provides a comprehensive technical framework for researchers, scientists, and drug development professionals interested in exploring the therapeutic potential of ADU-S100 (Miavuna), a potent STING (Stimulator...
Author: BenchChem Technical Support Team. Date: March 2026
This guide provides a comprehensive technical framework for researchers, scientists, and drug development professionals interested in exploring the therapeutic potential of ADU-S100 (Miavuna), a potent STING (Stimulator of Interferon Genes) agonist, in non-oncology indications. While the clinical development of ADU-S100 has predominantly focused on immuno-oncology, the fundamental role of the STING pathway in innate immunity presents a compelling rationale for its investigation in a broader range of diseases, including infectious diseases and certain autoimmune and inflammatory disorders. This document offers a synthesis of established principles of STING biology, proven experimental methodologies, and a forward-looking perspective on navigating the preclinical evaluation of ADU-S100 for these novel applications.
The Scientific Rationale: STING Activation Beyond Cancer
The STING pathway is a critical component of the innate immune system, responsible for detecting cytosolic DNA, a danger signal associated with both pathogen invasion and cellular damage.[1][2] Activation of STING, a transmembrane protein in the endoplasmic reticulum, triggers a signaling cascade that culminates in the production of type I interferons (IFNs) and other pro-inflammatory cytokines.[1][3][4] This robust immune response is not only pivotal for anti-tumor immunity but also plays a crucial role in the host defense against a variety of pathogens and in the modulation of inflammatory responses.
ADU-S100 is a synthetic cyclic dinucleotide (CDN) designed to mimic the natural STING ligand, cyclic GMP-AMP (cGAMP), thereby potently activating the STING pathway.[3][5] Its ability to induce a strong, localized innate immune response, which can then lead to a systemic adaptive immune response, is the cornerstone of its therapeutic potential.[6][7] While this has been extensively explored in the context of turning "cold" tumors "hot," the same principle can be applied to non-oncology settings.
Potential Non-Oncology Applications:
Infectious Diseases: The STING pathway is integral to the immune response against a wide range of DNA viruses, intracellular bacteria, and parasites. By directly activating this pathway, ADU-S100 could potentially serve as a novel anti-infective agent or as a vaccine adjuvant to enhance pathogen-specific immune responses.
Autoimmune and Inflammatory Disorders: The role of STING in autoimmune diseases is complex and context-dependent. While chronic STING activation can contribute to the pathology of certain autoimmune conditions like Aicardi-Goutières syndrome and systemic lupus erythematosus, transient, controlled activation of the pathway may have therapeutic benefits in other contexts.[2][8][9] For instance, in experimental autoimmune encephalomyelitis (EAE), a model for multiple sclerosis, a STING agonist was shown to mitigate disease by stimulating both type I IFN-dependent and -independent immune-regulatory pathways.[10] This suggests a potential for ADU-S100 in re-calibrating the immune response in specific autoimmune settings.
Core Mechanistic Framework: The ADU-S100-STING Signaling Axis
Understanding the molecular cascade initiated by ADU-S100 is fundamental to designing and interpreting preclinical studies. The binding of ADU-S100 to the STING dimer induces a conformational change, leading to its translocation from the endoplasmic reticulum to the Golgi apparatus.[11] This facilitates the recruitment and activation of TANK-binding kinase 1 (TBK1), which in turn phosphorylates Interferon Regulatory Factor 3 (IRF3).[12] Phosphorylated IRF3 dimerizes and translocates to the nucleus, where it drives the transcription of type I interferons (IFN-α and IFN-β). Concurrently, STING activation can also lead to the activation of the NF-κB pathway, resulting in the production of pro-inflammatory cytokines such as TNF-α and IL-6.[13]
Figure 1: ADU-S100 Signaling Pathway.
Preclinical Evaluation Strategy: A Phased Approach
A systematic, phased approach is crucial for the early-stage evaluation of ADU-S100 in non-oncology indications. This involves a series of in vitro and in vivo studies designed to establish proof-of-concept, define effective dose ranges, and identify potential safety concerns.
Phase 1: In Vitro Characterization
The initial phase focuses on characterizing the activity of ADU-S100 in relevant cell types.
3.1.1 Key Experimental Questions:
What is the potency of ADU-S100 in activating the STING pathway in different cell types (e.g., macrophages, dendritic cells, and disease-specific cell lines)?
What is the kinetic profile of type I IFN and pro-inflammatory cytokine production following ADU-S100 stimulation?
Does ADU-S100 exhibit any off-target effects at therapeutic concentrations?
3.1.2 Recommended In Vitro Assays:
Assay
Cell Lines
Readouts
Purpose
STING Pathway Activation
THP-1 Dual™ Reporter Cells, RAW 264.7, Bone Marrow-Derived Dendritic Cells (BMDCs)
Assess the direct or indirect anti-pathogen effects of STING activation.
Cell Viability/Toxicity
All cell lines used
MTT, LDH release, Annexin V/PI staining
Determine the cytotoxic potential of ADU-S100.
3.1.3 Detailed Protocol: In Vitro STING Activation in THP-1 Dual™ Cells
This protocol provides a standardized method for quantifying the activation of the IRF and NF-κB pathways downstream of STING.
Cell Culture: Culture THP-1 Dual™ cells according to the manufacturer's instructions.
Seeding: Seed cells at a density of 1 x 10^5 cells/well in a 96-well plate in 180 µL of culture medium.
Stimulation: Prepare serial dilutions of ADU-S100 in culture medium. Add 20 µL of the ADU-S100 dilutions to the respective wells. Include a vehicle control (e.g., PBS).
Incubation: Incubate the plate at 37°C in a 5% CO2 incubator for 18-24 hours.
Luciferase Assay (IRF Pathway):
Transfer 20 µL of the cell culture supernatant to a white, flat-bottom 96-well plate.
Add 50 µL of QUANTI-Luc™ reagent.
Read the luminescence immediately on a luminometer.
SEAP Assay (NF-κB Pathway):
Add 20 µL of the cell culture supernatant to a flat-bottom 96-well plate.
Add 180 µL of QUANTI-Blue™ Solution.
Incubate at 37°C for 1-3 hours.
Measure the absorbance at 620-655 nm.
Data Analysis: Normalize the results to the vehicle control and plot dose-response curves to determine the EC50.
Phase 2: In Vivo Proof-of-Concept
Once the in vitro activity of ADU-S100 is established, the next phase involves testing its efficacy in relevant animal models of disease.
3.2.1 Key Experimental Questions:
Does ADU-S100 demonstrate therapeutic efficacy in a relevant animal model of infectious or autoimmune disease?
What is the optimal dose, route of administration, and treatment schedule?
What are the local and systemic pharmacodynamic effects of ADU-S100 administration?
What is the safety and tolerability profile of ADU-S100 in vivo?
3.2.2 Considerations for In Vivo Model Selection:
Infectious Disease Models: Choose models that accurately recapitulate the key aspects of the human disease, including the route of infection, pathogen replication kinetics, and host immune response.
Autoimmune/Inflammatory Disease Models: Select models with well-characterized disease pathogenesis and clear, quantifiable endpoints (e.g., EAE for multiple sclerosis, collagen-induced arthritis for rheumatoid arthritis).
3.2.3 In Vivo Experimental Workflow:
Figure 2: In Vivo Experimental Workflow.
Formulation and Delivery: A Critical Consideration
The physicochemical properties of cyclic dinucleotides like ADU-S100, including their negative charge and susceptibility to enzymatic degradation, can limit their bioavailability and cellular uptake.[11] Therefore, advanced formulation strategies are essential for effective delivery.
Liposomal Formulations: Encapsulating ADU-S100 in cationic liposomes has been shown to enhance its delivery to antigen-presenting cells and potentiate STING activation.[14][16] The composition of the liposome, including the cationic lipid and the presence of PEGylation, can significantly impact loading efficiency, serum stability, and biological activity.[14][17]
Nanoparticles: Other nanoparticle-based delivery systems can also improve the pharmacokinetic and pharmacodynamic properties of STING agonists.[18]
Concluding Remarks and Future Directions
The exploration of ADU-S100 in non-oncology indications represents a promising frontier in immunology and drug development. The potent immunostimulatory properties of this STING agonist, coupled with a deep understanding of the STING pathway's role in various diseases, provides a strong foundation for a hypothesis-driven research and development program. While the clinical journey of ADU-S100 in oncology has faced challenges, the insights gained from these studies, particularly regarding safety and pharmacodynamics, will be invaluable in guiding its development for new therapeutic areas.[19][20][21] A rigorous and systematic preclinical evaluation, as outlined in this guide, will be critical in unlocking the full therapeutic potential of ADU-S100 for the benefit of patients with a wide range of debilitating diseases.
References
Definition of STING-activating cyclic dinucleotide agonist ADU-S100 - NCI Drug Dictionary. National Cancer Institute. [Link]
In vitro STING Activation with the cGAMP-STINGΔTM Signaling Complex. Bio-protocol. [Link]
Liposomal Delivery of MIW815 (ADU-S100) for Potentiated STING Activation. MDPI. [Link]
Protocol to induce and assess cGAS-STING pathway activation in vitro. STAR Protocols. [Link]
Liposomal Delivery of MIW815 (ADU-S100) for Potentiated STING Activation. ResearchGate. [Link]
Protocol to induce and assess cGAS-STING pathway activation in vitro. ResearchGate. [Link]
Liposomal Delivery of MIW815 (ADU-S100) for Potentiated STING Activation. PubMed. [Link]
Thomas Dubensky on How ADU-S100 Activates STING Receptor. YouTube. [Link]
A STING to inflammation and autoimmunity. UQ eSpace. [Link]
Aduro Biotech Presents Preliminary Results from Ongoing Phase 1 Trials of STING agonist ADU-S100 (MIW815) in Patients with Advanced Solid Tumors or Lymphomas. PM360. [Link]
Aduro Biotech starts dosing in Phase l trial of ADU-S100 to treat cutaneously accessible tumours. drugdevelopment-technology.com. [Link]
Novel Modifications and Delivery Modes of Cyclic Dinucleotides for STING Activation in Cancer Treatment. National Institutes of Health. [Link]
Updated roles of cGAS-STING signaling in autoimmune diseases. Frontiers. [Link]
STING Agonist-Induced Skin Inflammation Is Exacerbated with Prior Systemic Innate Immune Activation. National Institutes of Health. [Link]
Agonists and Inhibitors of the cGAS-STING Pathway. National Institutes of Health. [Link]
STING Agonist Mitigates Experimental Autoimmune Encephalomyelitis by Stimulating Type I IFN-Dependent and -Independent Immune-Regulatory Pathways. PubMed. [Link]
In vitro STING Activation with the cGAMP-STINGΔTM Signaling Complex. PubMed. [Link]
1385 Divergent therapeutic outcomes of STING agonist ADU-S100 in intratumoral and intravesical treatment regimens in syngeneic murine MB49 and in the N-methyl-N-nitrosourea (MNU) rat model of urothelial carcinoma. The Journal for ImmunoTherapy of Cancer. [Link]
Aduro Biotech Announces Advancement Of ADU-S100 Into Global Combination Trial With PDR001 For The Treatment Of Solid Tumors And Lymphomas. BioSpace. [Link]
Aduro Announces First Patient Dosed in Phase 1 Study of ADU-S100 (MIW815) in Combination with YERVOY (ipilimumab) for the Treatment of Relapsed and Refractory Melanoma. PM360. [Link]
Aduro Biotech Announces First Patient Dosed In Phase 2 Study Of ADU-S100 (MIW815) In Combination With KEYTRUDA (pembrolizumab) For First-Line Treatment Of Recurrent Or Metastatic Head And Neck Squamous Cell Carcinoma (HNSCC). Clinical Leader. [Link]
Advances in cGAS-STING Signaling Pathway and Diseases. Frontiers. [Link]
Aduro Biotech Announces Four Abstracts Accepted for Presentation at the 2018 Society for Immunotherapy of Cancer (SITC) Annual Meeting Preliminary Phase 1 data for novel STING pathway activator ADU-S100 (MIW815) accepted for presentation. BioSpace. [Link]
Molecular Pathways: Targeting the Stimulator of Interferon Genes (STING) in the Immunotherapy of Cancer. AACR Journals. [Link]
Aduro stung as Novartis drops work on STING drug. Fierce Biotech. [Link]
Tumor-Derived cGAMP Triggers a STING-Mediated Interferon Response in Non-tumor Cells to Activate the NK Cell Response. ResearchGate. [Link]
Aduro Biotech Presents Preclinical Data Demonstrating Acute And Systemic Immune Activation Through STING Pathway Stimulation With ADU-S100. Clinical Leader. [Link]
Au naturale: use of biologically derived cyclic di-nucleotides for cancer immunotherapy. Royal Society Publishing. [Link]
The Crucial Roles and Research Advances of cGAS-STING Pathway in Cutaneous Disorders. National Institutes of Health. [Link]
STING expression in non-tumor cells differentially regulates response... ResearchGate. [Link]
Understanding and therapeutically exploiting cGAS/STING signaling in glioblastoma. Journal of Clinical Investigation. [Link]
Phase I Dose-Escalation Trial of MIW815 (ADU-S100), an Intratumoral STING Agonist, in Patients with Advanced/Metastatic Solid Tumors or Lymphomas. AACR Journals. [Link]
Phase I Dose-Escalation Trial of MIW815 (ADU-S100), an Intratumoral STING Agonist, in Patients with Advanced/Metastatic Solid Tumors or Lymphomas. PubMed. [Link]
Unleashing the Power of STING Agonists: Driving Tumor-Specific Immune Responses. Synapse. [Link]
New, pharmacologically available STING agonists promote antitumor immunity in mice. American Association for the Advancement of Science. [Link]
ADU-S100 primes the innate immune system in tolerant, tumor bearing... ResearchGate. [Link]
Cyto-IL-15 synergizes with the STING agonist ADU-S100 to eliminate prostate tumors and confer durable immunity in mouse models. National Institutes of Health. [Link]
Cyto-IL-15 synergizes with the STING agonist ADU-S100 to eliminate prostate tumors and confer durable immunity in mouse models. Frontiers. [Link]
Brief report: STING expressed in tumor and non-tumor compartments has distinct roles in regulating anti-tumor immunity. National Institutes of Health. [Link]
In silico discovery and mechanistic profiling of STING agonists engaging the transmembrane domain. Inimmune. [Link]
Discovery of Selenium-Containing STING Agonists as Orally Available Antitumor Agents. ACS Publications. [Link]
Combination of the STING Agonist MIW815 (ADU-S100) and PD-1 Inhibitor Spartalizumab in Advanced/Metastatic Solid Tumors or Lymphomas: An Open-Label, Multicenter, Phase Ib Study. National Institutes of Health. [Link]
Application Note: Intratumoral Delivery of ADU-S100 (STING Agonist) in Syngeneic Mouse Models
[1] Executive Summary & Mechanism ADU-S100 (MIW815) is a synthetic cyclic dinucleotide (CDN) that functions as a potent agonist of the Stimulator of Interferon Genes (STING) receptor.[1][2] Unlike natural CDNs (like cGAM...
Author: BenchChem Technical Support Team. Date: March 2026
[1]
Executive Summary & Mechanism
ADU-S100 (MIW815) is a synthetic cyclic dinucleotide (CDN) that functions as a potent agonist of the Stimulator of Interferon Genes (STING) receptor.[1][2] Unlike natural CDNs (like cGAMP) which are rapidly degraded by phosphodiesterases, ADU-S100 features phosphorothioate linkages (Rp, Rp stereoisomers) that enhance stability and binding affinity.
When administered intratumorally (IT), ADU-S100 triggers the innate immune system within the tumor microenvironment (TME).[3] This local activation bridges innate and adaptive immunity, often leading to the regression of the injected tumor and, in some models, distal non-injected metastases (the "abscopal effect").
STING Signaling Cascade
The efficacy of ADU-S100 relies on the cytosolic DNA sensing pathway.[4] Upon binding to STING, the complex recruits TANK-binding kinase 1 (TBK1), which phosphorylates Interferon Regulatory Factor 3 (IRF3). Translocation of IRF3 to the nucleus drives the transcription of Type I Interferons (IFN-
/ ) and pro-inflammatory cytokines, recruiting CD8+ T cells and Dendritic Cells (DCs) to the tumor.
Caption: Activation of the STING pathway by ADU-S100 leads to Type I IFN production and subsequent T-cell priming.[3]
Material Preparation & Properties
Critical Quality Attribute: ADU-S100 is supplied as a disodium or ammonium salt. The disodium salt is the clinically relevant formulation. Ensure you are using the (Rp, Rp) isomer, as it is significantly more potent than other stereoisomers.
Formulation Table
Parameter
Specification
Notes
Solubility
> 35 mg/mL in Water/PBS
Highly soluble; sonication rarely needed.
Vehicle
Sterile PBS or HBSS
pH 7.2–7.4. Avoid DMSO for in vivo use if possible.
Stock Storage
-80°C
Stable for >1 year. Avoid multiple freeze-thaws.
Working Solution
4°C
Use within 24 hours of dilution.
Molecular Weight
~734.5 Da
Calculation factor for molarity.
Reconstitution Protocol
Stock Solution (5 mg/mL): Dissolve 5 mg of ADU-S100 powder in 1.0 mL of sterile, endotoxin-free PBS. Vortex gently until clear. Aliquot into 50 µL vials and store at -80°C.
Dosing Solution (1 mg/mL): On the day of the experiment, thaw one aliquot and dilute 1:5 with sterile PBS (e.g., 50 µL stock + 200 µL PBS).
This protocol is optimized for syngeneic mouse models (e.g., CT26 colon carcinoma in BALB/c or B16-F10 melanoma in C57BL/6).
Dosing Strategy
Route: Intratumoral (IT) Injection.[5][1][2][3][6] Systemic (IV/IP) delivery is generally poor due to rapid clearance and potential cytokine storm toxicity.
Range: 25 µg (low) to 100 µg (high).[8][9] 50 µg is the field standard for robust regression without excessive ulceration.
Schedule: 3 doses, administered every 3-4 days (e.g., Days 0, 3, 6).
Volume: 20–50 µL. Do not exceed 50 µL to prevent leakage from the tumor.
Self-Validating Controls
To ensure data integrity, every study must include:
Vehicle Control: IT injection of PBS/HBSS (same volume/schedule). Crucial to account for physical disruption of the tumor by the needle.
Contralateral Tumor (Optional): Inoculate a second tumor on the opposite flank but inject only the primary tumor. This validates the "abscopal" (systemic) effect.
Step-by-Step Procedure
Phase 1: Tumor Establishment
Inoculation: Inject
tumor cells (CT26 or B16) subcutaneously into the right flank of 6-8 week old mice.
Growth Phase: Monitor tumors until they reach an average volume of 80–120 mm³ .
Why? Tumors <50 mm³ are too small to retain the fluid. Tumors >200 mm³ may be too hypoxic/necrotic for effective immune infiltration.
Randomization: Group mice (n=8-10/group) so that average tumor volume is statistically identical across groups.
Phase 2: Treatment (The "IT" Injection)
Perform this in a biosafety cabinet.
Anesthesia: Lightly anesthetize mice (Isoflurane) to ensure precision.
Insertion: Insert a 29G or 30G insulin syringe needle into the center of the tumor.
Administration:
Inject 50 µL slowly over 5–10 seconds.
Technique: "Fanning" is not necessary for small tumors; central deposition is sufficient.
Wait: Leave the needle in place for 10 seconds post-injection to prevent backflow.
Withdrawal: Remove needle slowly. If leakage occurs, note it; exclude animal if leakage is >10%.
Phase 3: Monitoring & Harvest
Tumor Measurement: Measure L (length) and W (width) using digital calipers every 2-3 days.
Toxicity Alert: ADU-S100 can cause transient weight loss or ulceration at the injection site. If ulceration leads to open wounds >5mm, euthanize per IACUC guidelines.
Endpoint: Euthanize when control tumors reach 1500–2000 mm³ or ulceration endpoints are met.
Experimental Workflow Diagram
Caption: Standard dosing schedule for ADU-S100 efficacy studies. Dosing days may vary (e.g., D1, D4, D8).
Data Analysis & Troubleshooting
Expected Outcomes[5]
CT26 Model: Expect significant tumor growth inhibition (TGI) >60% and potential complete regressions (CR) in 20-40% of mice with monotherapy.
B16-F10 Model: More resistant. Expect modest delay in growth; often requires combination with anti-PD-1 or anti-CTLA-4 for regression.
Troubleshooting Guide
Issue
Probable Cause
Corrective Action
Rapid Leakage
Tumor too small or injection too fast.
Wait until tumor is 80mm³; inject over 10s; use 30G needle.
Ulceration
Dose too high or superficial injection.
Inject deep into tumor center.[5] Reduce dose to 25 µg if severe.
No Efficacy
Degraded compound or "cold" tumor model.
Use fresh stock; verify STING expression in tumor line; add Checkpoint Inhibitor.
Systemic Toxicity
Accidental IV injection or dose too high.
Ensure IT localization; do not probe needle excessively.
References
Corrales, L., et al. (2015). Direct Activation of STING in the Tumor Microenvironment Leads to Potent and Systemic Tumor Regression and Immunity.[5][11][12] Cell Reports, 11(7), 1018–1030.[13]
Seminal paper establishing ADU-S100 (ML RR-S2 CDA) efficacy and mechanism.
Sivick, K. E., et al. (2018). Magnitude of Therapeutic STING Activation Determines CD8+ T Cell-Mediated Anti-tumor Immunity. Cell Reports, 25(11), 3074-3085.
Demonstrates the importance of dosing strategy; high doses can be counterproductive by abl
Foote, J. B., et al. (2017). A STING Agonist Given with OX40 Receptor and PD-L1 Modulators Primes Immunity and Reduces Tumor Growth in Tolerized Mice. Cancer Immunology Research, 5(6), 468–479.
Provides protocol details for combin
Aduro Biotech / Novartis. (2022). Phase I Dose-Escalation Trial of MIW815 (ADU-S100).[14] Clinical Cancer Research.
An In-Depth Technical Guide to Intratumoral Administration of ADU-S100 (MIW815) The advent of immunotherapy has fundamentally altered the landscape of cancer treatment. However, systemic administration of potent immunomo...
Author: BenchChem Technical Support Team. Date: March 2026
An In-Depth Technical Guide to Intratumoral Administration of ADU-S100 (MIW815)
The advent of immunotherapy has fundamentally altered the landscape of cancer treatment. However, systemic administration of potent immunomodulators often faces a difficult balance between efficacy and toxicity. Intratumoral (i.t.) immunotherapy represents a strategic evolution, designed to deliver immune-activating agents directly into the tumor microenvironment (TME).[1][2] This approach aims to maximize local drug concentration and bioavailability, thereby igniting a robust, localized anti-tumor response that can mature into systemic immunity, all while minimizing the potential for immune-related adverse events elsewhere in the body.[1][3]
ADU-S100 (also known as MIW815) is a first-in-class synthetic cyclic dinucleotide (CDN) developed as a direct agonist for the Stimulator of Interferon Genes (STING) protein. The STING pathway is a critical component of the innate immune system responsible for detecting cytosolic DNA, a danger signal often present in the context of infection or cellular damage, such as that occurring within a tumor.[4][5] By administering ADU-S100 directly into a tumor, the goal is to artificially trigger this potent, localized innate immune cascade, effectively transforming an immunologically "cold" tumor into a "hot" one, thereby making it susceptible to immune-mediated destruction.
This guide provides a comprehensive overview of the scientific rationale, preclinical and clinical background, and detailed protocols for the intratumoral application of ADU-S100 for research and drug development professionals.
Mechanism of Action: Unleashing Anti-Tumor Immunity via the STING Pathway
The efficacy of ADU-S100 is rooted in its ability to potently activate the STING signaling pathway, which serves as a crucial bridge between the innate and adaptive immune systems.[5]
Direct STING Activation: In the canonical pathway, the enzyme cyclic GMP-AMP synthase (cGAS) detects double-stranded DNA in the cytoplasm and synthesizes the endogenous STING ligand, cGAMP.[4][6] ADU-S100, as a synthetic CDN, bypasses the need for cGAS activation and directly binds to and activates the STING protein, which resides on the membrane of the endoplasmic reticulum.[7][8]
Downstream Signaling Cascade: Upon binding ADU-S100, STING undergoes a conformational change and translocates from the ER to the Golgi apparatus.[4] This initiates a downstream signaling cascade, primarily through the recruitment and activation of TANK-binding kinase 1 (TBK1). TBK1, in turn, phosphorylates the transcription factor Interferon Regulatory Factor 3 (IRF3).[8][9]
Cytokine and Chemokine Production: Activated IRF3 translocates to the nucleus, driving the transcription and subsequent production of Type I interferons (IFN-α/β).[4][8] This signaling also leads to the production of a host of other pro-inflammatory cytokines and chemokines, such as TNFα, IL-6, and CCL-2.[10]
Orchestration of the Anti-Tumor Response: The release of Type I IFNs is the critical event linking STING activation to a productive anti-tumor response. IFNs promote the maturation and activation of antigen-presenting cells (APCs), particularly dendritic cells (DCs).[4] These activated DCs increase their expression of co-stimulatory molecules, process tumor-associated antigens more effectively, and migrate to draining lymph nodes to prime naïve CD8+ T-cells.[4] The resulting tumor-specific cytotoxic T-lymphocytes (CTLs) then traffic to the tumor site to recognize and eliminate cancer cells. This localized inflammation can also lead to the destruction of distant, non-injected lesions—a phenomenon known as the abscopal effect.[11][8]
Figure 1: ADU-S100 Mechanism of Action via the STING Pathway.
Summary of Preclinical and Clinical Findings
The intratumoral administration of ADU-S100 has been evaluated in numerous preclinical models and human clinical trials, providing a strong foundation for its application.
Preclinical Evidence: In various murine tumor models, including melanoma, colon, breast, and pancreatic cancers, i.t. injection of ADU-S100 resulted in significant inhibition of tumor growth and, in some cases, complete tumor regression. Crucially, these studies demonstrated that STING agonism generated systemic anti-tumor immunity, leading to the rejection of distant, non-injected tumors and the establishment of long-term immunological memory.[8] This anti-tumor activity was shown to be dependent on CD8+ T-cells.[4]
Clinical Trial Data: The first-in-human Phase I dose-escalation study evaluated single-agent ADU-S100 in 47 patients with advanced/metastatic solid tumors or lymphomas.[11][12] The findings were pivotal:
Safety: The treatment was well-tolerated, and a maximum tolerated dose (MTD) was not reached at doses up to 6,400 μg.[11][13] The most common treatment-related adverse events were pyrexia, chills, and injection-site pain.[11][12]
Pharmacokinetics: ADU-S100 was rapidly absorbed from the injection site and cleared from plasma, with a terminal half-life of approximately 24 minutes.[11][14] This rapid clearance underscores the rationale for local i.t. delivery to achieve a high therapeutic index.
Efficacy & Pharmacodynamics: While single-agent clinical activity was limited, with one confirmed partial response, there was clear evidence of systemic immune activation.[11][13] This included increases in plasma inflammatory cytokines and expansion of peripheral blood T-cell clones.[11][12] Furthermore, 94% of evaluable injected lesions either stabilized or decreased in size.[11][12]
Subsequent Phase Ib trials have explored ADU-S100 in combination with immune checkpoint inhibitors like spartalizumab (anti-PD-1) and ipilimumab (anti-CTLA-4), based on the strong preclinical rationale that STING activation can render tumors more susceptible to checkpoint blockade.[8][15][16]
This section provides a detailed, synthesized protocol for the intratumoral injection of ADU-S100 based on published preclinical and clinical methodologies. All procedures involving the handling and administration of the compound should be performed using aseptic techniques in an appropriate laboratory setting (e.g., a biosafety cabinet).
Part A: Materials and Reagents
ADU-S100 (MIW815)
Sterile, preservative-free Phosphate-Buffered Saline (PBS) for dilution
Sterile hypodermic needles of appropriate gauge and length for injection (e.g., 25-30G)
Sterile 0.22 µm syringe filters
Calipers for measuring subcutaneous tumors
Personal Protective Equipment (PPE): lab coat, gloves, safety glasses
Part B: Reconstitution and Handling of ADU-S100
The causality behind this procedure is to ensure the compound is sterile, at the correct concentration, and stable for administration.
Determine Required Concentration: Based on the experimental plan (e.g., preclinical dose of 50 µg), calculate the final concentration needed. A preclinical study diluted a 10 mg/mL stock to a 50 µg/mL working solution.[10]
Aseptic Dilution:
Allow ADU-S100 stock solution and sterile PBS diluent to reach room temperature.
In a sterile field, use a sterile syringe to withdraw the calculated volume of ADU-S100 stock.
Transfer the stock solution into the vial of sterile PBS.
Gently mix by inverting the vial several times. Avoid vigorous shaking to prevent foaming or denaturation.
Final Preparation: Draw the final diluted solution into the administration syringe. If desired, the solution can be passed through a sterile 0.22 µm filter during this step, although this is not explicitly detailed in all protocols.
Storage: A diluted solution was stored at 4°C in a preclinical study.[10] Follow manufacturer or institutional guidelines for stability and storage of reconstituted solutions.
Part C: Protocol for Intratumoral Injection
This protocol integrates best practices derived from clinical trial designs to ensure accurate and effective delivery.
Step 1: Lesion Selection and Evaluation
The choice of lesion is critical for safety and for obtaining meaningful data.
Accessibility: Select a tumor that is safely accessible for repeated injections. For preclinical models, this is typically a subcutaneous tumor. For clinical applications, superficial lesions (e.g., melanoma, lymphoma) or deeper lesions accessible via image guidance are used.[1][3]
Size: Lesions should be of a measurable size, typically with a longest diameter between 10 mm and 100 mm.[17] This ensures there is sufficient volume for injection without immediate leakage and allows for accurate response assessment.
Safety: Avoid injecting tumors that are necrotic, ulcerated, or encasing major vascular structures to minimize risk of bleeding or other complications.[17]
Biopsy Considerations: If pharmacodynamic monitoring is planned, ensure the injected lesion and a separate, non-injected distal lesion are accessible for baseline and on-treatment biopsies.[16][17]
Step 2: Dose and Volume Calculation
The injection volume is scaled to the tumor size to ensure adequate distribution of the agent without causing excessive pressure within the lesion.
Using calipers, measure the longest diameter (L) of the target lesion.
Determine the total dose to be administered based on the study design (e.g., 50 µg, 800 µg).
Using the table below (derived from clinical protocols), determine the appropriate total injection volume.[11][8]
Ensure the final concentration of the prepared ADU-S100 solution allows for the total dose to be delivered within the specified volume.
Longest Lesion Diameter
Recommended Injection Volume
10 mm – 25 mm
0.5 mL – 1.0 mL
>25 mm – 50 mm
1.0 mL – 2.0 mL
>50 mm – <100 mm
2.0 mL – 4.0 mL
Step 3: Injection Procedure
The goal is to deposit the drug evenly throughout the tumor mass.
Prepare the injection site according to institutional guidelines (e.g., cleaning with an alcohol swab).
Insert the needle into the tumor mass.
Distribute the Dose: Instead of a single bolus injection, administer the total volume by dividing it across multiple injection tracts. This is achieved by partially withdrawing the needle and redirecting it to different areas within the tumor ("fanning" technique). This practice helps ensure more uniform drug distribution.
Inject Slowly: Administer the solution slowly. Tumors often have high interstitial fluid pressure, which can cause resistance and leakage of the injectate from the needle entry point.[8] A slow, steady injection helps mitigate this.
After the full volume is administered, wait a few seconds before withdrawing the needle to minimize leakage along the needle tract.
Apply gentle pressure to the injection site with sterile gauze if necessary.
Step 4: Dosing Schedule
Adherence to a consistent schedule is critical for evaluating efficacy. Schedules are typically designed to repeatedly stimulate the immune system. A common regimen from clinical trials is weekly intratumoral injections for three consecutive weeks, followed by a one-week rest period, with this 4-week cycle repeated.[11][12]
Part D: Monitoring and Endpoint Analysis
A self-validating protocol requires robust methods for assessing the biological and clinical effects of the intervention.
Tumor Response: Regularly measure the dimensions of both the injected and any distal, non-injected tumors using calipers or appropriate imaging modalities.[10] This allows for assessment of local tumor control and potential abscopal effects.
Pharmacodynamic Analysis: Collect tumor biopsies at baseline and on-treatment (e.g., during cycle 2 or 3).[18] These samples are invaluable for analyzing changes in the tumor immune microenvironment via techniques such as:
Immunohistochemistry (IHC) or Immunofluorescence (IF) for immune cell markers (e.g., CD8, CD4, CD68) and immune checkpoint molecules (e.g., PD-L1).[10]
RT-PCR or RNA-Seq to quantify the expression of key genes in the STING pathway (e.g., IFNB1, CXCL10, TNF).[10]
Systemic Immune Monitoring: Collect peripheral blood samples at baseline and at specified time points post-injection. These can be used to:
Measure plasma concentrations of key cytokines (e.g., IFN-β, IL-6, CXCL10) via ELISA or multiplex assays to confirm systemic immune activation.[11][18]
Analyze peripheral blood mononuclear cells (PBMCs) by flow cytometry or T-cell receptor sequencing to detect changes in immune cell populations and T-cell clonal expansion.[11]
Experimental Workflow and Scientific Considerations
Figure 2: General Experimental Workflow for Intratumoral ADU-S100 Administration.
Scientific Considerations and Troubleshooting:
Injection Technique: The method of injection is a critical variable. Inconsistent technique can lead to variability in results. It is imperative to standardize the procedure (needle size, injection speed, fanning technique) across all subjects in a study.
Overcoming Resistance: The limited efficacy of ADU-S100 as a monotherapy in clinical trials suggests that tumors possess mechanisms to resist STING-induced immunity.[11] This provides a strong rationale for combining ADU-S100 with other immunotherapies, particularly PD-1/PD-L1 checkpoint inhibitors, which act to release the "brakes" on the T-cells that STING activation helps to prime.[8][10]
Tumor Accessibility: Not all tumors are amenable to direct injection. The development of this therapeutic class has benefited from advances in interventional radiology, which allows for precise, image-guided injection into visceral or deep-seated lesions.[1][3]
Alternative Delivery Systems: While i.t. injection is the primary route for ADU-S100, its rapid systemic clearance has prompted research into alternative delivery systems, such as liposomal formulations, which are being explored to enable systemic administration and potentially target metastatic disease more broadly.[14][19]
Conclusion
Intratumoral injection of the STING agonist ADU-S100 is a potent immunotherapeutic strategy with a well-defined mechanism of action and a favorable safety profile. It effectively activates innate immune pathways directly within the tumor, creating a pro-inflammatory microenvironment capable of driving a robust, tumor-specific adaptive immune response. While single-agent efficacy may be modest, its ability to prime the TME provides a powerful rationale for its use in combination with other immunotherapies. The protocols and considerations outlined in this guide, grounded in extensive preclinical and clinical data, provide a solid framework for researchers and drug developers to effectively apply this promising therapeutic modality in the ongoing effort to overcome cancer's resistance to immune attack.
References
Meric-Bernstam, F., et al. (2022). Phase I Dose-Escalation Trial of MIW815 (ADU-S100), an Intratumoral STING Agonist, in Patients with Advanced/Metastatic Solid Tumors or Lymphomas. Clinical Cancer Research. Available at: [Link]
ClinicalTrials.gov. (2020). Study of the Safety and Efficacy of MIW815 With PDR001 in Patients With Advanced/Metastatic Solid Tumors or Lymphomas. National Library of Medicine. Available at: [Link]
Dana-Farber Cancer Institute. (n.d.). A Phase I, open label, multicenter study of the safety and efficacy of MIW815 (ADU-S100) administered by intratumoral injection to patients with advanced/metastatic solid tumors or lymphomas. Retrieved from [Link]
Meric-Bernstam, F., et al. (2022). Phase I Dose-Escalation Trial of MIW815 (ADU-S100), an Intratumoral STING Agonist, in Patients with Advanced/Metastatic Solid Tumors or Lymphomas. PubMed. Available at: [Link]
Sintim, H. O., & Gursoy, U. K. (2021). Bacterial Cyclic Dinucleotides and the cGAS–cGAMP–STING Pathway: A Role in Periodontitis? UTUPub. Available at: [Link]
Kinkead, H. L., et al. (2018). Modified STING-activating cyclic dinucleotide derivatives significantly enhance the anti-tumor activity of therapeutic vaccines. Journal for ImmunoTherapy of Cancer. Available at: [Link]
Piha-Paul, S. A., et al. (2022). Combination of the STING Agonist MIW815 (ADU-S100) and PD-1 Inhibitor Spartalizumab in Advanced/Metastatic Solid Tumors or Lymphomas: An Open-Label, Multicenter, Phase Ib Study. Clinical Cancer Research. Available at: [Link]
Zaidi, A. H., et al. (2021). Intratumoral immunotherapy with STING agonist, ADU-S100, induces CD8+ T-cell mediated anti-tumor immunity in an esophageal adenocarcinoma model. Oncotarget. Available at: [Link]
National Cancer Institute. (n.d.). Definition of STING-activating cyclic dinucleotide agonist ADU-S100. NCI Drug Dictionary. Retrieved from [Link]
Wang, Y., et al. (2024). Novel Modifications and Delivery Modes of Cyclic Dinucleotides for STING Activation in Cancer Treatment. International Journal of Molecular Sciences. Available at: [Link]
Wilson, E. B., et al. (2022). Chemical and Biomolecular Strategies for STING Pathway Activation in Cancer Immunotherapy. ACS Publications. Available at: [Link]
Luo, M., et al. (2023). Enhancing STING activation by cyclic dinucleotide-manganese particles for systemic cancer immunotherapy. Journal of Clinical Oncology. Available at: [Link]
Sweis Lab. (2022). Phase I Dose-Escalation Trial of MIW815 (ADU-S100), an Intratumoral STING Agonist, in Patients with Advanced/Metastatic Solid Tumors or Lymphomas. The University of Chicago. Available at: [Link]
Gil, Z., et al. (2022). The Contemporary Landscape and Future Directions of Intratumoral Immunotherapy. The Oncologist. Available at: [Link]
Lischalk, J. W., et al. (2024). Intratumoral Injection of Immunotherapeutics: State of the Art and Future Directions. Radiology. Available at: [Link]
Zaidi, A. H., et al. (2021). Intratumoral immunotherapy with STING agonist, ADU-S100, induces CD8+ T-cell mediated anti-tumor immunity in an esophageal adenocarcinoma model. Oncotarget. Available at: [Link]
Marabelle, A., et al. (2021). Intratumoral Immunotherapy: From Trial Design to Clinical Practice. Clinical Cancer Research. Available at: [Link]
Demaria, O., et al. (2023). Cyto-IL-15 synergizes with the STING agonist ADU-S100 to eliminate prostate tumors and confer durable immunity in mouse models. Frontiers in Immunology. Available at: [Link]
Chinook Therapeutics, Inc. (2021). Clinical Trial Protocol ADU-CL-20. Available at: [Link]
ResearchGate. (2021). Phase I Dose-Escalation Trial of MIW815 (ADU-S100), an Intratumoral STING Agonist, in Patients with Advanced/Metastatic Solid Tumors or Lymphomas. Request PDF. Available at: [Link]
Flood, B. A., et al. (2019). STING pathway agonism as a cancer therapeutic. Immunological Reviews. Available at: [Link]
ScienceDirect. (2025). INTRATUMORAL IMMUNOTHERAPY: A NEW HOPE IN THE TREATMENT OF ADVANCED CANCER. Available at: [Link]
Booking Health. (2025). Intratumoral Immunotherapy Mechanisms Advances. Retrieved from [Link]
Zaidi, A. H., et al. (2021). Intratumoral immunotherapy with STING agonist, ADU-S100, induces CD8+ T-cell mediated anti-tumor immunity in an esophageal adenocarcinoma model. Oncotarget. Available at: [Link]
Liu, Y., et al. (2023). Liposomal Delivery of MIW815 (ADU-S100) for Potentiated STING Activation. MDPI. Available at: [Link]
Sivick, K. E., et al. (2018). A STING agonist given with OX40 receptor and PD-L1 modulators primes immunity and reduces tumor growth in tolerized mice. Science Translational Medicine. Available at: [Link]
Jekle, A., et al. (2020). Preclinical characterization of ALG-031048, a novel STING agonist with potent anti-tumor activity in mice. Cancer Research. Available at: [Link]
ClinicalTrials.gov. (n.d.). Study Details | NCT02675439 | Safety and Efficacy of MIW815 (ADU-S100) +/- Ipilimumab in Patients With Advanced/Metastatic Solid Tumors or Lymphomas. Retrieved from [Link]
Recommended dosage of ADU-S100 for colon cancer models
Title: Application Note: Recommended Dosage and Protocol for ADU-S100 in Syngeneic Colon Cancer Models Introduction & Mechanistic Overview ADU-S100 (also known as MIW815) is a synthetic cyclic dinucleotide (CDN) designed...
Author: BenchChem Technical Support Team. Date: March 2026
Title: Application Note: Recommended Dosage and Protocol for ADU-S100 in Syngeneic Colon Cancer Models
Introduction & Mechanistic Overview
ADU-S100 (also known as MIW815) is a synthetic cyclic dinucleotide (CDN) designed to activate the Stimulator of Interferon Genes (STING) pathway, serving as a critical bridge between innate and adaptive antitumor immunity[1]. In preclinical colon cancer models (such as CT26 and MC38), ADU-S100 has demonstrated profound efficacy in reprogramming the immunosuppressive tumor microenvironment (TME) into a highly inflammatory, anti-tumor milieu[2][3]. However, STING agonism follows a bell-shaped efficacy curve; determining the precise dosage is critical to avoid immune cell toxicity while maximizing therapeutic benefit[4].
Mechanistic Causality: Upon administration, ADU-S100 binds directly to STING at the endoplasmic reticulum, triggering its conformational change and translocation to the Golgi apparatus[1][5]. This movement recruits TANK-binding kinase 1 (TBK1), which subsequently phosphorylates Interferon Regulatory Factor 3 (IRF3). The nuclear translocation of IRF3 drives the robust production of Type I Interferons (e.g., IFN-β) and pro-inflammatory cytokines (TNF-α, IL-12)[2]. These cytokines are essential for dendritic cell (DC) maturation, antigen cross-presentation, and the subsequent priming and recruitment of cytotoxic CD8+ T cells[1][5].
Mechanism of ADU-S100 mediated STING pathway activation and immune reprogramming.
Pharmacodynamics: The Causality Behind Dose Selection
The selection of an ADU-S100 dose is not merely about maximizing drug concentration, but about optimizing the immunological response window.
The Low/Moderate Dose Advantage (20 µg): In vivo studies in the CT26 model demonstrate that a 20 µg intratumoral (IT) dose achieves a 77% tumor growth inhibition while preserving a high density of tumor-infiltrating CD8+ T cells[2]. This dose provides sufficient STING activation to mature DCs without triggering widespread lymphocyte death.
The High Dose Paradox (40 µg - 100 µg): While a 40 µg dose can yield up to 95% tumor inhibition[2], and 100 µg can drive complete regression in a subset of mice[6], these higher concentrations frequently result in decreased CD8+ T cell infiltration[2]. High doses of CDNs induce activation-induced cell death (AICD) in T cells, shifting the mechanism of tumor clearance from adaptive immune memory to acute, localized necrosis[4].
Recommended Dosages for Colon Cancer Models
The following table synthesizes validated dosing regimens across different murine colon cancer models to ensure reproducible, self-validating experimental designs.
Model & Strain
Delivery Route
Recommended Dose
Administration Frequency
Mechanistic Outcome & Causality
CT26 (BALB/c)
Intratumoral (IT)
20 µg – 25 µg
Every 2-3 days (x3 doses)
Optimal immune priming. Balances robust IFN-β production with high CD8+ T cell survival[2][6].
CT26 (BALB/c)
Intratumoral (IT)
40 µg – 50 µg
Every 2-3 days (x3 doses)
Aggressive tumor debulking. Yields >90% inhibition but risks T cell apoptosis and reduced infiltration[2].
MC38 (C57BL/6)
Intraperitoneal (IP)
15 µg
Twice every 3 days
For peritoneal carcinomatosis models. Normalizes the vascular-immune microenvironment and reduces ascites[3].
MC38 (C57BL/6)
Intratumoral (IT)
2.5 µg – 5 µg
Every 3 days (x3-4 doses)
Highly sensitive model. Low doses are sufficient for synergy with immune checkpoint inhibitors (e.g., anti-PD-1)[7].
Step-by-Step Experimental Protocol: In Vivo Efficacy Workflow
To ensure trustworthiness, this protocol is designed as a self-validating system. By integrating specific checkpoints (e.g., tumor volume thresholds and vehicle controls), researchers can isolate the pharmacodynamic effects of ADU-S100 from experimental artifacts.
Standardized in vivo workflow for evaluating ADU-S100 in colon cancer models.
Phase 1: Tumor Inoculation & Establishment
Cell Preparation: Harvest CT26 or MC38 cells in the exponential growth phase. Resuspend in cold, sterile, serum-free PBS to a concentration of
to cells/mL.
Inoculation: Inject 100 µL of the cell suspension (
to cells) subcutaneously into the right flank of 6-8 week old female mice[2].
Causality: Subcutaneous placement ensures the tumor is highly accessible for accurate caliper measurements and precise intratumoral (IT) injections, preventing off-target systemic distribution and toxicity.
Phase 2: Randomization & Baseline Validation
Monitoring: Measure tumors every other day using digital calipers. Calculate volume using the formula:
Randomization: Once average tumor volumes reach 100–120 mm³ (typically Day 7–10 post-inoculation), randomize mice into a vehicle control group and ADU-S100 treatment groups (n=8-10 per group)[6].
Causality: Initiating treatment at ~100 mm³ guarantees that the immunosuppressive TME (including Tregs and MDSCs) is fully established, providing a rigorous barrier for the STING agonist to overcome, while avoiding massive necrotic cores seen in larger tumors.
Phase 3: ADU-S100 Administration
Formulation: Reconstitute ADU-S100 sodium salt in sterile, endotoxin-free PBS. Prepare single-use aliquots to avoid repeated freeze-thaw cycles.
Injection (IT Route): Using a 29G insulin syringe, administer the designated dose (e.g., 20 µg for CT26) in a total volume of 30–50 µL directly into the tumor[2].
Technique: Insert the needle at the base of the tumor, angle it toward the center, and inject slowly. Hold the needle in place for 5 seconds to prevent backflow.
Schedule: Repeat injections every 2 to 3 days for a total of 3 to 4 doses[6].
Causality: Staggered dosing maintains a persistent state of STING activation and IFN-β production without overwhelming the local tissue, which mitigates the risk of T cell exhaustion and systemic cytokine release syndrome.
Phase 4: Endpoint Analysis & Self-Validation
In-Life Monitoring: Record tumor volumes and body weights every other day. A weight loss of >15% indicates systemic toxicity.
Immunological Profiling: At the study endpoint (e.g., Day 30), euthanize mice and harvest tumors. Perform Flow Cytometry (FACS) to quantify CD8+ T cells, CD4+ T cells, and DCs.
Validation Check: A successful 20 µg IT dose should yield a >2-fold increase in intratumoral CD8+ T cell infiltration compared to the vehicle control[2]. If CD8+ T cells are depleted, the dose may be too high, inducing AICD[4].
References
Title: Immunotherapy with STING and TLR9 agonists promotes synergistic therapeutic efficacy with suppressed cancer-associated fibroblasts in colon carcinoma
Source: Frontiers in Immunology
URL: [Link]
Title: STING activation normalizes the intraperitoneal vascular-immune microenvironment and suppresses peritoneal carcinomatosis of colon cancer
Source: Journal for ImmunoTherapy of Cancer (BMJ)
URL: [Link]
Title: Tumor Regression upon Intratumoral and Subcutaneous Dosing of the STING Agonist ALG-031048 in Mouse Efficacy Models
Source: PMC / NIH
URL: [Link]
Title: Combination of the STING Agonist MIW815 (ADU-S100) and PD-1 Inhibitor Spartalizumab in Advanced/Metastatic Solid Tumors or Lymphomas
Source: PMC / NIH
URL: [Link]
Title: Phase I Dose-Escalation Trial of MIW815 (ADU-S100), an Intratumoral STING Agonist, in Patients with Advanced/Metastatic Solid Tumors or Lymphomas
Source: Clinical Cancer Research / AACR
URL: [Link]
Title: Bis-2′-F-cGSASMP isomers encapsulated in cytidinyl/cationic lipids act as potent in situ autologous tumor vaccines
Source: PMC / NIH
URL: [Link]
Title: Nanoengineering of STING-IDO1 feedback machinery potentiates antitumor immunity
Source: Biomaterials / DOI
URL: [Link]
Application Note: High-Efficiency Liposomal Encapsulation of ADU-S100 (STING Agonist)
[1] Introduction: Overcoming the Cytosolic Barrier ADU-S100 (MIW815) is a synthetic cyclic dinucleotide (CDN) that acts as a potent agonist of the STING (Stimulator of Interferon Genes) pathway.[1][2] While ADU-S100 demo...
Author: BenchChem Technical Support Team. Date: March 2026
[1]
Introduction: Overcoming the Cytosolic Barrier
ADU-S100 (MIW815) is a synthetic cyclic dinucleotide (CDN) that acts as a potent agonist of the STING (Stimulator of Interferon Genes) pathway.[1][2] While ADU-S100 demonstrates superior stability compared to natural CDNs (like 2'3'-cGAMP), its therapeutic potential is severely limited by its physicochemical properties.[1]
The Challenge
ADU-S100 is hydrophilic and carries a high negative charge (two phosphate groups).[1] This prevents passive diffusion across the lipophilic cell membrane. Consequently, free ADU-S100 has poor cytosolic bioavailability and is rapidly cleared from circulation, often requiring intratumoral injection which limits its use for metastatic cancers.
The Solution: Cationic Liposomal Delivery
To enable systemic delivery (IV) and enhance cellular uptake, ADU-S100 must be encapsulated in a lipid nanocarrier.[1][3] This protocol details the formulation of PEGylated Cationic Liposomes . The inclusion of cationic lipids (DOTAP) serves two critical functions:
High Encapsulation Efficiency (EE): Electrostatic attraction between the cationic lipid and the anionic ADU-S100 drives the drug into the aqueous core during hydration.
Endosomal Escape: Cationic lipids facilitate fusion with endosomal membranes, releasing the payload into the cytosol where STING resides.
Mechanism of Action
Upon cytosolic delivery, ADU-S100 binds to the STING dimer, triggering a conformational change that recruits TBK1 and IRF3, ultimately leading to the production of Type I Interferons (IFN-
) and pro-inflammatory cytokines.
Figure 1: The cytosolic delivery and signaling cascade of ADU-S100 leading to immune activation.[1]
Rational Design & Materials
The formulation relies on DOTAP for charge interaction and DSPE-PEG2000 for steric stabilization (preventing aggregation in serum).[1]
A recommended starting ratio for robust systemic delivery is:
DOTAP : DSPC : Cholesterol : DSPE-PEG200040 : 30 : 25 : 5 (Molar Parts)[1]
Expert Note: The DOTAP content can be adjusted (30-50%) to modulate Zeta potential. Higher DOTAP increases encapsulation but may increase toxicity.[1]
Experimental Protocol: Thin Film Hydration
This method uses Electrostatic-Assisted Passive Loading .[1] Unlike remote loading (pH gradient) used for Doxorubicin, ADU-S100 loading is driven by the charge interaction during the hydration phase.[1]
Phase 1: Lipid Film Formation
Dissolve Lipids: Prepare stock solutions of all lipids in Chloroform (or CHCl
:MeOH 2:1).
Mix: Combine lipids in a round-bottom flask according to the molar ratio above. Total lipid mass target: 10–20 mg per batch.[1]
Evaporate: Use a rotary evaporator (Rotavap) to remove solvents.[1]
Conditions: 40°C water bath, 150 mbar vacuum, 100 rpm.
Dry: A thin, uniform film will form on the flask wall. Desiccate under high vacuum overnight to remove trace solvents.
Phase 2: Hydration & Drug Loading (Critical)[1]
Prepare Aqueous Phase: Dissolve ADU-S100 in RNase-free water or HEPES buffer (pH 7.4).[1]
Purification: Remove unencapsulated ADU-S100 using dialysis.[1]
Membrane:[1] 10–20 kDa MWCO (ADU-S100 is ~734 Da, but charge repulsion prevents it from exiting easily; however, dialysis is standard).[1] Alternatively, use spin columns (100k MWCO) where liposomes are retained and free drug passes through.[1]
Figure 2: Step-by-step workflow for the preparation of ADU-S100 loaded liposomes.[1]
Characterization & Quality Control
Verify the formulation using the following parameters.
Result: Liposomal ADU-S100 should show a left-shift in the dose-response curve (higher potency) compared to free drug due to enhanced intracellular delivery.[1]
Troubleshooting & Expert Tips
Issue: Low Encapsulation Efficiency (<20%)
Cause: Ionic strength of the hydration buffer is too high, shielding the electrostatic attraction between DOTAP and ADU-S100.
Fix: Hydrate in pure water or low-salt buffer (5% Glucose) instead of PBS.[1] Add salt/buffer after formation if necessary for injection.
Issue: Aggregation during storage
Cause: Neutralization of surface charge or insufficient PEG coverage.
Fix: Increase DSPE-PEG2000 to 5-10 mol%.[1] Store at 4°C, never freeze (unless using cryoprotectants like sucrose).[1]
Fix: Reduce DOTAP ratio or ensure thorough purification to remove free lipids.
References
Ji, N., Wang, M., & Tan, C. (2023).[1][2][7] Liposomal Delivery of MIW815 (ADU-S100) for Potentiated STING Activation.[1][2][7][8][9] Pharmaceutics, 15(2), 638.[1][2]
[Link][1][2][9]
Corrales, L., et al. (2015).[1] Direct Activation of STING in the Tumor Microenvironment Leads to Potent and Systemic Tumor Regression and Immunity. Cell Reports, 11(7), 1018-1030.[1]
[Link]
Miyabe, H., et al. (2014).[1] A new adjuvant delivery system 'cyclic di-GMP/YSK05 liposome' for cancer immunotherapy.[1][10] Journal of Controlled Release, 184, 20-27.
[Link]
Application Notes and Protocols: A Researcher's Guide to the Dissolution and Preparation of ADU-S100 for Cell Culture
Introduction: Harnessing the Power of STING Activation with ADU-S100 ADU-S100 (also known as MIW815) is a synthetic cyclic dinucleotide (CDN) that has emerged as a potent and selective agonist for the Stimulator of Inter...
Author: BenchChem Technical Support Team. Date: March 2026
Introduction: Harnessing the Power of STING Activation with ADU-S100
ADU-S100 (also known as MIW815) is a synthetic cyclic dinucleotide (CDN) that has emerged as a potent and selective agonist for the Stimulator of Interferon Genes (STING) pathway.[1][2] The STING pathway is a critical component of the innate immune system, responsible for detecting cytosolic DNA from pathogens or damaged cells.[3] Upon activation by agonists like ADU-S100, STING undergoes a conformational change, leading to the recruitment and activation of TANK-binding kinase 1 (TBK1). TBK1, in turn, phosphorylates the transcription factor Interferon Regulatory Factor 3 (IRF3).[4] Activated IRF3 then translocates to the nucleus to drive the expression of type I interferons (such as IFN-β) and other pro-inflammatory cytokines and chemokines.[4][5] This cascade of events bridges the innate and adaptive immune systems, leading to a robust, antigen-specific T-cell mediated immune response.[4][6]
The ability of ADU-S100 to potently activate this pathway has positioned it as a valuable tool in immuno-oncology research and drug development.[6][7][8] In preclinical models, intratumoral administration of ADU-S100 has been shown to induce tumor regression and generate systemic, long-lasting anti-tumor immunity.[9][10] Given its therapeutic potential, the correct and consistent preparation of ADU-S100 for in vitro and cell culture-based assays is paramount to obtaining reliable and reproducible experimental results.
This comprehensive guide provides a detailed protocol and best practices for the dissolution and preparation of ADU-S100, drawing upon field-proven insights to ensure the integrity and activity of the compound in your cell culture experiments.
Understanding the STING Signaling Pathway
To effectively utilize ADU-S100, a foundational understanding of its mechanism of action is crucial. The following diagram illustrates the canonical STING signaling pathway initiated by ADU-S100.
Caption: The STING signaling pathway activated by ADU-S100.
Chemical and Physical Properties of ADU-S100
Before preparing a solution, it is essential to be aware of the specific form of ADU-S100 you have, as different salt forms have different molecular weights, which will affect your calculations for molarity.
Note: Always refer to the Certificate of Analysis (CoA) provided by your supplier for the batch-specific molecular weight, as the degree of hydration can vary.
Solubility and Solvent Selection: A Critical First Step
The choice of solvent is critical for maintaining the biological activity of ADU-S100 and ensuring compatibility with your cell culture system.
Recommended for cell culture. Use sterile, nuclease-free water. The variability in reported solubility may be due to differences in the salt form, purity, or hydration state of the compound. For most cell culture applications, stock solutions in the 1-5 mg/mL range are sufficient and readily achievable.
Phosphate-Buffered Saline (PBS)
Soluble
Recommended for cell culture. PBS is an excellent choice for preparing working solutions as it is isotonic and has a physiological pH. Ensure the PBS is sterile.
Use with caution. While DMSO can be used to prepare high-concentration stock solutions, it can be toxic to cells, even at low final concentrations (<0.5%). If using DMSO, ensure the final concentration in your cell culture medium is non-toxic and consistent across all experimental conditions, including vehicle controls.
Not recommended for cell culture applications due to its toxicity.
Expert Insight: For most in vitro applications, preparing ADU-S100 in sterile water or PBS is the most direct and cell-friendly approach. This avoids the potential confounding effects of DMSO on cellular signaling and viability. If a high concentration stock is absolutely necessary, use DMSO and ensure the final concentration in the culture medium is kept to a minimum (ideally ≤0.1%).
Protocols for Preparation and Storage
The following protocols provide step-by-step instructions for preparing ADU-S100 solutions. Adherence to sterile technique is crucial to prevent contamination of your cell cultures.
Experimental Workflow Overview
Caption: Workflow for preparing ADU-S100 stock solutions.
Protocol 1: Preparation of an Aqueous Stock Solution (e.g., 1 mg/mL in PBS)
This is the recommended protocol for most cell culture applications.
0.22 µm sterile syringe filter (optional, but recommended)
Procedure:
Pre-warm Solvent: Bring the sterile PBS to room temperature.
Weigh ADU-S100: In a sterile microcentrifuge tube, carefully weigh out the desired amount of ADU-S100 powder. For example, to make 1 mL of a 1 mg/mL solution, weigh 1 mg of the powder.
Expertise & Experience: Weighing small quantities can be challenging. It is often more accurate to weigh a larger mass (e.g., 5 mg) and dissolve it in a proportionally larger volume of solvent (e.g., 5 mL).
Dissolution: Aseptically add the calculated volume of sterile PBS to the tube containing the ADU-S100 powder. For 1 mg of powder, add 1 mL of PBS.
Mixing: Cap the tube tightly and vortex thoroughly for 1-2 minutes until the powder is completely dissolved. If you notice any particulates, brief sonication in a water bath may be necessary to aid dissolution.[5]
Sterile Filtration (Optional): For maximum assurance of sterility, filter the solution through a 0.22 µm sterile syringe filter into a new sterile tube. This is particularly important for long-term experiments or when working with sensitive cell lines.
For a 1 mg/mL solution: (0.001 g / 734.50 g/mol ) / 0.001 L = 1.36 mM
Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes (e.g., 20-50 µL) in sterile, low-binding tubes. This prevents multiple freeze-thaw cycles which can degrade the compound. Store aqueous aliquots at -20°C for up to 1 month or at -80°C for longer-term storage (up to 6 months).[11]
Protocol 2: Preparation of a High-Concentration DMSO Stock Solution (e.g., 10 mg/mL)
Materials:
ADU-S100 (Disodium salt, MW: 734.50 g/mol )
Anhydrous, sterile-filtered DMSO
Sterile, low-binding microcentrifuge tubes with secure caps
Calibrated analytical balance
Sterile, low-binding pipette tips
Vortex mixer
Procedure:
Weigh ADU-S100: In a sterile tube, weigh out the desired amount of ADU-S100 powder (e.g., 5 mg).
Dissolution: Add the calculated volume of sterile DMSO. For 5 mg of powder to make a 10 mg/mL solution, add 500 µL of DMSO.
Mixing: Cap the tube tightly and vortex until the solution is clear and all solid has dissolved.
Concentration Calculation (Molarity):
For a 10 mg/mL solution: (0.010 g / 734.50 g/mol ) / 0.001 L = 13.6 mM
Aliquoting and Storage: Aliquot into small, single-use volumes. Store DMSO stock solutions at -80°C for up to 1 year.[5]
Trustworthiness: DMSO freezes at 18.5°C. When retrieving from the -80°C freezer, allow the aliquot to thaw completely at room temperature and vortex briefly before use to ensure homogeneity.
Preparation of Working Solutions for Cell Culture
Working solutions should be prepared fresh for each experiment by diluting the stock solution in your complete cell culture medium.
Example: Preparing a 10 µM working solution from a 1.36 mM aqueous stock.
Determine the Dilution Factor:
Stock Concentration = 1.36 mM = 1360 µM
Desired Final Concentration = 10 µM
Dilution Factor = 1360 µM / 10 µM = 136
Calculate Volume: To prepare 1 mL (1000 µL) of working solution:
Volume of Stock = Total Volume / Dilution Factor = 1000 µL / 136 = 7.35 µL
Prepare Working Solution: In a sterile tube, add 992.65 µL of your complete cell culture medium. Add 7.35 µL of the 1.36 mM ADU-S100 stock solution. Mix gently by pipetting.
Treat Cells: Add the appropriate volume of this working solution to your cells. For example, add 100 µL to a well containing 900 µL of medium to achieve the final 10 µM concentration (this is a 1:10 dilution, so the initial working solution should be 10X the final concentration).
Authoritative Grounding: The effective concentration of ADU-S100 can vary significantly depending on the cell type and experimental endpoint. Studies have shown IFN-β induction in HEK293T cells at 10 µM[9], while bone marrow-derived dendritic cells (BMDCs) have been stimulated with concentrations as low as 0.5 µg/mL (~0.68 µM).[10] It is always recommended to perform a dose-response curve to determine the optimal concentration for your specific model system.
Troubleshooting Common Issues
Problem
Possible Cause
Solution
Powder will not dissolve
Incorrect solvent; solution is supersaturated; low-quality compound.
Confirm you are using the correct solvent. Try gentle warming (to 37°C) or brief sonication. If the issue persists, the desired concentration may exceed the solubility limit; try preparing a more dilute stock solution.
Precipitate forms after thawing
Poor solubility at low temperatures; freeze-thaw cycles.
Warm the solution to room temperature or 37°C and vortex thoroughly before use. Avoid multiple freeze-thaw cycles by making single-use aliquots.
Inconsistent experimental results
Degradation of ADU-S100; inaccurate pipetting; inconsistent final solvent concentration.
Prepare fresh working solutions for each experiment. Use calibrated pipettes. Ensure vehicle controls have the same final concentration of the solvent (e.g., PBS or DMSO) as the treated samples.
Cell toxicity observed
High concentration of DMSO; contamination.
Perform a dose-response curve for your vehicle control (DMSO) to determine the toxicity threshold for your cell line. Ensure all solutions are prepared using sterile technique and consider sterile filtering the final stock solution.
References
S. R., et al. (2021). Intratumoral immunotherapy with STING agonist, ADU-S100, induces CD8+ T-cell mediated anti-tumor immunity in an esophageal adenocarcinoma model. Oncotarget. Available at: [Link]
Chemietek. (n.d.). ADU-S100 (MIW815). Retrieved from [Link]
PubChem. (n.d.). ADU-S100 (ammonium salt). National Center for Biotechnology Information. Retrieved from [Link]
Goullet de Rugy, T., et al. (2023). Improving STING agonist-based cancer therapy by inhibiting the autophagy-related protein VPS34. PMC. Retrieved from [Link]
IUPHAR/BPS Guide to PHARMACOLOGY. (n.d.). ADU-S100. Retrieved from [Link]
PM360. (2018, November 9). Aduro Biotech Presents Preliminary Results from Ongoing Phase 1 Trials of STING agonist ADU-S100 (MIW815) in Patients with Advanced Solid Tumors or Lymphomas. Retrieved from [Link]
Zhou, T., et al. (2024). Abstract 2367: STING agonist ADU-S100 improves the antitumor response of CLDN18.2/CD3 BiTEs by enhancing stem-like tumor-reactive CD8+ T cells in pancreatic adenocarcinoma. Cancer Research. Available at: [Link]
ResearchGate. (2024). Abstract 2367: STING agonist ADU-S100 improves the antitumor response of CLDN18.2/CD3 BiTEs by enhancing stem-like tumor-reactive CD8+ T cells in pancreatic adenocarcinoma. Retrieved from [Link]
Li, W., et al. (2023). Liposomal Delivery of MIW815 (ADU-S100) for Potentiated STING Activation. MDPI. Retrieved from [Link]
ADU-S100 treatment schedule for syngeneic tumor models
Application Note: Optimized Treatment Schedules for ADU-S100 (MIW815) in Syngeneic Tumor Models Executive Summary ADU-S100 (MIW815) is a synthetic cyclic dinucleotide (CDN) agonist of the Stimulator of Interferon Genes (...
Author: BenchChem Technical Support Team. Date: March 2026
Application Note: Optimized Treatment Schedules for ADU-S100 (MIW815) in Syngeneic Tumor Models
Executive Summary
ADU-S100 (MIW815) is a synthetic cyclic dinucleotide (CDN) agonist of the Stimulator of Interferon Genes (STING) receptor.[1][2][3] Unlike endogenous cGAMP, ADU-S100 contains R,R-stereoisomers and phosphorothioate linkages that confer resistance to enzymatic degradation and higher affinity for human and murine STING variants.
This guide provides a standardized protocol for evaluating ADU-S100 in syngeneic mouse models (CT26, B16-F10, 4T1). It addresses the critical balance between immune priming and T-cell exhaustion/anergy caused by over-stimulation, defining the "Goldilocks" dosing window required for robust anti-tumor immunity.
Mechanistic Rationale
The efficacy of ADU-S100 relies on the activation of the cGAS-STING pathway within the tumor microenvironment (TME). Intratumoral (IT) injection mimics a viral infection, triggering the production of Type I Interferons (IFN-
) and pro-inflammatory cytokines (TNF-, IL-6). This transforms "cold" tumors into "hot" tumors by recruiting CD8+ T cells and NK cells.
Key Mechanistic Flow:
Binding: ADU-S100 enters cytosol and binds STING dimers on the ER.
Activation: STING translocates to the Golgi, recruiting TBK1.
Signaling: TBK1 phosphorylates IRF3, which translocates to the nucleus.
Output: Transcription of Ifnb1 and Cxcl10, leading to cross-priming of T cells by Dendritic Cells (CD103+ DCs).
Figure 1: The STING signaling cascade activated by ADU-S100, leading to adaptive immune priming.
Formulation and Preparation
ADU-S100 is highly soluble but sensitive to pH. Proper reconstitution is vital to prevent precipitation or degradation.
Vehicle: PBS (Phosphate Buffered Saline, pH 7.4) or HBSS. Avoid water alone as hypotonicity can damage cells upon injection.
Stock Concentration: Reconstitute lyophilized ADU-S100 to 5 mg/mL in sterile PBS.
Storage: Aliquot stock into single-use vials (e.g., 50
L) and store at -20°C or -80°C. Avoid repeated freeze-thaw cycles.
Working Solution: On the day of dosing, dilute the stock to 1 mg/mL (for 50
g dose) or 0.5 mg/mL (for 25 g dose) using sterile PBS.
Experimental Protocol: Syngeneic Models
Model Selection
CT26 (Colon Carcinoma): Highly immunogenic; ideal for demonstrating regression and "abscopal" effects.
4T1 (Breast): Metastatic model; useful for assessing systemic immunity.
Tumor Implantation
Harvest cells in exponential growth phase.
Resuspend in PBS (no Matrigel, unless required for specific model).
Inject
cells (CT26) or cells (B16-F10) subcutaneously (SC) into the right flank of immunocompetent mice (BALB/c for CT26/4T1; C57BL/6 for B16).
Wait Period: Allow tumors to reach 50–100 mm³ (approx. 7–10 days). Crucial: Do not treat tumors <50 mm³ (risk of leakage) or >150 mm³ (necrotic core limits drug distribution).
Treatment Schedule (The "Goldilocks" Regimen)
Evidence suggests that daily dosing induces STING degradation and T-cell death (AICD). A spaced, intermittent schedule is superior.
Recommended Regimen:
Dose: 50
g per mouse (fixed dose, not body weight adjusted).
Volume: 50
L per injection.
Frequency: Days 0, 3, and 7 (Three doses total).
Parameter
Standard Protocol
High-Dose / Aggressive
Low-Dose / Sensitive
Dose (Amount)
50 g
100 g
25 g
Injection Vol.
50 L
50-100 L
20-50 L
Schedule
Days 0, 3, 7
Days 0, 4, 8
Days 0, 3, 6, 9
Route
Intratumoral (IT)
Intratumoral (IT)
Intratumoral (IT)
Best For
CT26, B16-F10
Large tumors (>150mm³)
Combination studies
Administration Technique (Intratumoral)[4]
Anesthetize mouse (Isoflurane).
Clean the injection site with an alcohol swab.
Use a 29G or 30G insulin syringe .
Insert needle into the center of the tumor mass.
Slow Injection: Depress plunger over 5–10 seconds.
Needle Dwell: Leave needle in place for 10 seconds post-injection to prevent backflow/leakage.
Withdraw slowly.
Diagram: Experimental Workflow
Figure 2: Timeline for intermittent dosing schedule to maximize T-cell priming and minimize exhaustion.
Readouts and Validation
To verify the protocol, assess the following endpoints:
Tumor Growth Inhibition (TGI): Measure tumor volume (L x W² / 2) every 2–3 days.
Success Criteria: Significant separation from Vehicle group by Day 10–14.
Re-challenge (Memory): In mice with complete regression (CR), re-implant tumor cells on the contralateral flank 60 days later. No growth indicates immunological memory.
Activation: Look for upregulation of PD-L1 on tumor cells (adaptive resistance) and IFN-
production by T cells.
Troubleshooting & Expert Tips
Ulceration: High doses (100
g) or rapid injection can cause tumor necrosis and skin ulceration. This is often a sign of TNF- toxicity rather than pure T-cell efficacy. Reduce dose to 25–50 g if ulceration exceeds 20% of surface area.
Systemic Toxicity: ADU-S100 clears rapidly (t
~24 min), but leakage into vasculature can cause a cytokine storm. Always aspirate slightly before injecting to ensure you are not in a vessel.
The "Abscopal" Check: To prove systemic immunity, implant a second tumor on the opposite flank (untreated). If the untreated tumor shrinks, the STING agonist has successfully primed a systemic T-cell response.
References
Corrales, L., et al. (2015).[4] Direct Activation of STING in the Tumor Microenvironment Leads to Potent and Systemic Tumor Regression and Immunity. Cell Reports, 11(7), 1018–1030.
Sivick, K. E., et al. (2018).[5] Magnitude of Therapeutic STING Activation Determines CD8+ T Cell-Mediated Anti-tumor Immunity. Cell Reports, 25(11), 3074–3085.
Meric-Bernstam, F., et al. (2022). Phase I Dose-Escalation Trial of MIW815 (ADU-S100), an Intratumoral STING Agonist, in Patients with Advanced/Metastatic Solid Tumors or Lymphomas.[3][5][6] Clinical Cancer Research, 28(4), 677–688.[6]
Luo, J., et al. (2023). Blocking Tim-3 enhances the anti-tumor immunity of STING agonist ADU-S100 by unleashing CD4+ T cells. Theranostics, 13(5).
Application Note: High-Dimensional Assessment of Immune Cell Infiltration Following Intratumoral ADU-S100 Treatment
Mechanistic Background & Rationale ADU-S100 (MIW815) is a synthetic, rationally designed cyclic dinucleotide (CDN) that functions as a potent agonist of the Stimulator of Interferon Genes (STING) pathway. Unlike endogeno...
Author: BenchChem Technical Support Team. Date: March 2026
Mechanistic Background & Rationale
ADU-S100 (MIW815) is a synthetic, rationally designed cyclic dinucleotide (CDN) that functions as a potent agonist of the Stimulator of Interferon Genes (STING) pathway. Unlike endogenous CDNs, ADU-S100 was optimized for high-affinity binding to all known human STING variants, ensuring robust activation across diverse genetic backgrounds[1].
The therapeutic objective of ADU-S100 is the immunological remodeling of the tumor microenvironment (TME). Many solid tumors exhibit an immunologically "cold" phenotype, characterized by a lack of tumor-infiltrating lymphocytes (TILs) and an abundance of immunosuppressive cells. Intratumoral administration of ADU-S100 bypasses systemic toxicity and directly engages host immune cells—predominantly TME-associated macrophages and dendritic cells—rather than the tumor cells themselves, which frequently downregulate STING expression as an immune evasion mechanism[2].
Upon binding, ADU-S100 triggers the phosphorylation of TBK1 and IRF3, leading to the massive localized release of Type I interferons (IFN-α/β)[3]. This innate immune priming is the causal prerequisite for the maturation of conventional type 1 dendritic cells (cDC1s), which subsequently migrate to draining lymph nodes to cross-present tumor antigens and recruit cytotoxic CD8+ T cells back into the TME[4][5].
To accurately assess the efficacy of ADU-S100, researchers must track specific phenotypic shifts within the TME. The table below summarizes the quantitative data and expected population dynamics following successful STING activation based on recent preclinical and clinical biomarker analyses[1][4][5].
Immune Cell Population
Phenotypic Markers (Murine)
Expected Shift Post-ADU-S100
Mechanistic Rationale
Cytotoxic T Cells (CTLs)
CD45+, CD3+, CD8+, Granzyme B+
Robust Increase (Days 5-7)
Recruited via CXCL9/10 gradients; primed by activated cDC1s[4].
Conventional DCs (cDC1)
CD45+, CD11c+, MHC-II+, XCR1+
Transient Decrease in TME, Increase in Draining LN (Day 1-2)
IFN-β drives rapid maturation and migration to lymph nodes for antigen cross-presentation[5].
Macrophages (M1-like)
CD45+, CD11b+, F4/80+, CD86+
Increase (Days 2-5)
STING signaling reprograms TME-associated macrophages toward a pro-inflammatory state[1].
Regulatory T Cells (Tregs)
CD45+, CD3+, CD4+, FoxP3+
Stable or Relative Decrease
Inflammatory remodeling shifts the CD8+/Treg ratio favorably, overcoming local immunosuppression[4].
Experimental Design: Causality & Self-Validating Systems
As a Senior Application Scientist, I emphasize that a protocol is only as reliable as its internal controls. Assessing TILs post-ADU-S100 treatment requires a self-validating experimental design to prevent data artifacts caused by the drug's potent necrotic effects on the tumor.
Causality in Tissue Dissociation: We utilize Collagenase IV combined with DNase I rather than Trypsin. Why? Trypsin aggressively cleaves delicate surface epitopes (such as CD4 and CD8), leading to false-negative phenotyping. Furthermore, ADU-S100 induces rapid tumor cell death; the resulting release of genomic DNA creates highly viscous cell clumps. DNase I digests this free DNA, ensuring a true single-cell suspension and preventing cytometer fluidic clogs.
Self-Validating Absolute Quantification: ADU-S100 causes significant tumor regression. If you only measure the percentage of CD8+ T cells within the CD45+ compartment, you may observe an artificial spike simply because tumor cells died. To validate true immune expansion, this protocol mandates the use of fluorescent counting beads . This allows researchers to calculate absolute cell counts per milligram of tumor tissue, providing an irrefutable metric of infiltration[5].
Viability Gating (Critical Step): Dead cells non-specifically absorb antibodies, mimicking positive populations. A fixable viability dye is non-negotiable in this workflow to eliminate false positives.
Step-by-Step Protocol: High-Parameter Flow Cytometry for TILs
Phase 1: In Vivo Administration & Tissue Harvest
Tumor Establishment: Inoculate mice (e.g., C57BL/6 with B16F10 melanoma) subcutaneously. Allow tumors to reach ~100 mm³ before treatment[5].
ADU-S100 Administration: Inject 50 µg of ADU-S100 (resuspended in sterile PBS) directly into the tumor center. Note: Intratumoral (IT) delivery is chosen over systemic administration to localize the cytokine storm and maximize TME remodeling[1][3].
Harvest Kinetics: Euthanize mice at Day 1 for innate immune profiling (DCs, Macrophages) or Day 5-7 for adaptive immune profiling (CD8+ T cells)[5]. Excise the tumor, weigh it precisely (for absolute quantification), and place it in ice-cold RPMI-1640.
Phase 2: Enzymatic Dissociation
Mince the tumor into 1-2 mm pieces using sterile surgical scissors.
Transfer the minced tissue to a gentleMACS C-tube containing 5 mL of digestion buffer: RPMI-1640 supplemented with 1 mg/mL Collagenase IV and 0.1 mg/mL DNase I .
Incubate at 37°C for 30–45 minutes with continuous agitation.
Pass the digested suspension through a 70 µm cell strainer. Wash the strainer with 10 mL of cold FACS buffer (PBS + 2% FBS + 2mM EDTA) to halt enzymatic activity.
Centrifuge at 350 × g for 5 minutes at 4°C. Discard the supernatant and resuspend the pellet in 1 mL of FACS buffer.
Phase 3: Multiplex Staining & Self-Validation
Fc Blockade: Add anti-mouse CD16/CD32 (Fc Block) for 10 minutes at 4°C to prevent non-specific antibody binding to macrophages.
Surface Staining: Add the prepared extracellular antibody cocktail (e.g., CD45, CD3, CD8, CD11b, CD11c, MHC-II) and incubate for 30 minutes at 4°C in the dark.
Viability Staining: Wash cells twice, then apply a Fixable Viability Dye (e.g., Zombie Aqua) for 15 minutes at room temperature.
Fixation/Permeabilization (For Intracellular Targets): If assessing activation states (e.g., Granzyme B, FoxP3, IFN-γ), use a FoxP3 Transcription Factor Staining Buffer Set[4]. Fix for 30 minutes, wash with permeabilization buffer, and apply intracellular antibodies for 30 minutes.
Absolute Counting: Immediately prior to acquisition, add a known volume of precision counting beads to each sample tube.
Fig 2. Experimental workflow for assessing tumor-infiltrating lymphocytes post-ADU-S100 treatment.
Phase 4: Data Acquisition & Analysis
Acquire data on a high-parameter flow cytometer (e.g., BD LSRFortessa or Cytek Aurora).
Gating Strategy: Time -> Singlets (FSC-H vs FSC-A) -> Live Cells (Viability Dye negative) -> Leukocytes (CD45+) -> Specific Subsets (e.g., CD3+ CD8+ for CTLs).
Quantification: Calculate absolute cell counts using the formula: (Number of Cell Events / Number of Bead Events) × (Total Beads Added / Tumor Weight in mg).
References
STINGing Cancer: Development, Clinical Application, and Targeted Delivery of STING Agonists - mdpi.com -
Intratumoral STING agonist reverses immune evasion in PD-(L)1-refractory Merkel cell carcinoma: mechanistic insights from detailed biomarker analyses - bmj.com -
A STING agonist given with OX40 receptor and PD-L1 modulators primes immunity and reduces tumor growth in tolerized mice - nih.gov -
Blocking Tim-3 enhances the anti-tumor immunity of STING agonist ADU-S100 by unleashing CD4+ T cells through regulating type 2 conventional dendritic cells - nih.gov -
STING agonists drive recruitment and intrinsic type I interferon responses in monocytic lineage cells for optimal anti-tumor immunity - oup.com -
ADU-S100 (MIW815) is a synthetic cyclic dinucleotide (CDN) agonist that targets the Stimulator of Interferon Genes (STING) pathway.[1][2][3][4] Unlike checkpoint inhibitors that release existing brakes on T cells, ADU-S100 acts as an "igniter," triggering the innate immune system to prime a de novo adaptive response.
Successful STING agonism results in a specific cascade: Type I Interferon production
Dendritic Cell (DC) maturation CD8+ T cell cross-priming. Therefore, a standard immunophenotyping panel is insufficient. To accurately validate ADU-S100 efficacy, researchers must utilize a panel capable of resolving DC maturation status (CD86/CD40) and T cell effector function (IFN/Granzyme B) simultaneously.
This guide details a validated 18-color flow cytometry workflow designed to capture this dynamic response in murine tumor models (adaptable to human), focusing on the critical transition from innate activation to adaptive killing.
Mechanism of Action & Biomarker Selection
Understanding the signaling trajectory is essential for selecting the correct timepoints and markers.
Figure 1: ADU-S100 Mechanism and Biomarker Correlation
Caption: The STING signaling cascade showing the progression from drug binding to innate cytokine release, APC maturation, and final adaptive effector function.
Panel Design
We utilize a Modular Panel Strategy . The "Core Backbone" identifies lineages, while specific modules are added based on the experimental question (Innate vs. Adaptive).
Table 1: The Core Backbone (Required for all samples)
Marker
Fluorophore (Example)
Clone
Purpose
Live/Dead
Zombie NIR
N/A
Exclude dead cells (Critical: STING agonists induce necrosis).
The "Disappearing" Lymphocytes: High doses of STING agonists can induce rapid apoptosis in T cells (STING signaling in T cells can be antiproliferative). If you see a drop in T cell counts at 24h, this is a known on-target effect. Look for recovery/expansion at Day 5-7.
Receptor Internalization: STING activation causes rapid internalization of STING protein. Do not use surface STING staining; it is intracellular.
Compensation Controls: Use UltraComp beads for all markers except Live/Dead (use cells) and perhaps FoxP3 (beads often fail to bind FoxP3 antibodies well; check manufacturer specs).
References
Corrales, L., et al. (2015).[8] "Direct Activation of STING in the Tumor Microenvironment Leads to Potent and Systemic Tumor Regression and Immunity."[8] Cell Reports. Link
Sivick, K. E., et al. (2018). "Magnitude of Therapeutic STING Activation Determines CD8+ T Cell-Mediated Anti-tumor Immunity." Cell Reports. Link
Aduro Biotech / Novartis. (2019). "Phase 1b Study of MIW815 (ADU-S100) in Combination with Spartalizumab." ClinicalTrials.gov. Link
Garris, C. S., et al. (2018).[5] "Successful Anti-PD-1 Cancer Immunotherapy Requires T Cell-Dendritic Cell Crosstalk Involving the Cytokines IFN-
Application Note: Synergistic Activation of Antitumor Immunity via ADU-S100 (STING Agonist) and Radiation Therapy
[1][2][3] Executive Summary: The "In Situ Vaccine" Rationale The combination of Radiation Therapy (RT) and ADU-S100 (MIW815) represents a paradigmatic "in situ vaccine" strategy. While RT is traditionally viewed as a dir...
Author: BenchChem Technical Support Team. Date: March 2026
[1][2][3]
Executive Summary: The "In Situ Vaccine" Rationale
The combination of Radiation Therapy (RT) and ADU-S100 (MIW815) represents a paradigmatic "in situ vaccine" strategy. While RT is traditionally viewed as a direct cytotoxic modality, its ability to induce Immunogenic Cell Death (ICD) and release tumor-associated antigens (TAAs) provides the "antigen signal" (Signal 1). However, RT-induced activation of the cGAS-STING pathway is often transient or insufficient to overcome the immunosuppressive Tumor Microenvironment (TME).[1]
ADU-S100, a synthetic cyclic dinucleotide (CDN) analog, acts as a potent "adjuvant signal" (Signal 2). Unlike natural cGAMP, ADU-S100 contains phosphorothioate linkages that confer resistance to enzymatic degradation (e.g., by ENPP1) and high affinity for both murine and human STING variants.
Key Application: This protocol details the setup of a bilateral syngeneic mouse model to assess the abscopal effect —where local treatment of a primary tumor induces systemic regression of distant, untreated metastases.
Mechanistic Basis: The cGAS-STING Axis[2][4][5][6][7][8][9]
To design an effective protocol, one must understand the temporal signaling cascade. RT creates the trigger (cytosolic DNA); ADU-S100 amplifies the sensor (STING).
Pathway Logic
RT-Induced DNA Damage: Ionizing radiation causes double-strand breaks (DSBs). During mitosis, this leads to micronuclei formation and leakage of dsDNA into the cytosol.
Amplification (ADU-S100): Endogenous cGAMP levels may be kept low by negative feedback or degradation. Intratumoral (IT) injection of ADU-S100 bypasses the cGAS requirement and directly saturates STING receptors.
Effector Phase: STING recruits TBK1, phosphorylating IRF3. IRF3 translocates to the nucleus to drive Type I Interferon (IFN-
promotes Dendritic Cell (DC) maturation (Batf3+ lineage) and enhances cross-presentation of tumor antigens to CD8+ T cells.
Signaling Pathway Diagram
Figure 1: Convergence of Radiation-induced DNA damage and ADU-S100 pharmacotherapy on the STING signaling axis.
Preclinical Protocol: Bilateral Tumor Model (Abscopal Assessment)
This protocol is designed to validate the systemic efficacy of the combination. We treat one tumor (primary) and measure the other (distant) to prove T-cell mediated immunity.[4]
Experimental Design Table
Parameter
Specification
Rationale
Mouse Strain
C57BL/6 (Syngeneic)
Competent immune system required for STING efficacy.
Tumor Model
B16-F10 (Melanoma) or MC38 (Colon)
B16 is poorly immunogenic (high bar); MC38 is immunogenic (lower bar).
Inoculation
Bilateral Flanks
Right Flank: Treated (Primary); Left Flank: Untreated (Abscopal).
ADU-S100 Dose
50 g per dose (IT)
50 g is immunogenic; 100 g can be ablative/vascular-disruptive, masking immune effects [1].
Radiation Dose
8 Gy x 3 fractions
Fractionated RT (e.g., 8Gy x 3) is generally superior to single-dose (20Gy) for inducing IFN- [2].
Control Groups
1. Vehicle (PBS) 2. RT Only 3. ADU-S100 Only 4. Combo
Essential to distinguish additive vs. synergistic effects.
Step-by-Step Methodology
Phase 1: Tumor Establishment (Day -10 to 0)
Preparation: Culture B16-F10 cells to 70% confluence. Harvest in log-phase.
Inoculation:
Inject
cells subcutaneously (SC) into the Right Flank (Target Tumor).
Inject
cells SC into the Left Flank (Distant Tumor).
Note: Using fewer cells in the distant flank prevents it from becoming lethal before the immune response develops.
Randomization (Day 0): When Right Flank tumors reach 80–100 mm³ (approx. 10 days post-implant), randomize mice into groups (n=8-10 per group).
Phase 2: Treatment Workflow (Day 0 to 10)
Critical Timing: ADU-S100 should be administered concurrently or immediately following RT fractions to maximize antigen presentation of the debris created by RT.
Day 0 (Start of Rx):
RT Fraction 1: Anesthetize mice. Shield body with lead jig, exposing only the Right Flank tumor. Deliver 8 Gy .
ADU-S100 Dose 1: Immediately post-RT, inject 50
g ADU-S100 (in 50 L PBS) intratumorally into the Right Flank tumor only.
Technique: Insert needle centrally, then withdraw slightly while injecting to distribute throughout the lesion. Avoid necrotic centers.
Tumor regression alone does not prove the mechanism. You must validate the "Self-Validating System" by confirming CD8+ T cell infiltration in the untreated tumor.
Sample Prep:
Harvest untreated (distal) tumors on Day 14.
Digest with Collagenase IV/DNase I for 30 mins at 37°C.
Stain with Live/Dead fixable dye.
Antibody Panel (Murine):
CD45 (Leukocytes)
CD3 / CD8 (Cytotoxic T Cells)
CD11c / MHC-II (Dendritic Cells)
Tetramer (Optional: Trp2 or OVA tetramer if using specific models)
Intracellular: IFN-
, Granzyme B (requires stimulation with PMA/Ionomycin + Brefeldin A).
Expected Result:
The Combination group should show a statistically significant increase in CD8+ IFN-
+ cells in the distal tumor compared to RT alone. If this is not observed, the abscopal effect has failed, likely due to insufficient dosing or timing.
Data Presentation & Troubleshooting
Expected Outcomes (Synergy Matrix)
Readout
Vehicle
RT Alone
ADU-S100 Alone
Combination
Primary Tumor Growth
Rapid
Delayed
Delayed
Regression/Cure
Distant Tumor Growth
Rapid
Rapid (No Abscopal)
Rapid/Slight Delay
Delayed/Regression
Tumor CD8+ Infiltration
Low
Moderate
Moderate
High
Survival
0%
10-20%
10-20%
>60%
Troubleshooting Guide
Issue: Ulceration at injection site.
Cause: ADU-S100 can cause TNF-
mediated hemorrhagic necrosis.
Fix: Reduce dose to 25
g or ensure deep intratumoral delivery (avoid subcutaneous leakage).
Issue: No Abscopal Effect.
Cause: B16-F10 is highly suppressive.
Fix: Add anti-PD-1 (Triple therapy).[5] The RT+STING combination upregulates PD-L1 on tumor cells (adaptive resistance), making PD-1 blockade the logical third partner [3].
References
Sivick, K. E., et al. (2018). Magnitude of Therapeutic STING Activation Determines CD8+ T Cell-Mediated Anti-tumor Immunity. Cell Reports, 25(11), 3074-3085.
Vanpouille-Box, C., et al. (2017). DNA exonuclease Trex1 regulates radiotherapy-induced tumour immunogenicity. Nature Communications, 8, 15618.
Garris, C. S., et al. (2018). Successful Anti-PD-1 Cancer Immunotherapy Requires T Cell-Dendritic Cell Crosstalk Involving the Cytokines IFN-γ and IL-12. Immunity, 49(6), 1148-1161.
Deng, L., et al. (2014). STING-Dependent Cytosolic DNA Sensing Promotes Radiation-Induced Type I Interferon-Dependent Antitumor Immunity in Immunogenic Tumors.[1] Immunity, 41(5), 843-852.
Corvus Pharmaceuticals/Novartis. (2019). Phase 1b Study of MIW815 (ADU-S100) in Combination with Spartalizumab.[3][6] ClinicalTrials.gov Identifier: NCT03172936.
Technical Support Center: Overcoming Resistance to ADU-S100 Therapy in Tumors
Welcome to the technical support center for ADU-S100 (Miavuna), a potent STING (Stimulator of Interferon Genes) agonist. This resource is designed for researchers, scientists, and drug development professionals to provid...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the technical support center for ADU-S100 (Miavuna), a potent STING (Stimulator of Interferon Genes) agonist. This resource is designed for researchers, scientists, and drug development professionals to provide in-depth guidance and troubleshooting for preclinical and translational studies involving ADU-S100. Here, we synthesize technical accuracy with field-proven insights to help you navigate the complexities of STING-mediated cancer immunotherapy and overcome common challenges, particularly tumor resistance.
Frequently Asked Questions (FAQs)
This section addresses common questions about ADU-S100 and its application.
Q1: What is the mechanism of action for ADU-S100?
ADU-S100 is a synthetic cyclic dinucleotide (CDN) designed to activate the STING pathway.[1][2][3] STING is a critical component of the innate immune system that senses cytosolic DNA, a danger signal often present in the tumor microenvironment (TME).[4][5] Upon intratumoral administration, ADU-S100 binds to and activates STING in various cells, primarily antigen-presenting cells (APCs) like dendritic cells (DCs).[6][7] This activation triggers a signaling cascade involving TANK-binding kinase 1 (TBK1) and interferon regulatory factor 3 (IRF3), leading to the robust production of type I interferons (IFN-α/β) and other pro-inflammatory cytokines and chemokines.[8][9] The resulting inflammatory TME promotes the recruitment and activation of immune cells, including natural killer (NK) cells and cytotoxic T lymphocytes (CTLs), ultimately leading to a systemic, tumor-antigen-specific adaptive immune response.[3][7][10]
Q2: What are the primary mechanisms of tumor resistance to ADU-S100 therapy?
Resistance to STING agonist therapy is a significant challenge and can be multifactorial. The primary mechanisms include:
Immunosuppressive Tumor Microenvironment (TME): The TME is often a major barrier to effective immunotherapy.[11] An abundance of regulatory T cells (Tregs), myeloid-derived suppressor cells (MDSCs), and M2-polarized tumor-associated macrophages (TAMs) can actively suppress the anti-tumor immune response initiated by ADU-S100.[11]
Adaptive Resistance: The inflammatory response triggered by ADU-S100 can paradoxically lead to the upregulation of immune checkpoint molecules, such as PD-L1, on tumor and immune cells.[12] This creates a negative feedback loop that dampens T-cell activity. Other inhibitory pathways, including those involving indoleamine 2,3-dioxygenase (IDO) and cyclooxygenase-2 (COX2), can also be induced.[12][13]
Defects in the STING Pathway: Some tumor cells may downregulate or lose the expression of key components of the STING pathway, including STING itself or the upstream DNA sensor cGAS.[14][15] This intrinsic resistance renders the tumor cells unresponsive to ADU-S100.
T-cell Exhaustion: In tumors with a pre-existing but dysfunctional T-cell infiltrate, the T cells may be in a state of exhaustion, characterized by high expression of inhibitory receptors like Tim-3.[16][17] While ADU-S100 can attract T cells, it may not be sufficient to overcome this exhausted state.
Impaired Antigen Presentation: For a robust T-cell response, tumor antigens must be effectively presented by APCs. Deficiencies in antigen processing and presentation machinery within the TME can limit the efficacy of ADU-S100-induced immunity.
Troubleshooting Guides
This section provides a structured approach to identifying and resolving common experimental issues encountered during ADU-S100 therapy studies.
Issue 1: Suboptimal STING Pathway Activation in Tumor Explants or In Vivo
Symptoms:
Low or undetectable levels of IFN-β or other pro-inflammatory cytokines (e.g., TNF-α, CXCL10) in tumor lysates or plasma post-treatment.
Lack of phosphorylation of key downstream signaling molecules like TBK1 and IRF3 in tumor tissue.
No significant upregulation of interferon-stimulated genes (ISGs) in post-treatment tumor biopsies.
Potential Causes and Troubleshooting Steps:
Potential Cause
Diagnostic Steps
Recommended Solutions
Compound Instability/Degradation
Verify the integrity and purity of the ADU-S100 stock solution via HPLC.
Store ADU-S100 as recommended by the supplier (typically at -20°C).[18] Prepare fresh dilutions for each experiment.
Suboptimal Dosing or Administration
Perform a dose-response study to determine the optimal concentration of ADU-S100 for your tumor model. Ensure accurate and consistent intratumoral injection technique.
Titrate ADU-S100 concentrations based on in vitro and in vivo pilot studies. For in vivo studies, consider using imaging to confirm accurate intratumoral delivery.
Low STING Expression in the TME
Assess baseline STING expression in your tumor model using immunohistochemistry (IHC), western blot, or qPCR.
Select tumor models with known STING expression. If STING expression is low, consider strategies to upregulate it, such as combination with DNA-damaging agents, although this is an area of active research.[19]
Rapid Drug Clearance
While ADU-S100 has a short plasma half-life, its effects are primarily local within the tumor.[20][21] However, very rapid clearance from the tumor microenvironment could be a factor.
Consider novel delivery strategies like liposomal formulations to enhance retention and cellular uptake of ADU-S100 within the tumor.[22]
Confirmed STING pathway activation (e.g., increased IFN-β) but no significant reduction in tumor growth or improved survival.
Minimal to no infiltration of cytotoxic T lymphocytes (CTLs) or NK cells into the tumor post-treatment.
No evidence of an abscopal effect (regression of untreated distant tumors).
Potential Causes and Troubleshooting Steps:
Potential Cause
Diagnostic Steps
Recommended Solutions & Combination Strategies
Dominant Immunosuppressive TME
Characterize the immune cell populations in the TME at baseline and post-treatment using multi-color flow cytometry or single-cell RNA sequencing. Assess for high levels of Tregs, MDSCs, and M2-like TAMs.
Combine ADU-S100 with therapies that target immunosuppressive cells, such as anti-TGF-β antibodies, CSF1R inhibitors to target TAMs, or low-dose cyclophosphamide to deplete Tregs.[11]
Adaptive Resistance via Checkpoint Upregulation
Analyze the expression of PD-L1, Tim-3, and other checkpoint molecules on tumor and immune cells in the TME post-ADU-S100 treatment via flow cytometry or IHC.
Combine ADU-S100 with immune checkpoint inhibitors such as anti-PD-1 (e.g., pembrolizumab), anti-PD-L1, or anti-Tim-3 antibodies.[10][12][16][17]
Induction of Other Inhibitory Pathways
Measure the expression and activity of IDO and COX2 in the TME post-treatment.
Combine ADU-S100 with an IDO inhibitor or a COX2 inhibitor (e.g., celecoxib) to block these resistance pathways.[12][13][23]
T-cell Anergy or Exhaustion
Assess the functional status of tumor-infiltrating lymphocytes (TILs) by measuring their cytokine production (e.g., IFN-γ, TNF-α) and proliferation upon ex vivo restimulation.
Combine ADU-S100 with co-stimulatory agonists, such as an OX40 agonist, to enhance T-cell activation, proliferation, and survival.[24][25]
Insufficient Antigen Presentation
Evaluate the maturation status of dendritic cells (e.g., expression of CD80, CD86, MHC class II) in the TME and tumor-draining lymph nodes.
Ensure the tumor model expresses recognizable antigens. Combination with therapies that increase tumor antigen release (e.g., radiation, chemotherapy) may enhance synergy with ADU-S100.
Experimental Protocols
Protocol 1: Assessment of STING Pathway Activation in vitro
This protocol outlines the steps to measure the production of IFN-β in response to ADU-S100 in a murine macrophage cell line (e.g., J774A.1 or bone marrow-derived macrophages).
Materials:
Murine macrophage cell line
Complete culture medium (e.g., DMEM with 10% FBS, 1% Penicillin-Streptomycin)
ADU-S100
Transfection reagent (for intracellular delivery)
ELISA kit for murine IFN-β
96-well cell culture plates
Lysis buffer for western blot analysis
Antibodies for phospho-TBK1, total TBK1, phospho-IRF3, total IRF3, and a loading control (e.g., β-actin)
Procedure:
Cell Seeding: Seed macrophages in a 96-well plate at a density of 5 x 10^4 cells/well and allow them to adhere overnight.
ADU-S100 Preparation and Transfection:
Prepare a stock solution of ADU-S100 in sterile water or as recommended by the supplier.
On the day of the experiment, dilute ADU-S100 to the desired concentrations in serum-free medium.
Complex ADU-S100 with a suitable transfection reagent according to the manufacturer's protocol to facilitate intracellular delivery.
Cell Treatment:
Remove the old medium from the cells and add the ADU-S100-transfection reagent complexes.
Include appropriate controls: untreated cells, cells with transfection reagent only, and a positive control (e.g., another known STING agonist like cGAMP).
Incubate the cells for the desired time points (e.g., 6, 12, 24 hours).
Supernatant Collection and ELISA:
At each time point, carefully collect the cell culture supernatants.
Measure the concentration of IFN-β in the supernatants using a murine IFN-β ELISA kit, following the manufacturer's instructions.
Western Blot Analysis (Optional):
For early time points (e.g., 1-4 hours), lyse the cells and perform western blot analysis to detect the phosphorylation of TBK1 and IRF3.[26]
Protocol 2: In Vivo Murine Tumor Model and Treatment
This protocol provides a general framework for an in vivo study to evaluate the efficacy of ADU-S100.
Materials:
Syngeneic tumor model (e.g., B16-F10 melanoma, CT26 colon carcinoma in C57BL/6 or BALB/c mice, respectively)
ADU-S100
Sterile, endotoxin-free PBS or saline for injection
Calipers for tumor measurement
Procedure:
Tumor Implantation:
Inject tumor cells subcutaneously into the flank of the mice.
Allow tumors to establish to a palpable size (e.g., 50-100 mm³).
Randomization and Grouping:
Randomize mice into treatment groups (e.g., Vehicle control, ADU-S100 monotherapy, combination therapy).
ADU-S100 Administration:
Prepare the dosing solution of ADU-S100 in sterile PBS. A typical dose for intratumoral injection in mice is in the range of 10-50 µg per tumor.[3][27]
Administer ADU-S100 via intratumoral injection. The dosing schedule can vary, for example, once daily for three consecutive days or once weekly.[3][27]
Monitoring:
Measure tumor dimensions with calipers 2-3 times per week and calculate tumor volume (Volume = (Length x Width²)/2).
Monitor animal body weight and overall health.
At the end of the study, or at specified time points, tumors and tumor-draining lymph nodes can be harvested for further analysis (e.g., flow cytometry, IHC, gene expression analysis).
Visualizations
Signaling Pathway
Caption: ADU-S100 activates the STING pathway in APCs.
Mechanisms of Resistance
Caption: Key mechanisms of resistance to ADU-S100 therapy.
Troubleshooting Workflow
Caption: A logical workflow for troubleshooting poor ADU-S100 efficacy.
References
Aduro Biotech Announces First Patient Dosed In Phase 2 Study Of ADU-S100 (MIW815) In Combination With KEYTRUDA (pembrolizumab) For First-Line Treatment Of Recurrent Or Metastatic Head And Neck Squamous Cell Carcinoma (HNSCC). (2019). Clinical Leader. [Link]
Aduro Biotech Announces Advancement Of ADU-S100 Into Global Combination Trial With PDR001 For The Treatment Of Solid Tumors And Lymphomas. (2017). BioSpace. [Link]
Lemos, H., et al. (2020). Overcoming resistance to STING agonist therapy to incite durable protective antitumor immunity. Journal for ImmunoTherapy of Cancer. [Link]
Lemos, H., et al. (2020). Overcoming resistance to STING agonist therapy to incite durable protective antitumor immunity. PubMed. [Link]
Wang, C., et al. (2022). Antitumor effect of anti-vascular therapy with STING agonist depends on the tumor microenvironment context. Frontiers in Immunology. [Link]
Lemos, H., et al. (2020). Overcoming resistance to STING agonist therapy to incite durable protective antitumor immunity. Augusta University Research Profiles. [Link]
Piha-Paul, S. A., et al. (2022). Combination of the STING Agonist MIW815 (ADU-S100) and PD-1 Inhibitor Spartalizumab in Advanced/Metastatic Solid Tumors or Lymphomas: An Open-Label, Multicenter, Phase Ib Study. Clinical Cancer Research. [Link]
Miller, N. J., et al. (2024). Intratumoral STING agonist reverses immune evasion in PD-(L)1-refractory Merkel cell carcinoma: mechanistic insights from detailed biomarker analyses. Journal for ImmunoTherapy of Cancer. [Link]
Aduro Biotech Presents Preclinical Data Demonstrating Acute And Systemic Immune Activation Through STING Pathway Stimulation With ADU-S100. (2016). Clinical Leader. [Link]
Wang, Q. (2021). Overcoming resistance to PARPi in BRCA1-deficient breast cancer with STING agonists. VJHemOnc. [Link]
Study of the Safety and Efficacy of MIW815 With PDR001 in Patients With Advanced/Metastatic Solid Tumors or Lymphomas. ClinicalTrials.gov. [Link]
Kinkead, H. L., & Shining, V. M. (2023). The Development of STING Agonists and Emerging Results as a Cancer Immunotherapy. Current Treatment Options in Oncology. [Link]
Armstrong, T. D., et al. (2019). A STING agonist given with OX40 receptor and PD-L1 modulators primes immunity and reduces tumor growth in tolerized mice. Journal for ImmunoTherapy of Cancer. [Link]
Li, A., & Shu, C. (2021). Methods of Assessing STING Activation and Trafficking. Methods in Molecular Biology. [Link]
Lee, H. R., et al. (2022). Detection of STING-induced immune activation via [18F]FDG-PET imaging. Cancer Research. [Link]
Kanne, D. B., et al. (2019). Tumor cell intrinsic STING signaling demonstrates minimal contribution to the anti-tumor response elicited by the STING agonist ADU-S100 (MIW815). Cancer Research. [Link]
Wang, J., et al. (2023). Blocking Tim-3 enhances the anti-tumor immunity of STING agonist ADU-S100 by unleashing CD4+ T cells through regulating type 2 conventional dendritic cells. Theranostics. [Link]
Naqash, A. R., et al. (2023). Stimulator of interferon gene (STING) expression as a biomarker for overall survival in PDL1-negative, TMB-low non-small cell lung cancer (NSCLC) treated with immune checkpoint inhibitors (ICIs). ASCO Publications. [Link]
Meric-Bernstam, F., et al. (2022). Phase I Dose-Escalation Trial of MIW815 (ADU-S100), an Intratumoral STING Agonist, in Patients with Advanced/Metastatic Solid Tumors or Lymphomas. Clinical Cancer Research. [Link]
Li, Y., et al. (2024). cGAS-STING signaling in the tumor microenvironment induces myeloid cell activation and favors T cell-mediated antitumor immunity. Journal of Clinical Investigation. [Link]
Lu, Y., et al. (2023). Liposomal Delivery of MIW815 (ADU-S100) for Potentiated STING Activation. Pharmaceutics. [Link]
Exploring the synergy between tumor microenvironment modulation and STING agonists in cancer immunotherapy. Frontiers in Immunology. [Link]
ADU-S100 primes the innate immune system in tolerant, tumor bearing... ResearchGate. [Link]
Clinical applications of STING agonists in cancer immunotherapy: current progress and future prospects. Frontiers in Immunology. [Link]
Wang, J., et al. (2023). Blocking Tim-3 enhances the anti-tumor immunity of STING agonist ADU-S100 by unleashing CD4+ T cells through regulating type 2 conventional dendritic cells. PubMed. [Link]
Protocol to induce and assess cGAS-STING pathway activation in vitro. ResearchGate. [Link]
STING Agonists as Cancer Therapeutics. MDPI. [Link]
Meric-Bernstam, F., et al. (2022). Phase I Dose-Escalation Trial of MIW815 (ADU-S100), an Intratumoral STING Agonist, in Patients with Advanced/Metastatic Solid Tumors or Lymphomas. Sweis Lab. [Link]
Aduro Biotech starts dosing in Phase l trial of ADU-S100 to treat cutaneously accessible tumours. (2016). pharmaceutical-technology.com. [Link]
Cellular selectivity of STING stimulation determines priming of anti-tumor T cell responses. bioRxiv. [Link]
Aduro Biotech Announces First Patient Dosed in Phase 2 Study of ADU-S100 (MIW815) in Combination with KEYTRUDA (pembrolizumab) for First-Line Treatment of Recurrent or Metastatic Head and Neck Squamous Cell Carcinoma (HNSCC). (2019). FirstWord Pharma. [Link]
Meric-Bernstam, F., et al. (2022). Phase I Dose-Escalation Trial of MIW815 (ADU-S100), an Intratumoral STING Agonist, in Patients with Advanced/Metastatic Solid Tumors or Lymphomas. PubMed. [Link]
STING activation and overcoming the challenges associated with STING agonists using ADC (antibody-drug conjugate) and other delivery systems. PubMed. [Link]
Unlocking the therapeutic potential of the STING signaling pathway in anti-tumor treatment. Journal of Translational Medicine. [Link]
Precision targeting of STING: Challenges, innovations, and clinical outlook for cancer therapy. Frontiers in Immunology. [Link]
Researchers Identify Mechanism That Can Help Guide Development of New STING-activating Drugs Using Imaging. (2021). UCLA Health. [Link]
ADU-S100 Off-Target Effects in Preclinical Models: A Technical Support Guide
Welcome to the technical support center for researchers utilizing the STING agonist ADU-S100 in preclinical models. This guide is designed to provide in-depth troubleshooting assistance and answers to frequently asked qu...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the technical support center for researchers utilizing the STING agonist ADU-S100 in preclinical models. This guide is designed to provide in-depth troubleshooting assistance and answers to frequently asked questions regarding the off-target effects of this compound. As scientists and drug development professionals, understanding and mitigating these effects is paramount to the integrity and success of your research. This document moves beyond a simple recitation of protocols to explain the "why" behind experimental observations and troubleshooting steps, grounding our advice in established scientific principles.
I. Understanding the On-Target Mechanism of ADU-S100
ADU-S100 is a synthetic cyclic dinucleotide (CDN) designed to activate the Stimulator of Interferon Genes (STING) pathway.[1] In preclinical models, intratumoral administration of ADU-S100 has been shown to induce a robust anti-tumor immune response.[2][3] This is achieved through the activation of dendritic cells (DCs) and the subsequent production of type I interferons (IFNs) and other pro-inflammatory cytokines.[2][4] This on-target activity is intended to convert "cold" tumors, with low immune cell infiltration, into "hot" tumors that are responsive to immunotherapy.[5]
Below is a diagram illustrating the canonical STING signaling pathway activated by ADU-S100.
Caption: Canonical STING pathway activation by ADU-S100.
II. Troubleshooting Guide & FAQs
This section addresses specific issues that researchers may encounter during their preclinical experiments with ADU-S100. Each question is followed by a detailed explanation of the potential underlying causes and actionable troubleshooting steps.
FAQ 1: We are observing unexpected tumor growth or a lack of efficacy with ADU-S100 treatment in our syngeneic tumor model. What could be the cause?
While preclinical studies have shown promise, the clinical translation of STING agonists has been challenging, with some trials showing limited efficacy.[6][7] Several factors in your experimental design could contribute to this observation.
Potential Causes and Troubleshooting Strategies:
Suboptimal Dosing: There is a delicate balance in ADU-S100 dosing. Higher doses may lead to faster tumor ablation, but paradoxically, lower doses have been shown to induce more robust and durable tumor-specific T-cell memory.[8] High concentrations of ADU-S100 can also induce T-cell apoptosis, counteracting the intended therapeutic effect.[9]
Troubleshooting:
Perform a dose-response study to determine the optimal therapeutic window for your specific tumor model. We recommend testing a range of doses, including those lower than what might be considered standard.
Assess T-cell apoptosis in the tumor microenvironment (TME) at different doses using techniques like TUNEL staining or flow cytometry for Annexin V.
Rapid In Vivo Degradation and Short Half-Life: ADU-S100 has a short plasma half-life of approximately 24 minutes.[3][9] This can limit its therapeutic window and overall efficacy.
Troubleshooting:
Consider alternative delivery systems to enhance stability and prolong its presence in the TME. Liposomal formulations of ADU-S100 have been shown to potentiate STING activation.[3][10]
Increase the frequency of administration, but be mindful of the potential for inducing T-cell exhaustion or systemic inflammation.
Tumor Microenvironment (TME) Complexity: The composition of the TME can significantly impact the response to STING agonists.[8] The presence of immunosuppressive cell populations can dampen the anti-tumor immune response.
Troubleshooting:
Characterize the immune cell infiltrate of your tumor model at baseline and post-treatment using multi-color flow cytometry or immunohistochemistry.
Consider combination therapies to overcome the immunosuppressive TME. For example, co-administration with checkpoint inhibitors has shown synergistic effects in some preclinical models.[11][12]
ADU-S100 Instability: The free base form of ADU-S100 is known to be unstable.[13]
Troubleshooting:
Ensure you are using a stabilized form of the compound, such as the ammonium salt, which has improved stability and lipophilicity.[13]
Follow the manufacturer's instructions for storage and handling to prevent degradation.
FAQ 2: We have noticed a decrease in certain immune cell populations, specifically CD4+ T-cells and NK cells, in the tumor microenvironment following ADU-S100 treatment. Is this an expected off-target effect?
Yes, this is a documented off-target effect of ADU-S100 and represents a significant finding in understanding its complex biological activity.
Underlying Mechanism: Upregulation of Tim-3 on cDC2s
Recent studies have revealed that ADU-S100 can induce an immunosuppressive phenotype by upregulating the expression of T-cell immunoglobulin and mucin-domain containing-3 (Tim-3) on type 2 conventional dendritic cells (cDC2s).[2][11][14][15][16][17] Tim-3 is an immune checkpoint receptor, and its engagement on cDC2s leads to the suppression of CD4+ T-cell responses.[2][11][14][15][16] This can create an intrinsic barrier to the efficacy of ADU-S100 monotherapy.
Additionally, some studies have reported a decrease in NK cell viability in the presence of ADU-S100 in co-culture with cancer cells.[18] Another study observed a reduction in the frequency of CD4+ T cells in the spleen of mice treated with ADU-S100.[17][19]
Troubleshooting and Mitigation Strategies:
Combination Therapy with Anti-Tim-3 Antibodies: The most direct way to counteract this off-target effect is to block the Tim-3 signaling pathway. Co-administration of ADU-S100 with an anti-Tim-3 antibody has been shown to restore cDC2 maturation and antigen presentation, thereby "unleashing" the CD4+ T-cell response and enhancing the overall anti-tumor effect.[11][14][15][16]
Immune Cell Monitoring:
Routinely monitor the expression of Tim-3 on cDC2s (defined as CD11c+, MHCII+, CD11b+, XCR1-) in the TME and draining lymph nodes via flow cytometry.
Assess the proliferation and function of CD4+ T-cells in your model through assays such as Ki67 staining and intracellular cytokine staining for IFN-γ and TNF-α.
Investigating NK Cell Health:
If your research focuses on the role of NK cells, it is crucial to assess their viability and function. Use flow cytometry to measure markers of NK cell activation (e.g., CD69, CD107a) and cytotoxicity (e.g., Granzyme B, Perforin).
Below is a diagram illustrating the off-target immunosuppressive effect of ADU-S100 and the proposed mitigation strategy.
Caption: ADU-S100's off-target effect on cDC2s and its mitigation.
FAQ 3: Our animals are showing signs of systemic inflammation (e.g., weight loss, ruffled fur) after ADU-S100 administration. How can we manage this potential cytokine release syndrome (CRS)?
Systemic inflammation is a known risk with potent immune activators like STING agonists, especially with systemic administration.[18] While intratumoral injection is intended to limit systemic exposure, leakage into circulation can occur, leading to a CRS-like phenotype.
Management and Mitigation in Preclinical Models:
Prophylactic Treatment with CRS Mitigation Agents: Preclinical studies have shown that agents used to manage clinical CRS can be effective in animal models without significantly compromising the anti-tumor efficacy of STING agonists.[20]
Dexamethasone: A corticosteroid that can broadly suppress inflammation.
Anti-IL-6R Antibodies (e.g., Tocilizumab analog for mice): The IL-6 pathway is a key driver of CRS. Blocking its receptor can mitigate the inflammatory cascade.
Experimental Protocol for CRS Mitigation:
Administer a clinically relevant dose of dexamethasone or an anti-IL-6R antibody 1-2 hours prior to ADU-S100 injection.
Monitor animals closely for clinical signs of distress.
Collect blood samples at various time points post-injection (e.g., 2, 6, 24 hours) to create a cytokine profile (IL-6, TNF-α, IFN-γ) using a multiplex bead array.
Compare the cytokine levels and anti-tumor efficacy between groups with and without the CRS mitigation agent.
Dose and Schedule Optimization: As mentioned previously, high doses can exacerbate systemic toxicity. If you observe signs of CRS, consider reducing the dose or increasing the interval between doses.
FAQ 4: How can we confirm that ADU-S100 is activating the STING pathway in our in vitro or in vivo experiments?
Verifying on-target activity is a critical step in validating your experimental system.
Recommended Assays for STING Pathway Activation:
Assay
Readout
In Vitro / In Vivo
Key Considerations
Western Blot
Phosphorylation of STING, TBK1, and IRF3
Both
Provides direct evidence of signaling cascade activation. Use phospho-specific antibodies.
RT-qPCR
Upregulation of IFN-β and other interferon-stimulated genes (ISGs)
Both
A robust and sensitive method to measure downstream gene expression.
ELISA / Multiplex Assay
Secretion of Type I IFNs and other pro-inflammatory cytokines (e.g., TNF-α, IL-6) into culture supernatant or serum
Both
Quantifies the functional output of STING activation.
Flow Cytometry
Upregulation of activation markers (e.g., CD86, MHC class II) on dendritic cells
Both
Assesses the impact of STING activation on antigen-presenting cells.
STING Oligomerization Assay
Detection of STING dimers and oligomers by non-reducing SDS-PAGE or blue native PAGE
In Vitro
A more specialized assay to directly observe STING activation.[21]
III. Experimental Protocols
Protocol 1: In Vitro Assessment of STING Pathway Activation
This protocol is adapted from established methods for inducing and measuring STING activation in cultured cells.[1][22]
Materials:
Cell line of interest (e.g., THP-1 monocytes, bone marrow-derived dendritic cells)
ADU-S100 (stabilized form)
Lipofectamine 2000 or a similar transfection reagent
Opti-MEM reduced-serum medium
Complete cell culture medium
Reagents for Western blotting, RT-qPCR, or ELISA
Procedure:
Seed cells in a 24-well plate at a density that will result in 70-80% confluency on the day of transfection.
On the day of the experiment, prepare the ADU-S100-lipofectamine complexes. For each well, dilute the desired concentration of ADU-S100 in 50 µL of Opti-MEM. In a separate tube, dilute Lipofectamine 2000 in 50 µL of Opti-MEM.
Incubate both tubes for 5 minutes at room temperature.
Combine the diluted ADU-S100 and Lipofectamine 2000, and incubate for 20 minutes at room temperature to allow complex formation.
Gently add 100 µL of the complex mixture to each well.
Incubate for the desired time period (e.g., 6 hours for early signaling events, 24 hours for cytokine production).
Harvest cells for Western blot or RT-qPCR analysis, or collect the supernatant for ELISA.
Protocol 2: Flow Cytometry Analysis of Tim-3 Expression on cDC2s
Materials:
Single-cell suspension from tumor tissue or draining lymph nodes
Fc block (e.g., anti-CD16/32)
Fluorescently conjugated antibodies:
Anti-CD45
Anti-CD11c
Anti-MHC class II (I-A/I-E for mice)
Anti-CD11b
Anti-XCR1
Anti-Tim-3
Live/dead stain
FACS buffer (PBS with 2% FBS and 0.05% sodium azide)
Procedure:
Prepare a single-cell suspension from the tissue of interest.
Stain for cell viability using a live/dead stain according to the manufacturer's protocol.
Block Fc receptors with Fc block for 10-15 minutes on ice.
Add the antibody cocktail for surface staining and incubate for 30 minutes on ice, protected from light.
Wash the cells twice with FACS buffer.
Resuspend the cells in FACS buffer and acquire data on a flow cytometer.
Gating Strategy:
Gate on live, singlet, CD45+ cells.
From the CD45+ population, gate on CD11c+ MHCII+ cells to identify dendritic cells.
Within the DC gate, identify the cDC2 population as CD11b+ XCR1-.
Analyze the expression of Tim-3 on the cDC2 population.
IV. Conclusion
The successful application of ADU-S100 in preclinical research requires a nuanced understanding of its on-target and off-target effects. By anticipating and systematically troubleshooting potential issues such as unexpected cell death, immunosuppressive effects, and systemic inflammation, researchers can enhance the rigor and reproducibility of their findings. This guide provides a framework for addressing these challenges, grounded in the latest scientific understanding of STING agonist biology.
V. References
Di-Fei, L., et al. (2022). Phase I Dose-Escalation Trial of MIW815 (ADU-S100), an Intratumoral STING Agonist, in Patients with Advanced/Metastatic Solid Tumors or Lymphomas. Clinical Cancer Research, 28(4), 677-688.
Luo, J., et al. (2023). Blocking Tim-3 enhances the anti-tumor immunity of STING agonist ADU-S100 by unleashing CD4+ T cells through regulating type 2 conventional dendritic cells. Theranostics, 13(14), 4836–4857.
Ghaffari, A., et al. (2021). Combination of Interleukin-15 With a STING Agonist, ADU-S100 Analog: A Potential Immunotherapy for Prostate Cancer. Frontiers in Immunology, 12, 666123.
Luo, J., et al. (2023). Blocking Tim-3 enhances the anti-tumor immunity of STING agonist ADU-S100 by unleashing CD4+ T cells through regulating type 2 conventional dendritic cells. Theranostics.
Luo, J., et al. (2023). Blocking Tim-3 enhances the anti-tumor immunity of STING agonist ADU-S100 by unleashing CD4+ T cells through regulating type 2 conventional dendritic cells. ResearchGate.
National Cancer Institute. (n.d.). NCI Drug Dictionary: STING-activating cyclic dinucleotide agonist ADU-S100.
Liu, S., & Manley, J. L. (2023). Protocol for detection of cGAMP-induced STING oligomerization in cultured cells. STAR Protocols, 4(2), 102183.
Vila, I. K., et al. (2022). Protocol to induce and assess cGAS-STING pathway activation in vitro. STAR Protocols, 3(2), 101375.
Hader, A., et al. (2024). Abstract 6734: Preclinical impact of pretreatment with CRS mitigation agents on pharmacodynamic response to TAK-500, a systemically delivered CCR2-targeted STING agonist iADC. Cancer Research, 84(6_Supplement), 6734.
Aduro Biotech. (2016). Aduro Biotech Presents Preclinical Data Demonstrating Acute And Systemic Immune Activation Through STING Pathway Stimulation With ADU-S100. Clinical Leader.
Luo, J., et al. (2023). Blocking Tim-3 enhances the anti-tumor immunity of STING agonist ADU-S100 by unleashing CD4+ T cells through regulating type 2 conventional dendritic cells. PubMed.
Wang, C., et al. (2021). In vitro STING Activation with the cGAMP-STINGΔTM Signaling Complex. Bio-protocol, 11(3), e3914.
Chandra, D., et al. (2023). Activation of tumor-cell STING primes NK-cell therapy. PMC.
Ghaffari, A., et al. (2023). Cyto-IL-15 synergizes with the STING agonist ADU-S100 to eliminate prostate tumors and confer durable immunity in mouse models. Frontiers in Immunology, 14, 1195315.
Ghaffari, A., et al. (2023). Cyto-IL-15 synergizes with the STING agonist ADU-S100 to eliminate prostate tumors and confer durable immunity in mouse models. Frontiers Media S.A.
Motedayen, H., et al. (2024). Clinical applications of STING agonists in cancer immunotherapy: current progress and future prospects. Frontiers in Immunology, 15, 1461973.
Tajiknia, V., et al. (2025). Abstract 7206: STING agonist ADU-S100 in combination with vemurafenib induces STING upregulation, immune-stimulatory cytokine modulation and enhancing NK-mediated cytotoxicity in BRAF V600E-mutant melanoma. AACR Journals.
Ghaffari, A., et al. (2023). Cyto-IL-15 synergizes with the STING agonist ADU-S100 to eliminate prostate tumors and confer durable immunity in mouse models. Frontiers.
Targeted Oncology. (2022). The Potential of STING Agonists Is Explored in Cancer.
Corning. (n.d.). Cell Death Troubleshooting in Cell Culture.
Ghaffari, A., et al. (2023). Cyto-IL-15 synergizes with the STING agonist ADU-S100 to eliminate prostate tumors and confer durable immunity in mouse models. ResearchGate.
Liu, Y., et al. (2023). Liposomal Delivery of MIW815 (ADU-S100) for Potentiated STING Activation. MDPI.
ResearchGate. (n.d.). Intratumoral injection of ADU-S100 does not induce complete tumor...
Meric-Bernstam, F., et al. (2021). Phase I Dose-Escalation Trial of MIW815 (ADU-S100), an Intratumoral STING Agonist, in Patients with Advanced/Metastatic Solid Tumors or Lymphomas. ResearchGate.
Le, T., et al. (2024). STINGing Cancer: Development, Clinical Application, and Targeted Delivery of STING Agonists. PMC.
Zaidi, A. H., et al. (2021). Intratumoral immunotherapy with STING agonist, ADU-S100, induces CD8+ T-cell mediated anti-tumor immunity in an esophageal adenocarcinoma model. Oncotarget, 12(4), 378–387.
Mellett, M., et al. (2021). Challenges and Opportunities in the Clinical Development of STING Agonists for Cancer Immunotherapy. PMC.
Ghaffari, A., et al. (2023). Cyto-IL-15 synergizes with the STING agonist ADU-S100 to eliminate prostate tumors and confer durable immunity in mouse models. PMC.
ecancer. (2012). Tumour-infiltrating dendritic cells suppress anti-tumour innate immune responses via the receptor TIM-3.
Sweis, R. F., et al. (2023). Combination of the STING Agonist MIW815 (ADU-S100) and PD-1 Inhibitor Spartalizumab in Advanced/Metastatic Solid Tumors or Lymphomas: An Open-Label, Multicenter, Phase Ib Study. AACR Journals.
Galluzzi, L., et al. (2020). Trial watch: STING agonists in cancer therapy. Taylor & Francis Online.
Technical Support Center: Managing Injection Site Reactions with Intratumoral ADU-S100
Welcome to the technical support center for the use of intratumoral ADU-S100. This resource is designed for researchers, scientists, and drug development professionals to provide expert guidance on managing and interpret...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the technical support center for the use of intratumoral ADU-S100. This resource is designed for researchers, scientists, and drug development professionals to provide expert guidance on managing and interpreting injection site reactions (ISRs) during preclinical experiments. Our goal is to equip you with the scientific rationale and practical methodologies to ensure the integrity and success of your studies.
Frequently Asked Questions (FAQs)
Q1: What is ADU-S100 and how does it work?
A1: ADU-S100 (also known as MIW815) is a synthetic cyclic dinucleotide (CDN) that acts as an agonist for the Stimulator of Interferon Genes (STING) protein.[1][2] STING is a critical component of the innate immune system.[2] When ADU-S100 is injected directly into a tumor, it binds to and activates STING within immune cells in the tumor microenvironment, such as dendritic cells (DCs).[2] This activation triggers a signaling cascade that leads to the production of type I interferons, cytokines, and chemokines.[1][3] This cascade initiates a powerful innate immune response and subsequently primes a robust, antigen-specific T-cell mediated adaptive immune response against the tumor.[3]
Q2: Are injection site reactions expected with intratumoral ADU-S100 administration?
A2: Yes, localized inflammatory reactions at the injection site are an expected consequence of ADU-S100's mechanism of action. The activation of the STING pathway is designed to induce a potent pro-inflammatory state within the tumor microenvironment.[4] This localized inflammation is a key indicator of target engagement and is necessary to initiate the anti-tumor immune response. Common manifestations include injection site pain, erythema (redness), and edema (swelling). In preclinical models, ulceration at the injection site has also been reported.[5]
Q3: What is the mechanistic basis for these injection site reactions?
A3: The injection site reactions are a direct result of the on-target activity of ADU-S100. The activation of STING leads to the release of a variety of pro-inflammatory cytokines and chemokines.[1][3] These signaling molecules recruit various immune cells, such as neutrophils, macrophages, and T cells, to the tumor site. The influx and activation of these cells, along with increased vascular permeability, manifest as the visible signs of inflammation at the injection site. This localized immune activation is critical for breaking immune tolerance and generating a systemic anti-tumor effect.
Below is a diagram illustrating the STING signaling pathway initiated by ADU-S100.
Caption: STING signaling pathway activated by ADU-S100.
Q4: How do I differentiate between a desired inflammatory response and an adverse event?
A4: This is a critical aspect of your research. A desired response is a localized, manageable inflammation that correlates with anti-tumor efficacy. An adverse event may be an unexpectedly severe or systemic reaction that compromises the well-being of the animal model. Key differentiators include:
Location: Desired reactions are confined to the injection site and the immediate surrounding tissue. Systemic reactions, such as widespread dermatitis or signs of cytokine release syndrome (e.g., hunched posture, lethargy, significant weight loss), are of greater concern.
Severity and Duration: A robust but transient inflammatory response is expected. Reactions that rapidly progress to severe ulceration, necrosis, or fail to resolve within a reasonable timeframe (e.g., 2-3 weeks in murine models) may warrant intervention.[5]
Correlation with Efficacy: The ultimate validation is the correlation between the local reaction and tumor regression, both in the injected and non-injected lesions.
Systematic monitoring and scoring are essential. Please refer to the Troubleshooting Guides for detailed protocols on assessing and grading injection site reactions.
Troubleshooting Guides
Guide 1: Proactive Management and Assessment of Injection Site Reactions
This guide provides a systematic approach to monitoring and quantifying ISRs in preclinical models.
1. Baseline Measurements and Acclimation:
Before initiating treatment, allow animals to acclimate to handling and measurement procedures to minimize stress-induced artifacts.
Record baseline tumor measurements (length and width) with digital calipers.
Take baseline photographs of the tumor and surrounding skin.
2. Intratumoral Injection Technique:
Needle Gauge: Use an appropriate needle size (e.g., 27-30 gauge) to minimize tissue trauma.
Injection Volume: Administer the appropriate volume of ADU-S100 solution slowly and evenly throughout the tumor mass to ensure good distribution and avoid excessive pressure.
Aseptic Technique: Cleanse the injection site with an alcohol swab prior to injection to prevent infection.[6]
3. Post-Injection Monitoring and Scoring:
Frequency: Observe animals daily for the first week post-injection, and at least three times a week thereafter.
Visual Scoring: Use a standardized scoring system to quantify the severity of ISRs.
Table 1: Example Scoring System for Injection Site Reactions in Murine Models
Score
Erythema (Redness)
Edema (Swelling)
Ulceration/Necrosis
0
No visible redness
No palpable swelling
No skin breakage
1
Faint, localized redness
Slight, localized swelling
Small, dry scab
2
Moderate, well-defined redness
Moderate swelling, clearly defined
Small ulcer with serous fluid
3
Severe, dark redness
Significant swelling extending beyond the tumor
Large ulcer with bloody fluid/necrosis
4
Very severe, extensive redness
Severe, extensive swelling
Extensive necrosis of tumor and surrounding tissue
Quantitative Measurements:
Measure tumor dimensions with calipers at each observation point.
Measure the area of erythema and ulceration, if present.
Body Weight and Clinical Signs:
Record body weight at each observation. A significant drop in body weight (>15-20%) is a key indicator of systemic toxicity.
Note any other clinical signs of distress (e.g., changes in posture, activity, or grooming).
4. Data Interpretation:
Plot the average ISR scores, tumor volume, and body weight over time for each treatment group.
A successful experiment will typically show a peak in the ISR score within the first week, followed by a gradual resolution, which should correlate with a reduction in tumor volume and stable body weight.
The following workflow diagram outlines the process for proactive management.
Caption: Workflow for proactive management of ISRs.
Guide 2: Troubleshooting Unexpectedly Severe or Systemic Reactions
This guide provides a logical framework for investigating and mitigating severe ISRs that may compromise animal welfare or the scientific validity of the study.
1. Immediate Assessment and Supportive Care:
If an animal exhibits signs of severe distress (e.g., >20% weight loss, immobility, respiratory distress), euthanasia according to IACUC-approved guidelines is the most humane course of action.
For severe but manageable reactions, consult with veterinary staff about supportive care options, such as providing softened food or supplemental fluids.
2. Investigating the Cause:
Dose and Formulation:
Question: Is the dose of ADU-S100 appropriate for the tumor model and animal strain?
Action: Review the literature for established dose ranges. If this is a new model, consider performing a dose-titration study to establish the maximum tolerated dose (MTD).
Question: Was the ADU-S100 reconstituted and diluted correctly?
Action: Verify all calculations and ensure the correct diluent was used. Prepare fresh dilutions for subsequent experiments.
Injection Technique:
Question: Could the injection have been too superficial or too deep, leading to leakage or administration into non-tumor tissue?
Action: Refine the injection technique. For subcutaneous tumors, ensure the needle tip remains within the tumor mass throughout the injection. For deeper tumors, consider image-guided injection techniques.[7]
Animal Model:
Question: Is the chosen animal model or tumor cell line known to be particularly sensitive to inflammatory stimuli?
Action: Some mouse strains have different sensitivities to immune-stimulating agents. Review the characteristics of your chosen model.
3. Experimental Mitigation Strategies:
If severe reactions are consistently observed, consider the following protocol modifications:
Dose Reduction or Schedule Adjustment:
Protocol: Reduce the dose of ADU-S100 by 25-50% in a new cohort of animals and re-evaluate the ISR profile and anti-tumor efficacy.
Rationale: Finding the optimal therapeutic window where anti-tumor immunity is maximized and local toxicity is manageable is key.
Characterize the Immune Infiltrate:
Protocol: At the peak of the ISR, harvest the injected tumor and draining lymph nodes. Perform flow cytometry or immunohistochemistry to analyze the immune cell populations (e.g., neutrophils, macrophages, T-cell subsets).
Rationale: An excessive or prolonged neutrophil influx, for instance, might contribute to tissue damage. Understanding the cellular composition of the ISR can provide insights into the underlying cause of the severe reaction.
Local Cytokine Profiling:
Protocol: Collect tumor lysates at various time points post-injection and perform a multiplex cytokine assay (e.g., Luminex or ELISA array).
Rationale: Quantifying the levels of specific pro-inflammatory cytokines (e.g., TNF-α, IL-6) can help determine if an over-exuberant cytokine response is driving the severe ISR.
By systematically evaluating these factors, researchers can refine their experimental protocols to achieve a robust and reproducible anti-tumor response while maintaining animal welfare and data integrity.
References
Combination of the STING Agonist MIW815 (ADU-S100) and PD-1 Inhibitor Spartalizumab in Advanced/Metastatic Solid Tumors or Lymphomas: An Open-Label, Multicenter, Phase Ib Study. Clinical Cancer Research. [Link]
Aduro Biotech Presents Preliminary Results from Ongoing Phase 1 Trials of STING agonist ADU-S100 (MIW815) in Patients with Advanced Solid Tumors or Lymphomas. PM360. [Link]
Combination of the STING Agonist MIW815 (ADU-S100) and PD-1 Inhibitor Spartalizumab in Advanced/ Metastatic Solid Tumors or Lymphomas: An Open-Label, Multicenter, Phase Ib Study. Clinical Cancer Research. [Link]
Phase I Dose-Escalation Trial of MIW815 (ADU-S100), an Intratumoral STING Agonist, in Patients with Advanced/Metastatic Solid Tumors or Lymphomas. Sweis Lab, University of Chicago. [Link]
Combination of the STING Agonist MIW815 (ADU-S100) and PD-1 Inhibitor Spartalizumab in Advanced/Metastatic Solid Tumors or Lymphomas: An Open-Label, Multicenter, Phase Ib Study. ResearchGate. [Link]
Definition of STING-activating cyclic dinucleotide agonist ADU-S100. NCI Drug Dictionary. [Link]
Liposomal Delivery of MIW815 (ADU-S100) for Potentiated STING Activation. MDPI. [Link]
Development of preclinical and clinical models for immune-related adverse events following checkpoint immunotherapy: a perspective from SITC and AACR. Journal for ImmunoTherapy of Cancer. [Link]
Trial watch: intratumoral immunotherapy. Taylor & Francis Online. [Link]
Cyto-IL-15 synergizes with the STING agonist ADU-S100 to eliminate prostate tumors and confer durable immunity in mouse models. Frontiers in Immunology. [Link]
Synthetic STING agonists elicit powerful vaccine adjuvancy providing robust central memory and anti-tumour effects. bioRxiv. [Link]
Preclinical and clinical evaluation of intratumoral injection of an IL-12 expressing SKV-012 oncolytic virus for advanced solid tumors. Journal for ImmunoTherapy of Cancer. [Link]
Injecting hope: the potential of intratumoral immunotherapy for locally advanced and metastatic cancer. Frontiers in Immunology. [Link]
Phase I Dose-Escalation Trial of MIW815 (ADU-S100), an Intratumoral STING Agonist, in Patients with Advanced/Metastatic Solid Tumors or Lymphomas. AACR Journals. [Link]
Preclinical models of immuno-oncology therapeutics. Noble Life Sciences. [Link]
Local and distant response to intratumoral immunotherapy assessed by immunoPET in mice. Journal of Nuclear Medicine. [Link]
Overcome the challenge for intratumoral injection of STING agonist for pancreatic cancer by systemic administration. Journal for ImmunoTherapy of Cancer. [Link]
Immunotherapy Administration instructions. University of Washington. [Link]
Nanodelivery Strategies for STING Agonists: Toward Efficient Cancer Immunotherapy. Dovepress. [Link]
Starting the fight in the tumor: expert recommendations for the development of human intratumoral immunotherapy (HIT-IT). Journal for ImmunoTherapy of Cancer. [Link]
Progress Update on STING Agonists as Vaccine Adjuvants. ResearchGate. [Link]
Challenges and Opportunities in the Clinical Development of STING Agonists for Cancer Immunotherapy. MDPI. [Link]
Progress Update on STING Agonists as Vaccine Adjuvants. MDPI. [Link]
SITC Publishes Recommendations on Intratumoral Immunotherapy Clinical Trial Design. Society for Immunotherapy of Cancer. [Link]
ADU-S100 (MIW815), a synthetic cyclic dinucleotide (CDN) STING agonist developed by Aduro Biotech and Novartis, demonstrated successful target engagement (induction of systemic cytokines like IL-6 and IFN-
) but failed to translate this into meaningful tumor regression in humans.
In Phase I/Ib trials (NCT02675439, NCT03172936), the objective response rate (ORR) was disappointing. For example, in combination with spartalizumab (anti-PD-1), the ORR was approximately 10.4%, which did not significantly outperform PD-1 blockade alone in refractory populations [1]. Consequently, Novartis removed the asset from its portfolio in 2019/2020.
This guide analyzes the technical failure modes of ADU-S100 to assist researchers in optimizing next-generation STING agonists.
Knowledge Base: Root Cause Analysis
Why did a drug that cured mice fail in humans?
A. The "Bell-Shaped" Response Curve (Immunotoxicity)
Issue: More STING activation is not always better.
Mechanism: In preclinical models, high doses of ADU-S100 triggered an "ablative" effect.[1] While this physically destroyed the injected tumor, it also caused STING-mediated apoptosis in T-cells .
Impact: The drug killed the very effector cells required to generate a systemic (abscopal) immune response. The immune system was "stunned" rather than primed, leading to a lack of durable immunological memory [2].
B. Pharmacokinetic (PK) "Leakage"
Issue: Rapid systemic clearance.
Mechanism: ADU-S100 is a small molecule CDN. Upon intratumoral (IT) injection, it demonstrated a terminal half-life (
) of approximately 24 minutes in humans [1].[2][3][4][5]
Impact: The drug leaked out of the tumor microenvironment (TME) too quickly to sustain local dendritic cell (DC) activation but reached systemic circulation, causing systemic cytokine spikes (toxicity risk) without sustained antitumor efficacy.
C. The Delivery Barrier (IT Administration)
Issue: Logistical and biological limitations of Intratumoral injection.
Mechanism: IT injection relies on physical retention. In dense human stromal matrices (unlike soft mouse tumors), drug distribution is heterogeneous.
Impact: Inconsistent priming. Furthermore, IT delivery limits the therapy to accessible lesions, leaving micrometastases untreated unless a strong abscopal effect is triggered—which ADU-S100 failed to consistently induce in humans [3].
Visualization: The Failure Mechanism
The following diagram illustrates the divergent pathways between effective priming and the "over-stimulation" failure mode observed with ADU-S100.
Use these protocols to ensure your new STING agonist candidate avoids the ADU-S100 pitfalls.
Protocol A: The "Bell-Shaped" Cytotoxicity Screen
Objective: Determine if your agonist kills T-cells at efficacious doses.
Context: ADU-S100 showed efficacy in mice but toxicity to T-cells at high concentrations. You must define the therapeutic index in vitro using human PBMCs.
Steps:
Isolation: Isolate human PBMCs from healthy donors (n=3).
Activation: Stimulate T-cells with anti-CD3/CD28 beads to mimic TME activation.
Dosing: Treat cells with your agonist (0.1 nM to 10
M) for 24 hours.
Flow Cytometry Panel:
Viability: Annexin V / 7-AAD (Must be negative).
Activation: CD69, CD25 (Must be positive).
Exhaustion: PD-1, TIM-3 (Monitor for rapid upregulation).
Readout: Plot IFN-
release (ELISA) on the left Y-axis and % Viable CD8+ T-cells on the right Y-axis.
Pass Criteria: Peak IFN-
occurs at a concentration where T-cell viability is >90%.
Fail Criteria (ADU-S100 Mode): IFN-
peaks coincide with <70% T-cell viability.
Protocol B: Tumor Retention vs. Clearance (PK)
Objective: Verify the drug stays in the tumor long enough to work.
Context: ADU-S100 cleared in ~24 mins. Effective agonists need prolonged residence time.
Parameter
ADU-S100 (Legacy)
Next-Gen Target
Method of Verification
Route
Intratumoral (IT)
Systemic (IV/Oral) or Retained IT
PK Study
Tumor
< 1 Hour
> 6-12 Hours
Radiolabeled distribution study
Plasma
~24 Mins
Variable (Avoid rapid peak)
LC-MS/MS from plasma draw
Cell Permeability
Low (Requires transporter)
High (Passive diffusion)
PAMPA / Caco-2 Assay
Experimental Workflow: Screening Decision Tree
Use this logic flow to triage new candidates before expensive in vivo trials.
Caption: Figure 2. Strategic screening workflow. Prioritizes early detection of T-cell toxicity and poor pharmacokinetics to prevent late-stage clinical attrition.
FAQ: Common Issues
Q: Why did ADU-S100 induce cytokines but not tumor regression?A: This is the classic "Cytokine Storm vs. Immunity" disconnect. ADU-S100 successfully engaged the target (STING) and produced IL-6 and TNF-
(hence the fever/chills in patients). However, it failed to induce a coordinated adaptive immune response (CD8+ T-cell cross-priming). The rapid clearance meant the "danger signal" was transient, and the high local concentration likely killed the local antigen-presenting cells (APCs) before they could migrate to lymph nodes [4].
Q: Should we abandon CDNs (Cyclic Dinucleotides) entirely?A: Not necessarily, but "naked" CDNs like ADU-S100 are flawed drugs. They are negatively charged (cannot cross membranes easily) and are enzymatically degraded. Next-gen strategies must use delivery vehicles (Lipid Nanoparticles, Antibody-Drug Conjugates) or non-nucleotide small molecules (like MSA-2) that are orally bioavailable and have better tissue distribution [5].
Q: Did the mouse models lie to us?A: Yes. Mouse tumors (e.g., CT26, B16) are often softer, more vascularized, and have different immune infiltrates than human solid tumors. Furthermore, ADU-S100 was optimized for human STING alleles but tested in mice. While it bound both, the downstream biological consequences (e.g., the threshold for T-cell apoptosis) differ between species. Relying on "cures" in syngeneic mouse models without rigorous PK/PD modeling in larger species was a critical oversight [2].
References
Meric-Bernstam, F., et al. (2022).[3][4] "Phase I Dose-Escalation Trial of MIW815 (ADU-S100), an Intratumoral STING Agonist, in Patients with Advanced/Metastatic Solid Tumors or Lymphomas." Clinical Cancer Research, 28(4), 677-688.[4]
Sivick, K. E., et al. (2018). "Magnitude of Therapeutic STING Activation Determines CD8+ T Cell-Mediated Anti-tumor Immunity." Cell Reports, 25(11), 3074-3085.
Ghaffari, A., et al. (2018).[7] "STING agonist therapy in combination with PD-1 immune checkpoint blockade."[2][5][6][8] Journal of Clinical Oncology, 36(15_suppl), 3000.
Chin, E. N., et al. (2020). "Antitumor activity of a systemic STING-activating non-nucleotide agonist."[8][9] Science, 369(6506), 993-999.
Technical Support Center: ADU-S100 (MIW815) Dose Optimization & Systemic Toxicity Troubleshooting
Welcome to the Advanced Therapeutics Support Center. As researchers transition from in vitro STING activation assays to in vivo models and clinical applications, the synthetic cyclic dinucleotide (CDN) ADU-S100 (MIW815)...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the Advanced Therapeutics Support Center. As researchers transition from in vitro STING activation assays to in vivo models and clinical applications, the synthetic cyclic dinucleotide (CDN) ADU-S100 (MIW815) frequently presents a paradoxical challenge: higher doses often yield worse immunological outcomes .
As a Senior Application Scientist, I have designed this guide to help you troubleshoot systemic toxicity, optimize your dosing regimens, and understand the deep mechanistic causality behind STING-mediated immune responses.
Part 1: The Biological Paradox of STING Activation
To optimize ADU-S100, we must first abandon the "more is better" paradigm of traditional pharmacology. STING does not function as a simple on/off switch; it acts as a precise biological rheostat.
While ADU-S100 was engineered for high affinity to human STING variants to drive robust Type I interferon (IFN) production[1], hyperactivation of this pathway leads to severe systemic toxicity. High-dose regimens cause rapid dissemination of the drug into the bloodstream, triggering a systemic cytokine storm (marked by pyrexia and elevated TNF-α)[2]. More critically, supratherapeutic STING activation in T cells drives the phosphorylation of IRF3, which paradoxically upregulates the pro-apoptotic protein Bim, leading to the mass apoptosis of the very CD8+ T cells required for durable anti-tumor memory[3][4].
Fig 1: Dose-dependent bifurcation of STING signaling dictating immune activation vs. apoptosis.
Part 2: Troubleshooting FAQs
Q1: Following intratumoral (IT) injection of ADU-S100, my murine subjects are experiencing severe pyrexia, weight loss, and systemic cytokine spikes (TNF-α, IL-6). How do I prevent this?
The Causality: Unformulated ADU-S100 has a highly hydrophilic nature and a short plasma half-life (approximately 24 minutes)[2]. When injected intratumorally at high volumes or high concentrations, the physical pressure of the injection combined with the drug's solubility causes it to leak rapidly into the systemic circulation. This triggers widespread endothelial and macrophage STING activation, resulting in a systemic cytokine storm rather than a localized tumor microenvironment (TME) response.
The Solution:
Reduce Injection Volume: Ensure your IT injection volume does not exceed 10-20% of the total tumor volume to prevent mechanical leakage.
Implement Nanocarriers: Encapsulate ADU-S100 in liposomes or mannosylated polymer drugamers. These vehicles retain the agonist within the TME and specifically target antigen-presenting cells (APCs), drastically reducing systemic leakage and pyrexia[2][5].
Q2: I am seeing rapid tumor necrosis initially, but the mice eventually relapse. Flow cytometry shows a massive depletion of CD8+ T cells 48 hours post-treatment. Why is the adaptive immune response failing?
The Causality: You are likely using a "high-dose ablative" regimen rather than a "low-dose immunogenic" regimen[6]. While high doses of ADU-S100 cause immediate tumor necrosis via vascular collapse (driven by massive TNF-α release), they simultaneously induce T cell-intrinsic apoptosis. High-affinity TCR interactions combined with excessive STING signaling overwhelm the T cells, activating the Unfolded Protein Response (UPR) and upregulating Bim, which cleaves Caspase-3 and triggers apoptosis[4].
The Solution: Titrate your dose down by 10-fold to 50-fold. Low-dose regimens preserve CD8+ T cell viability, allowing for the generation of durable, systemic anti-tumor memory that synergizes beautifully with immune checkpoint inhibitors (like anti-PD-1)[6].
Q3: My flow cytometry panels indicate a near-complete depletion of monocytes (CD14+/CD16+) within 4 hours of ADU-S100 administration. Is this an artifact?
The Causality: This is not an artifact; it is a documented biological response. Unlike Toll-like receptor (TLR) agonists, STING agonists uniquely trigger rapid regulated cell death (RCD) in human monocytes via a combination of apoptosis and pyroptosis (caspase-8 and caspase-1 activation) alongside severe mitochondrial dysfunction[7].
The Solution: If your therapeutic model relies heavily on monocyte-derived macrophages, you must utilize targeted delivery systems (e.g., CD206-targeted nanocarriers) that bypass peripheral blood monocytes and deliver the payload directly to tumor-resident dendritic cells[5].
Part 3: Self-Validating Experimental Protocols
To ensure rigorous, reproducible science, utilize the following self-validating protocols. These workflows contain built-in Go/No-Go checkpoints to verify biological responses before proceeding.
Protocol A: In Vivo Dose Titration & Systemic Leakage Monitoring
Objective: Identify the optimal "low-dose immunogenic" window for ADU-S100.
Establish Baseline: Grow syngeneic tumors (e.g., B16-F10 or CT26) to ~100 mm³.
Fractionated Dosing: Prepare three cohorts: Vehicle, Low-Dose (e.g., 5 μg), and High-Dose (e.g., 50 μg). Administer IT injections on Days 1, 4, and 7. Keep injection volume strictly at 50 μL.
Validation Checkpoint 1 (Systemic Leakage): At 4 hours post-first injection, perform a retro-orbital blood draw. Run an ELISA for serum TNF-α and IL-6.
Self-Validation: If TNF-α exceeds 500 pg/mL, the dose is escaping the TME. Halt and reduce the dose.
Validation Checkpoint 2 (T Cell Viability): At Day 9, harvest the tumor draining lymph nodes (TDLNs) and tumors from a subset of mice. Perform flow cytometry for CD8+ / Annexin-V+ (apoptotic marker).
Self-Validation: If >20% of CD8+ T cells are Annexin-V+, STING hyperactivation is occurring. Halt and reduce the dose.
Long-Term Monitoring: Track tumor volume and rechallenge survivors at Day 60 to confirm durable memory.
Fig 2: Self-validating workflow for optimizing ADU-S100 dosing and mitigating systemic leakage.
Part 4: Quantitative Data Summary
The following table synthesizes the expected outcomes based on your chosen ADU-S100 dosing strategy, allowing for rapid comparison and experimental planning.
Dosing Strategy
Local STING Activation
Systemic Leakage (TNF-α/IL-6)
CD8+ T Cell Viability
Anti-Tumor Memory Response
High-Dose Free ADU-S100 (>50 μg)
Excessive (Ablative)
Severe (>10x baseline)
Low (High IRF3/Bim Apoptosis)
Poor (Frequent Relapse)
Low-Dose Free ADU-S100 (<10 μg)
Moderate (Immunogenic)
Mild to Moderate
High
Robust (Synergizes with CPIs)
Nanocarrier-Encapsulated
Sustained & Targeted
Minimal (Retained in TME)
High
Robust (Enhanced DC uptake)
References
Phase I Dose-Escalation Trial of MIW815 (ADU-S100), an Intratumoral STING Agonist, in Patients with Advanced/Metastatic Solid Tumors or Lymphomas - Clinical Cancer Research (AACR) -[Link]
STING agonism turns human T cells into interferon‐producing cells but impedes their functionality - EMBO Reports (NIH) -[Link]
Magnitude of Therapeutic STING Activation Determines CD8+ T Cell-Mediated Anti-tumor Immunity - Cell Reports (STEMCELL Technologies) -[Link]
Mannosylated STING Agonist Drugamers for Dendritic Cell-Mediated Cancer Immunotherapy - ACS Central Science -[Link]
Nanocarrier-enabled STING agonist delivery for enhanced cancer immunotherapy - Biomaterials Science (RSC) -[Link]
STING controls T cell memory fitness during infection through T cell-intrinsic and IDO-dependent mechanisms - PNAS -[Link]
STING agonists trigger monocyte death via apoptosis, pyroptosis, caspase-8 activation and mitochondrial dysfunction - Cell Death & Disease (NIH) -[Link]
Technical Support Center: ADU-S100 Monotherapy Troubleshooting Guide
Welcome to the ADU-S100 (MIW815) Technical Support Center. ADU-S100 is a potent, synthetic cyclic dinucleotide (CDN) designed to activate the Stimulator of Interferon Genes (STING) pathway.
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the ADU-S100 (MIW815) Technical Support Center. ADU-S100 is a potent, synthetic cyclic dinucleotide (CDN) designed to activate the Stimulator of Interferon Genes (STING) pathway. While preclinical models initially showed immense promise, clinical trials (e.g., NCT02675439) revealed inconsistent anti-tumor responses and a lack of linear dose-dependent efficacy when used as a monotherapy.
This guide is engineered for researchers and drug development professionals to troubleshoot inconsistent anti-tumor responses, understand the underlying mechanistic barriers, and optimize experimental protocols.
Frequently Asked Questions & Troubleshooting
Q1: Why am I seeing robust STING activation (IFN-β production) in the tumor microenvironment (TME) but failing to achieve tumor clearance in my murine models?
The Science (Causality):
ADU-S100 effectively triggers the STING-TBK1-IRF3 axis, leading to robust type I interferon (IFN-β) production and dendritic cell (DC) activation. However, in models with pre-existing antigen tolerance, the generated CD8+ T cells fail to expand and clear the tumor due to peripheral tolerance mechanisms.1[1].
Troubleshooting Protocol: Profiling T-cell Exhaustion in the TME
To validate whether peripheral tolerance is dampening your ADU-S100 efficacy, you must isolate and profile the tumor-infiltrating lymphocytes (TILs).
Tumor Dissociation: Harvest tumors 7 days post-intratumoral injection. Mince and digest using Collagenase IV (1 mg/mL) and DNase I (0.1 mg/mL) at 37°C for 30 minutes.
Causality & Rationale: Collagenase IV gently breaks down the extracellular matrix without cleaving critical surface epitopes (like CD4 or CD8) required for downstream flow cytometry.
Surface & Exhaustion Staining: Stain single-cell suspensions with viability dye, anti-CD3, anti-CD8, anti-PD-1, anti-TIM-3, and anti-OX40.
Causality & Rationale: Identifying the co-expression of PD-1 and TIM-3 on CD8+ T cells confirms an exhausted phenotype driven by chronic antigen exposure rather than a failure of the STING agonist itself.
Validation Checkpoint: Always include a fluorescence-minus-one (FMO) control for PD-1 and TIM-3. If >40% of your CD8+ TILs are PD-1+/TIM-3+, monotherapy will likely fail. You must pivot to a combination strategy utilizing 1[1].
Q2: My CD8+ T cell responses are adequate, but overall anti-tumor immunity remains weak. What could be dampening the response?
The Science (Causality):
Recent mechanistic studies have uncovered an intrinsic barrier to ADU-S100 monotherapy involving CD4+ T cell suppression.2[2]. These Tim-3+ cDC2s are highly immunosuppressive and restrain CD4+ T cell-driven anti-tumor responses, leading to premature tumor relapse.
Mechanistic pathways of ADU-S100 resistance via Tim-3 upregulation and T-cell exhaustion.
Q3: How does the dosage of intratumoral ADU-S100 affect tumor vasculature and immune infiltration?
The Science (Causality):
More is not always better with STING agonists.3[3]. The physical integrity of the tumor vasculature dictates whether primed T cells can infiltrate the TME.4[4]. Conversely,5[5].
Quantitative Comparison of ADU-S100 Dosing Strategies
Parameter
Low-Dose ADU-S100 (e.g., 5 µg in mice)
High-Dose ADU-S100 (e.g., 50 µg in mice)
Vasculature Impact
Promotes vascular normalization (VN)
Induces TNF-α mediated vascular disruption
Immune Infiltration
Enhances CD8+ T and CD11c+ DC infiltration
Restricts infiltration due to destroyed vessels
TLS Neogenesis
Upregulates Ccl19, Ccl21, Lta, Ltb
Suppressed due to localized necrosis
Systemic Memory
Generates robust, systemic anti-tumor immunity
Often limited to localized tumor ablation
Q4: Intratumoral injection yields inconsistent drug distribution. How can I optimize systemic delivery of ADU-S100?
The Science (Causality):6[6]. Free CDNs are rapidly cleared by the kidneys and degraded by phosphodiesterases.7[7].
Troubleshooting Protocol: Preparation of DOTAP/Cholesterol Liposomal ADU-S100
Lipid Film Hydration: Dissolve DOTAP and Cholesterol (molar ratio 1:1) in chloroform. Evaporate the solvent under a gentle stream of nitrogen gas to form a thin lipid film.
Causality & Rationale: The 1:1 ratio ensures structural stability in serum while maintaining a net positive charge (from DOTAP) to facilitate cellular endocytosis by negatively charged dendritic cells.
Rehydration & Extrusion: Rehydrate the film with HEPES buffer containing ADU-S100. Extrude the multilamellar vesicles through a 100 nm polycarbonate membrane 10-15 times.
Causality & Rationale: Extrusion forces the vesicles into uniform unilamellar liposomes (~100 nm), the optimal size for lymphatic drainage and accumulation in the TME via the enhanced permeability and retention (EPR) effect.
Validation Checkpoint: Measure the encapsulation efficiency (EE%) using ultrafiltration and HPLC. A successful formulation should yield an EE% > 60%. If lower, adjust the lipid-to-drug ratio or verify the pH of the hydration buffer.
Experimental workflow for troubleshooting ADU-S100 TME immune infiltration and vascular responses.
References
Foote, J. B., et al. "A STING agonist given with OX40 receptor and PD-L1 modulators primes immunity and reduces tumor growth in tolerized mice." Cancer Immunology Research.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQG-gmHESTSkoqktlxAvmySVbr3Izr-AI9S7GhhPGzGhXI4IsvCAVz3BLA5_BSH-PRnTpWLRC5OQT0a9XG0YKmi6r93squnv8FuevHAfH313jP_ZiRkRacunKdum6bjN-p4uSG1fTbZVyLePt80=]
Zaidi, A. H., et al. "Intratumoral immunotherapy with STING agonist, ADU-S100, induces CD8+ T-cell mediated anti-tumor immunity in an esophageal adenocarcinoma model." Oncotarget.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQH0wcNw-v16WT8lBdSUW5PFqyovso4647IFk7AG1oOgXFMe_Vj8tcy-MlUFRxJvr8GDz30do3LVawDkq48RpywoconBwAmb4MrTtL4Q6Dg_hu7JlU79Am_rGaEZD_wBn_uKQjYJlbpYWDw=]
Chelvanambi, M., et al. "STING agonist-based treatment promotes vascular normalization and tertiary lymphoid structure formation in the therapeutic melanoma microenvironment." Journal for ImmunoTherapy of Cancer.[https://vertexaisearch.cloud.google.
Meric-Bernstam, F., et al. "Phase I Dose-Escalation Trial of MIW815 (ADU-S100), an Intratumoral STING Agonist, in Patients with Advanced/Metastatic Solid Tumors or Lymphomas." Clinical Cancer Research.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFMQL46pIRRp1QtV9uGWFCgPb-X1WfsWBY3c4bWRQYTypXmgBH9nmX3MfNm_9e8dGirrp1gty2SwDzbsmsoQJefI5703oX8VWmPAsgTnv7adERuXYo0mgeMp6sp7xNODe7p0Y1mCgopvpzv-kDhs3r6e3V6YdKWvDhYinS49nlbdNRcs5KF0MVtKIibz_IB1u771c9k_XivPMwzm3OOSDd61Xaj02Ycm6XcCw==]
Targeted Oncology. "The Potential of STING Agonists Is Explored in Cancer." Targeted Oncology.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQGj6Li_yzD-zGajpxdQypK2z5he-Q929hvbU2dr4zHGs7QNDaRplGGOcY16sh07p5t6CPOdi137n0HAj-zKEZgzz57XU3qYRI-RKsQ3r7ykzKunD4Ahnd2e80iXTIUpI5iEPQvzHG-riaPX8qdmsCvQMiSMdnIPAnJAV1-Q81hP_dZosCjzgEQ9V1s1myD9Iq_6]
Zhang, Y., et al. "Blocking Tim-3 enhances the anti-tumor immunity of STING agonist ADU-S100 by unleashing CD4+ T cells through regulating type 2 conventional dendritic cells." Theranostics.[https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQENazHFGh3Ooxq2-QY6C6HKwXa3YA1WllVnyt7QlUoZzIOwuUlsHR0VceqrcbAA0EixgzyeZ0mdmflBwL80HEjxerSezJ6wQCEosZ8Dq1WdKYvk4I6a0W36npXeiVrS5mtddtmREJiy-XWsXG0f]
Koshy, S. T., et al. "Liposomal Delivery of MIW815 (ADU-S100) for Potentiated STING Activation." Pharmaceutics.[https://vertexaisearch.cloud.google.
Technical Support Center: Enhancing the Experimental Stability of ADU-S100
This guide is designed for researchers, scientists, and drug development professionals to provide expert guidance on maintaining the stability and activity of the STING (Stimulator of Interferon Genes) agonist, ADU-S100...
Author: BenchChem Technical Support Team. Date: March 2026
This guide is designed for researchers, scientists, and drug development professionals to provide expert guidance on maintaining the stability and activity of the STING (Stimulator of Interferon Genes) agonist, ADU-S100 (also known as MIW815), in solution. Drawing from established biochemical principles and formulation science, this document offers practical, in-depth troubleshooting advice and detailed protocols to ensure the integrity of your experiments.
Introduction to ADU-S100 and its Inherent Instability
ADU-S100 is a synthetic cyclic dinucleotide (CDN) designed to activate the STING pathway, a critical component of the innate immune system.[1] While engineered for greater stability compared to natural CDNs, ADU-S100 is a complex molecule susceptible to degradation in aqueous environments, which can significantly impact experimental reproducibility and outcomes. The primary routes of degradation include enzymatic hydrolysis, particularly in biological matrices, and chemical instability influenced by factors such as pH, temperature, and buffer composition.[2][3] Understanding and mitigating these instabilities is paramount for obtaining reliable and meaningful data.
Frequently Asked Questions (FAQs)
Here, we address common questions and concerns regarding the handling and stability of ADU-S100.
Q1: What is the recommended solvent for reconstituting lyophilized ADU-S100?
For initial stock solutions, sterile, nuclease-free water is the recommended solvent.[4] Some suppliers also indicate solubility in DMSO. Always refer to the manufacturer's product data sheet for specific concentration limits. For in-vivo studies, sterile phosphate-buffered saline (PBS) is commonly used for dilution.[5]
Q2: How should I store ADU-S100 once it is in solution?
Proper storage is critical to preserving the activity of ADU-S100.
Stock Solutions: Aliquot the reconstituted stock solution into single-use volumes to minimize freeze-thaw cycles and store at -80°C for long-term stability (up to 6 months).[4] For shorter periods (up to 1 month), storage at -20°C is acceptable.[4]
Working Dilutions: Prepare working dilutions fresh for each experiment. If short-term storage of a working solution is necessary, keep it on ice and use it within the same day. Avoid storing diluted solutions for extended periods, especially at 4°C or room temperature.
Q3: I observe precipitation in my ADU-S100 solution. What should I do?
Precipitation can occur for several reasons:
Exceeding Solubility Limits: Ensure you have not exceeded the solubility of ADU-S100 in your chosen solvent. If you require a higher concentration, gentle warming and sonication may aid in dissolution, as suggested by some suppliers for specific salt forms.
Incorrect Buffer: Certain buffer components can interact with ADU-S100, leading to precipitation. If you are using a buffer other than water or PBS, ensure it is compatible.
Freeze-Thaw Cycles: Repeated freezing and thawing can lead to the formation of aggregates that may precipitate out of solution.[6][7][8] This is why single-use aliquots are strongly recommended.
If precipitation is observed, it is best to discard the solution and prepare a fresh one. Centrifuging the solution to pellet the precipitate is not recommended as this will alter the effective concentration of the active compound.
Q4: How many times can I freeze-thaw my ADU-S100 stock solution?
To ensure maximal activity, it is strongly advised to avoid repeated freeze-thaw cycles.[4] Each cycle can contribute to the degradation of the molecule. Aliquoting the stock solution into volumes appropriate for single experiments is the best practice.
Q5: What are the visual signs of ADU-S100 degradation?
Visually, a degraded solution of ADU-S100 may not show any obvious changes. The solution should be clear and colorless. Any cloudiness, discoloration, or visible particulate matter is an indication of a potential problem, and the solution should not be used. However, the absence of these signs does not guarantee stability. The most reliable indicator of degradation is a loss of biological activity in your assay.
Troubleshooting Guide
This section provides a structured approach to identifying and resolving common issues encountered during the use of ADU-S100.
Problem
Potential Cause
Recommended Solution
Inconsistent or lower-than-expected activity in cell-based assays.
Degradation of ADU-S100: The compound may have degraded due to improper storage, handling, or multiple freeze-thaw cycles.
Prepare fresh working solutions from a new aliquot of the stock solution for each experiment. Verify the storage conditions of the stock solution.
Enzymatic degradation in serum-containing media: ADU-S100 has a short half-life in serum.[2][3]
For in vitro experiments, consider reducing the serum concentration or the incubation time if experimentally feasible. For in vivo studies, specialized formulations like liposomes may be necessary to improve stability.[2][3][9]
Incorrect pH of the final solution: The stability of cyclic dinucleotides can be pH-dependent.
Ensure the final pH of your working solution is within a neutral range (pH 6.8-7.4) unless your experimental design requires otherwise.
Variability between experiments.
Inconsistent preparation of ADU-S100 solutions: Minor differences in dilution or handling can lead to significant variability.
Adhere strictly to a standardized protocol for solution preparation. Use calibrated pipettes and ensure thorough mixing.
Cell-based factors: Cell passage number, density, and health can all impact the response to STING agonists.
Maintain a consistent cell culture practice. Regularly check for mycoplasma contamination.
Precipitate forms upon dilution in media or buffer.
Buffer incompatibility: Components of your cell culture media or experimental buffer may be incompatible with ADU-S100 at the concentration used.
Test the solubility of ADU-S100 in a small volume of the media or buffer before preparing the full volume. If incompatibility is observed, consider using a different buffer system.
"Salting out" effect: High salt concentrations in some buffers can reduce the solubility of ADU-S100.
If possible, reduce the salt concentration of your buffer or use a buffer with a different salt composition.
Experimental Protocols
Protocol 1: Reconstitution and Aliquoting of Lyophilized ADU-S100
This protocol details the best practices for preparing a stable, concentrated stock solution of ADU-S100.
Pre-centrifugation: Briefly centrifuge the vial of lyophilized ADU-S100 to ensure all the powder is at the bottom.
Solvent Addition: Carefully add the required volume of sterile, nuclease-free water to the vial to achieve the desired stock concentration (e.g., 1 mg/mL). Refer to the manufacturer's certificate of analysis for the exact mass of the compound.
Dissolution: Gently swirl the vial to dissolve the powder. Avoid vigorous vortexing, which can cause shearing of the molecule. If necessary, brief, gentle sonication can be used to aid dissolution.
Aliquoting: Once fully dissolved, immediately aliquot the stock solution into single-use volumes in sterile, low-protein-binding microcentrifuge tubes. The volume of each aliquot should be sufficient for one experiment to avoid multiple freeze-thaw cycles.
Storage: Store the aliquots at -80°C for long-term storage.
Protocol 2: Preparation of ADU-S100 for In Vitro Cell-Based Assays
This protocol outlines the steps for diluting the stock solution for use in cell culture experiments.
Materials:
Frozen aliquot of ADU-S100 stock solution
Sterile, pre-warmed cell culture medium or desired buffer (e.g., PBS)
Sterile microcentrifuge tubes
Calibrated micropipettes and sterile tips
Procedure:
Thawing: Thaw a single aliquot of the ADU-S100 stock solution on ice.
Serial Dilution: Perform serial dilutions of the stock solution in your pre-warmed cell culture medium or buffer to achieve the final desired working concentrations.
Final Dilution: Add the diluted ADU-S100 to your cell culture plates. Gently mix the plates to ensure even distribution.
Immediate Use: Use the freshly prepared working solutions immediately. Do not store diluted solutions.
Protocol 3: A Note on Formulation for In Vivo Studies
For in vivo applications, particularly with systemic administration, the inherent instability and rapid clearance of ADU-S100 in the bloodstream necessitate more advanced formulation strategies.[10][11][12]
Liposomal Encapsulation: Encapsulating ADU-S100 in liposomes has been shown to significantly enhance its serum stability and improve its therapeutic efficacy.[2][3][9] This approach protects the compound from enzymatic degradation and can facilitate targeted delivery.
Direct Intratumoral Injection: For preclinical models, direct intratumoral injection is a common administration route.[5][13] In such cases, ADU-S100 is typically diluted in a sterile, physiologically compatible buffer such as PBS immediately before injection.
Researchers planning in vivo studies are strongly encouraged to consult the literature for detailed formulation protocols relevant to their specific animal model and experimental goals.
Visualizing the Path to Stability
To conceptualize the workflow for maintaining ADU-S100 stability, the following diagram illustrates the key decision points and processes.
Caption: Factors that can contribute to the degradation of ADU-S100 in solution.
References
Aduro Biotech. (2016, May 12). Aduro Biotech starts dosing in Phase l trial of ADU-S100 to treat cutaneously accessible tumours. Pharmaceutical Technology. [Link]
Ji, N., Wang, M., & Tan, C. (2023). Liposomal Delivery of MIW815 (ADU-S100) for Potentiated STING Activation. Pharmaceutics, 15(2), 638. [Link]
Zaidi, A. H., Kosovec, J. E., Janczewski, L. M., et al. (2021). Intratumoral immunotherapy with STING agonist, ADU-S100, induces CD8+ T-cell mediated anti-tumor immunity in an esophageal adenocarcinoma model. Oncotarget, 12(4), 292–303. [Link]
Ji, N., Wang, M., & Tan, C. (2023). Liposomal Delivery of MIW815 (ADU-S100) for Potentiated STING Activation. Pharmaceutics, 15(2), 638. [Link]
Ji, N., Wang, M., & Tan, C. (2023). Liposomal Delivery of MIW815 (ADU-S100) for Potentiated STING Activation. Semantic Scholar. [Link]
Patsnap. (n.d.). ADUS-100 - Drug Targets, Indications, Patents. Synapse. [Link]
Sweis, R. F., et al. (2022). Phase I Dose-Escalation Trial of MIW815 (ADU-S100), an Intratumoral STING Agonist, in Patients with Advanced/Metastatic Solid Tumors or Lymphomas. Sweis Lab. [Link]
Sivick, K. E., et al. (2018). A STING agonist given with OX40 receptor and PD-L1 modulators primes immunity and reduces tumor growth in tolerized mice. Journal for ImmunoTherapy of Cancer, 6(1), 1-13. [Link]
ResearchGate. (n.d.). MIW815 concentration–time profile according to MIW815 dose level. [Link]
Meric-Bernstam, F., et al. (2022). Phase I Dose-Escalation Trial of MIW815 (ADU-S100), an Intratumoral STING Agonist, in Patients with Advanced/Metastatic Solid Tumors or Lymphomas. Clinical Cancer Research, 28(4), 677-688. [Link]
Unchained Labs. (n.d.). 5 types of formulation excipients and how they impact biologics stability. [Link]
Ercan, M., et al. (2013). The effect of storage time and freeze-thaw cycles on the stability of serum samples. Biochemia medica, 23(1), 79-84. [Link]
Karydis, A., et al. (2023). Cyto-IL-15 synergizes with the STING agonist ADU-S100 to eliminate prostate tumors and confer durable immunity in mouse models. Frontiers in Immunology, 14, 1184813. [Link]
Ji, N., Wang, M., & Tan, C. (2023). Liposomal Delivery of MIW815 (ADU-S100) for Potentiated STING Activation. MDPI. [Link]
PM360. (2018, November 9). Aduro Biotech Presents Preliminary Results from Ongoing Phase 1 Trials of STING agonist ADU-S100 (MIW815) in Patients with Advanced Solid Tumors or Lymphomas. [Link]
Meric-Bernstam, F., et al. (2022). Phase I Dose-Escalation Trial of MIW815 (ADU-S100), an Intratumoral STING Agonist, in Patients with Advanced/Metastatic Solid Tumors or Lymphomas. Clinical Cancer Research, 28(4), 677-688. [Link]
Li, Y., et al. (2018). Interrupting cyclic dinucleotide-cGAS–STING axis with small molecules. Medicinal Chemistry Communications, 9(11), 1862-1871. [Link]
Chinook Therapeutics, Inc. (2021). CLINICAL TRIAL PROTOCOL. [Link]
European Medicines Agency. (2017). Cyclodextrins used as excipients. [Link]
Pan, Y., et al. (2021). STING inhibitors target the cyclic dinucleotide binding pocket. Proceedings of the National Academy of Sciences, 118(23), e2024802118. [Link]
Lippi, G., et al. (2015). Effect of Repeated Freezing and Thawing on Biomarker Stability in Plasma and Serum Samples. Annals of clinical and laboratory science, 45(6), 669-673. [Link]
National Cancer Institute. (n.d.). Definition of STING-activating cyclic dinucleotide agonist ADU-S100. NCI Drug Dictionary. [Link]
Li, W., et al. (2021). The Promise and Challenges of Cyclic Dinucleotides as Molecular Adjuvants for Vaccine Development. Vaccines, 9(8), 917. [Link]
Aduro Biotech. (2016, May 12). Aduro Biotech starts dosing in Phase l trial of ADU-S100 to treat cutaneously accessible tumours. [Link]
Desai, K. G., et al. (2016). Impact of Manufacturing-Scale Freeze-Thaw Conditions on a mAb Solution. Journal of Pharmaceutical Sciences, 105(9), 2736-2748. [Link]
Pharmaceutical Technology. (2015, August 15). Excipient Selection for Protein Stabilization. [Link]
Google Patents. (n.d.).
ResearchGate. (n.d.). Impact of Single Freeze-Thaw Cycles on Serum Protein Stability: Implications for Clinical Biomarker Validation Using Mass Spectrometry. [Link]
Mull, J. L., et al. (2021). STING agonist-based treatment promotes vascular normalization and tertiary lymphoid structure formation in the therapeutic melanoma microenvironment. Journal for ImmunoTherapy of Cancer, 9(2), e001813. [Link]
ClinicalTrials.gov. (n.d.). Study Details | NCT02675439 | Safety and Efficacy of MIW815 (ADU-S100) +/- Ipilimumab in Patients With Advanced/Metastatic Solid Tumors or Lymphomas. [Link]
Technical Support Center: Troubleshooting ADU-S100-Induced IFN-β Production
Welcome to the Advanced Applications Support Center. As a Senior Application Scientist, I have designed this guide to address a critical and frequent challenge in innate immunology and immuno-oncology assays: the failure...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the Advanced Applications Support Center. As a Senior Application Scientist, I have designed this guide to address a critical and frequent challenge in innate immunology and immuno-oncology assays: the failure to detect Interferon-beta (IFN-β) following stimulation with the STING agonist ADU-S100 (MIW815).
This guide bypasses generic advice to focus on the causality of experimental failures. We will dissect the mechanistic requirements of STING activation, establish self-validating experimental workflows, and provide authoritative troubleshooting steps to ensure your assays yield robust, reproducible data.
Mechanistic Primer: The ADU-S100 to IFN-β Axis
To troubleshoot effectively, we must first understand the molecular prerequisites of the assay. ADU-S100 is a synthetic, non-canonical cyclic dinucleotide (CDN) designed to activate the Stimulator of Interferon Genes (STING) pathway[1].
Unlike naturally occurring CDNs, ADU-S100 is engineered with phosphothioate linkages for enhanced stability. However, it remains a highly polar, negatively charged macromolecule. For IFN-β to be produced, ADU-S100 must successfully cross the hydrophobic lipid bilayer, bind to STING at the endoplasmic reticulum, and trigger a phosphorylation cascade involving TANK-binding kinase 1 (TBK1) and Interferon Regulatory Factor 3 (IRF3)[2].
STING signaling pathway activation by ADU-S100 leading to IFN-β production.
Diagnostic Q&A: Field-Proven Troubleshooting
Q1: I added ADU-S100 directly to the culture media of my cancer cell lines, but ELISA shows no IFN-β. Why?
Causality: There are two primary reasons for this failure: Membrane Impermeability and Pathway Deficiency .
Delivery Failure: ADU-S100 is highly polar. Direct addition to the culture media relies on passive endocytosis, which is highly inefficient in non-phagocytic cells. Without a delivery vehicle, the intracellular concentration of ADU-S100 remains below the threshold required to activate STING.
Endogenous Pathway Silencing: Many cancer cell lines epigenetically silence STING or cGAS to evade immune surveillance. For instance, Merkel cell carcinoma (MCC) and many ovarian cancer cell lines completely lack endogenous STING protein[3][4]. If the receptor is absent, the agonist cannot function.
Solution: First, verify STING expression in your cell line via Western blot. Second, use a cationic liposomal formulation (e.g., DOTAP) or a permeabilization agent (e.g., digitonin) to actively deliver ADU-S100 into the cytosol[5].
Q2: How do I build a self-validating system to prove my ADU-S100 reagent hasn't degraded?
Causality: Reagent degradation (especially if the free base form is improperly stored) or assay insensitivity can yield false negatives. A self-validating system requires a known positive control that guarantees a response if the reagent is intact.
Solution: Run a parallel stimulation using a STING-competent immune cell line, such as human THP-1 monocytes or murine Bone Marrow-Derived Dendritic Cells (BMDCs). THP-1 cells possess an intact STING axis and robustly produce IFN-β upon ADU-S100 stimulation, serving as an absolute validation of reagent integrity[4][6].
Q3: I transfected ADU-S100 into STING-positive cells, but my 4-hour ELISA is blank. Is the dose wrong?
Causality: The kinetics of the Type I Interferon response are tightly regulated. At 4 hours post-stimulation, IFNB1 is actively being transcribed into mRNA, but the translation and secretion of the IFN-β protein into the extracellular space have not yet peaked.
Solution: Adjust your readout timing. Harvest RNA at 4–8 hours for RT-qPCR (to detect IFNB1 transcripts), but wait 24–48 hours to collect supernatants for protein quantification via ELISA.
Diagnostic Workflow
Use the following logical tree to systematically isolate the variable causing your assay failure.
Diagnostic workflow for troubleshooting absent IFN-β responses to ADU-S100.
Reference Data: Cell Line Compatibility
Before designing your experiment, consult this table to ensure your chosen cell model is biologically capable of responding to ADU-S100.
To guarantee data integrity, implement the following step-by-step methodology. This protocol utilizes liposomal delivery to overcome the membrane impermeability of ADU-S100 and employs a biphasic readout to capture both transcriptional and translational evidence of STING activation.
Protocol A: Intracellular Delivery of ADU-S100 via Liposomal Transfection
Note: This protocol uses DOTAP or standard cationic lipid transfection reagents (e.g., Lipofectamine) which have been shown to significantly potentiate ADU-S100 activity in vitro[5][8].
Cell Preparation: Seed your target cells and a positive control cell line (e.g., THP-1) at
cells/mL in a 12-well tissue culture plate. Allow cells to acclimatize overnight.
Reagent Preparation: Reconstitute ADU-S100 in sterile, endotoxin-free water or DMSO according to the manufacturer's specifications to create a 10 mM stock. Aliquot and store at -20°C to prevent degradation[9].
Lipoplex Formation:
In Tube A: Dilute ADU-S100 in 50 µL of Opti-MEM to achieve a final well concentration of 1–10 µM[9].
In Tube B: Dilute 2 µL of cationic lipid reagent (e.g., DOTAP) in 50 µL of Opti-MEM.
Combine Tube A and Tube B. Mix gently by pipetting and incubate at room temperature for 20 minutes to allow liposome-CDN complexes to form.
Stimulation: Add the 100 µL lipoplex mixture dropwise to the cells. Include a "Mock" transfection (Lipid only, no ADU-S100) as a negative control.
Incubation: Return the plate to the 37°C, 5%
incubator.
Protocol B: Biphasic Quantification of IFN-β
This ensures that if translational stalling occurs, transcriptional activation is still recorded.
Transcriptional Readout (6 Hours):
At 6 hours post-stimulation, aspirate media from half of the experimental wells.
Lyse cells directly in the well using TRIzol or an equivalent RNA extraction buffer.
Extract RNA, synthesize cDNA, and perform RT-qPCR targeting IFNB1 and a housekeeping gene (e.g., GAPDH). You should observe a >100-fold upregulation of IFNB1 in the THP-1 positive control.
Translational Readout (24–48 Hours):
At 24 to 48 hours post-stimulation, collect the culture supernatant from the remaining wells.
Centrifuge the supernatant at 300 x g for 5 minutes to pellet any cellular debris.
Transfer the clarified supernatant to a new tube. (Samples can be snap-frozen at -80°C at this stage).
Quantify secreted IFN-β using a high-sensitivity human/mouse IFN-β ELISA kit. Ensure your standard curve covers the 10 pg/mL to 1000 pg/mL range.
References
Ovarian Cancer Cells Commonly Exhibit Defective STING Signaling Which Affects Sensitivity to Viral Oncolysis. nih.gov.[Link]
Phase I Dose-Escalation Trial of MIW815 (ADU-S100), an Intratumoral STING Agonist, in Patients with Advanced/Metastatic Solid Tumors or Lymphomas. aacrjournals.org.[Link]
STING Signaling is Defective in the Majority of Tested Human Cancer Cell Lines. researchgate.net.[Link]
Liposomal Delivery of MIW815 (ADU-S100) for Potentiated STING Activation. researchgate.net.[Link]
Intratumoral STING agonist reverses immune evasion in PD-(L)1-refractory Merkel cell carcinoma: mechanistic insights from detailed biomarker analyses. bmj.com.[Link]
Liposomal Delivery of MIW815 (ADU-S100) for Potentiated STING Activation. mdpi.com.[Link]
ADU-S100 (MIW815) Technical Support & Troubleshooting Center: Overcoming Resistance in Poorly Immunogenic Tumors
Welcome to the Application Scientist Support Center for ADU-S100. Despite its potent ability to activate the cGAS-STING pathway, the clinical translation of the synthetic cyclic dinucleotide (CDN) ADU-S100 has been hinde...
Author: BenchChem Technical Support Team. Date: March 2026
Welcome to the Application Scientist Support Center for ADU-S100. Despite its potent ability to activate the cGAS-STING pathway, the clinical translation of the synthetic cyclic dinucleotide (CDN) ADU-S100 has been hindered by rapid systemic clearance, dose-limiting toxicities, and the complex immunosuppressive networks inherent to "cold" (poorly immunogenic) tumors. Phase Ib clinical trials combining ADU-S100 with PD-1 inhibitors like spartalizumab yielded an objective response rate of only 10.4%, highlighting the need for optimized experimental parameters 1[1].
This guide provides causally-driven troubleshooting, validated protocols, and combinatorial strategies to maximize ADU-S100 efficacy in your preclinical models.
Fig 1. ADU-S100 mechanism of action: STING pathway activation and immune priming.
Section 1: Formulation, Delivery, and Pharmacokinetics
Q: Why does intratumoral (IT) injection of free ADU-S100 yield inconsistent tumor regression and rapid systemic clearance in my murine models?A: Free ADU-S100 is a small, hydrophilic molecule. When injected intratumorally, it rapidly diffuses out of the tumor microenvironment (TME) into the systemic circulation, exhibiting a highly transient terminal half-life of just 10–23 minutes 2[2]. This rapid clearance prevents sustained STING activation in resident antigen-presenting cells (APCs) and often leads to systemic toxicity rather than localized immune priming.
Solution: Transition from free-drug administration to a nanoparticle or liposomal delivery system. Cationic liposomes (e.g., DOTAP/Cholesterol) encapsulate the negatively charged CDN, preventing rapid diffusion, protecting it from enzymatic degradation, and facilitating cellular endocytosis by dendritic cells (DCs) [[3]](3].
Validated Protocol: Preparation of DOTAP/Cholesterol Liposomal ADU-S100
This self-validating protocol ensures high encapsulation efficiency and uniform size distribution for optimal APC uptake.
Lipid Film Hydration: Dissolve DOTAP and Cholesterol (1:1 molar ratio) in chloroform within a round-bottom flask.
Evaporation: Evaporate the solvent using a rotary evaporator under a nitrogen gas stream to form a thin lipid film. Desiccate under a vacuum for 2 hours to remove residual organic solvents.
Hydration & Loading: Hydrate the lipid film with an aqueous buffer containing ADU-S100 (1 mg/mL in PBS, pH 7.4). Vortex vigorously for 5 minutes.
Extrusion: Pass the resulting multilamellar vesicles through 200 nm, and subsequently 100 nm, polycarbonate membranes using a mini-extruder (10-15 passes) to generate unilamellar liposomes.
Purification: Remove unencapsulated ADU-S100 using a 10 kDa MWCO spin column or overnight dialysis against PBS.
Validation Checkpoints:
Size & Charge: Measure via Dynamic Light Scattering (DLS). Target size: 100–120 nm; Target Zeta Potential: +30 to +40 mV.
Encapsulation Efficiency (EE): Lyse a liposome aliquot with Triton X-100 and quantify ADU-S100 via HPLC. Target EE: >60%.
Q: My B16-F10 melanoma model shows an initial response to ADU-S100 but rapidly develops resistance. Flow cytometry reveals poor CD4+ T cell activation. What is causing this?A: This is a classic negative feedback loop. While ADU-S100 effectively activates cDC1s (essential for CD8+ T cell cross-priming), it simultaneously upregulates the inhibitory receptor Tim-3 on type 2 conventional dendritic cells (cDC2s) [[4]](4]. These Tim-3+ cDC2s act as an immunosuppressive sink, restraining CD4+ T cell activation and blunting the overall adaptive immune response.
Solution: Co-administer ADU-S100 with an α-Tim-3 blocking antibody. This combination unleashes CD4+ T cells by restoring cDC2 maturation and antigen presentation 4[4].
Q: How can I enhance endogenous cGAS-STING signaling to synergize with ADU-S100?A: The efficacy of STING agonists is often limited by cellular autophagy, which actively degrades cytosolic DNA and suppresses the synthesis of endogenous cGAMP via the interaction between Beclin1 and cGAS 5[5]. By inhibiting the autophagy-related protein VPS34 (e.g., using the inhibitor SB02024), you prevent the degradation of the STING signaling complex, vastly amplifying the release of T-cell-recruiting chemokines (CXCL10, CCL5) 5[5].
Quantitative Summary of Combinatorial Efficacy
Tumor Model
Combinatorial Agent
Mechanistic Rationale
Key In Vivo Observation
Ref
B16-F10 Melanoma
VPS34 Inhibitor (SB02024)
Blocks autophagy-mediated cGAMP/DNA degradation.
Significant survival improvement; massive upregulation of IFN signaling.
Section 3: In Vivo Tumor Models & Dosing Workflows
Q: Mice receiving repeated IT doses of ADU-S100 (100 μg) are exhibiting severe injection site ulceration and weight loss. How do I optimize the therapeutic window?A: High-dose, tumor-ablative regimens of ADU-S100 cause localized necrosis, systemic cytokine storms, and paradoxically, the ablation of the very cDC1 populations required for cross-priming 8[8]. To build durable adaptive immunity compatible with checkpoint inhibitors, shift to a low-dose immunogenic regimen (25–50 μg). This lower dose induces local activation of tumor-specific CD8+ effector T cells without destroying the APC niche or causing ulcerative pathology 8[8], 7[7].
Fig 2. Standardized in vivo workflow for ADU-S100 combinatorial efficacy studies.
Validated Protocol: Intratumoral Dosing and TME Profiling Workflow
This protocol is designed to capture the delicate balance between innate immune activation and adaptive T cell priming.
Tumor Inoculation: Inject
B16-F10 or CT26 cells subcutaneously into the right flank of syngeneic mice.
Randomization: Monitor tumor growth via digital calipers. Randomize mice into treatment cohorts when tumors reach an average volume of ~100 mm³ (typically Day 7–10 post-inoculation) 2[2].
Dosing Regimen: Administer ADU-S100 (25 μg or 50 μg) intratumorally in a 50 μL volume. Repeat every 3 days for a total of 3 doses (q3d x3) 2[2]. If testing combinations, administer the secondary agent (e.g., α-Tim-3) intraperitoneally on the same days.
Enzymatic Digestion: Mince tumors and digest using Collagenase IV (1 mg/mL) and DNase I (0.1 mg/mL) in HBSS for 30 mins at 37°C. Filter through a 70 μm mesh to obtain a single-cell suspension.
Validation Checkpoints (Flow Cytometry):
Innate Panel: Stain for cDC1 (CD11c+, XCR1+), cDC2 (CD11c+, CD11b+), and Tim-3 expression to validate the absence of cDC2-mediated suppression 4[4].
Adaptive Panel: Stain for CD8+ T cells (Granzyme B+, Perforin+) and CD4+ T cells to confirm functional adaptive priming.
References
Combination of the STING Agonist MIW815 (ADU-S100) and PD-1 Inhibitor Spartalizumab in Advanced/Metastatic Solid Tumors or Lymphomas: An Open-Label, Multicenter, Phase Ib Study - AACR Journals.[Link]
Improving STING agonist-based cancer therapy by inhibiting the autophagy-related protein VPS34 - PMC.[Link]
Activation of the STING pathway potentiates the antitumor efficacy of doxorubicin in soft-tissue sarcoma - Frontiers.[Link]
Mannosylated STING Agonist Drugamers for Dendritic Cell-Mediated Cancer Immunotherapy | ACS Central Science.[Link]
Liposomal Delivery of MIW815 (ADU-S100) for Potentiated STING Activation - MDPI.[Link]
Tumor Regression upon Intratumoral and Subcutaneous Dosing of the STING Agonist ALG-031048 in Mouse Efficacy Models - MDPI.[Link]
Cyto-IL-15 synergizes with the STING agonist ADU-S100 to eliminate prostate tumors and confer durable immunity in mouse models - Frontiers.[Link]
Blocking Tim-3 enhances the anti-tumor immunity of STING agonist ADU-S100 by unleashing CD4+ T cells through regulating type 2 conventional dendritic cells - PMC.[Link]
ADU-S100 vs. Alternative STING Agonists in Preclinical Models: A Comparative Guide for Drug Development
Introduction The Stimulator of Interferon Genes (STING) pathway acts as a critical bridge between the innate sensing of cytosolic DNA and robust adaptive anti-tumor immunity. As a Senior Application Scientist evaluating...
Author: BenchChem Technical Support Team. Date: March 2026
Introduction
The Stimulator of Interferon Genes (STING) pathway acts as a critical bridge between the innate sensing of cytosolic DNA and robust adaptive anti-tumor immunity. As a Senior Application Scientist evaluating immuno-oncology assets, I frequently observe drug development programs struggle to translate high in vitro STING potency into durable in vivo efficacy.
ADU-S100 (MIW815) was a trailblazing synthetic cyclic dinucleotide (CDN) designed to overcome the limitations of first-generation agonists. However, comparative preclinical models reveal nuanced differences between ADU-S100 and other agonists (like DMXAA, endogenous cGAMP, and next-generation compounds) regarding cellular selectivity, exhaustion marker induction, and systemic toxicity. This guide objectively compares these agents to inform rational preclinical experimental design.
Endogenous 2'3'-cGAMP is highly susceptible to rapid degradation by ENPP1 (a phosphodiesterase). To bypass this, ADU-S100 was engineered with dithio-substituted linkages, conferring nuclease resistance and the unique ability to bind all five human STING alleles[1],[2]. Conversely, DMXAA, a non-CDN flavonoid, binds exclusively to murine STING. This explains DMXAA's catastrophic failure in human clinical trials despite phenomenal preclinical success in syngeneic mouse models[2].
However, structural stability does not perfectly correlate with optimal immunological priming. While ADU-S100 is highly potent, recent preclinical data demonstrate that its administration can lead to "promiscuous" STING activation[3]. Unlike targeted delivery systems (e.g., cGAMP-VLPs) that selectively activate conventional type 1 dendritic cells (cDC1s) for antigen cross-presentation, naked ADU-S100 can induce apoptosis in bystander lymphocytes, specifically depleting CD4+ T cells and Natural Killer (NK) cells in the tumor microenvironment (TME)[3].
Mechanistic divergence of STING agonists driving distinct downstream immunological fates.
Section 2: Comparative Preclinical Efficacy
When selecting a STING agonist for in vivo models, researchers must weigh raw potency against the risk of immune exhaustion. The "Potency vs. Efficacy Paradox" is best illustrated when comparing ADU-S100 to DMXAA. Although ADU-S100 is theoretically more potent in vitro, DMXAA often provides superior long-term tumor protection in mice. This occurs because ADU-S100 induces significantly higher levels of the exhaustion marker PD-1 on expanded CD8+ T cells[4]. Furthermore, ADU-S100 has been shown to upregulate TIM-3 on cDC1s, dampening their antigen-presenting capacity[5].
Table 1: Preclinical Comparison of STING Agonists
STING Agonist
Class / Target
Preclinical Efficacy Profile
Key Limitations / Mechanistic Observations
ADU-S100
Synthetic CDN (Pan-allelic)
Moderate monotherapy (e.g., 13% regression in CT26); strong synergy with anti-PD-1[1].
Promiscuous activation; upregulates TIM-3 on cDC1s[5]; depletes NK/CD4+ cells at high doses.
DMXAA
Flavonoid (Murine only)
High efficacy in syngeneic models; robust central memory T-cell formation[4].
Zero clinical relevance (fails to bind human STING).
cGAMP-VLP
Biologic Delivery (Pan-allelic)
High efficacy; selectively targets cDC1s for cross-presentation without lymphocyte toxicity[3].
Requires complex biologic manufacturing and formulation[6].
BMS-986301
Next-Gen CDN (Pan-allelic)
>90% regression in CT26/MC38 models; superior monotherapy efficacy vs. ADU-S100[1].
Still undergoing clinical validation; optimal dosing schedules are under investigation.
Section 3: Self-Validating Experimental Protocol for STING Agonist Evaluation
To accurately compare ADU-S100 against novel compounds, your experimental design must account for the TME's dynamic nature. The following protocol establishes a self-validating workflow to ensure observed efficacy is mechanistically sound rather than an artifact of dosing.
Self-validating preclinical workflow for assessing STING-mediated TME remodeling.
Step-by-Step Methodology
Tumor Engraftment & Maturation :
Action : Inoculate
B16-OVA or CT26 cells subcutaneously into the right flank of C57BL/6 or BALB/c mice, respectively.
Causality : Wait until tumors reach ~100 mm³ (typically 7-10 days). Injecting STING agonists into microscopic tumors bypasses the immunosuppressive stroma, yielding false-positive efficacy that will not translate clinically.
Fractionated Intratumoral (IT) Administration :
Action : Administer ADU-S100 (typically 50 µg) or comparator via IT injection on Days 0, 3, and 6 post-randomization.
Causality : IT delivery is utilized because systemic administration of naked CDNs leads to rapid clearance and systemic cytokine storms. Fractionated dosing prevents immediate T-cell activation-induced cell death (AICD) observed with massive single boluses.
Validation Checkpoint (Serum Cytokine Analysis) :
Action : Bleed a subset of mice at 4 hours post-first injection and measure serum IFN-β via ELISA.
Causality : This acts as your self-validating step. If IFN-β is not spiked >10-fold compared to vehicle, the STING agonist is either degraded, or the injection missed the tumor bed.
TME Harvest and Enzymatic Digestion :
Action : Excise tumors on Day 8. Digest using Collagenase IV and DNase I for exactly 30 minutes at 37°C.
Causality : Over-digestion cleaves delicate surface epitopes like PD-1, TIM-3, and CD8, ruining downstream flow cytometry and masking the exhaustion phenotype induced by ADU-S100[4],[5].
High-Dimensional Flow Cytometry :
Action : Stain for live/dead, CD45, CD3, CD8, CD4, NK1.1, CD11c, XCR1 (cDC1 marker), PD-1, and TIM-3.
Causality : This specific panel differentiates between targeted cDC1 activation (the goal) and the promiscuous depletion of CD45+ lymphocytes (the ADU-S100 off-target effect)[3].
Section 4: Strategic Combinations to Overcome ADU-S100 Limitations
Because ADU-S100 monotherapy often stalls due to counter-regulatory immune suppression, preclinical models must evaluate rational combinations:
TIM-3 Blockade : Since ADU-S100 upregulates TIM-3 on cDC1s, combining it with an anti-TIM-3 antibody unleashes CD4+ T cells and significantly increases the frequency of tumor-free mice in 4T1 and B16F10 models[7].
VPS34 Inhibition : Inhibiting the autophagy-related protein VPS34 prevents the degradation of STING components, synergistically enhancing ADU-S100-induced CCL5 and CXCL10 release, leading to profound tumor regression[8].
Conclusion
While ADU-S100 paved the way for human-compatible STING agonists, its preclinical profile is marred by promiscuous cell activation and the rapid induction of immune checkpoints (PD-1/TIM-3). Researchers must utilize rigorous, self-validating in vivo protocols to accurately benchmark next-generation therapies against ADU-S100, focusing not just on tumor volume, but on the quality and durability of the recruited immune infiltrate.
References[1] The Potential of STING Agonists Is Explored in Cancer - Targeted Oncology - Link[4] Synthetic STING agonists elicit powerful vaccine adjuvancy providing robust central memory and anti-tumour effects - bioRxiv - Link[7] Blocking Tim-3 enhances the anti-tumor immunity of STING agonist ADU-S100 by unleashing CD4+ T cells through regulating type 2 conventional dendritic cells - Theranostics - Link[8] Improving STING agonist-based cancer therapy by inhibiting the autophagy-related protein VPS34 - PMC - Link[2] Targeting STING signaling for the optimal cancer immunotherapy - Frontiers - Link[3] Cellular selectivity of STING stimulation determines priming of anti-tumor T cell responses - bioRxiv - Link[6] Priming of anti-tumor T cell responses - Stimunity - Link[5] The Role of STING-Mediated Activation of Dendritic Cells in Cancer Immunotherapy - Taylor & Francis - Link
Comparative Efficacy Guide: ADU-S100 vs. 2'3'-cGAMP In Vitro
[1][2] Executive Summary In the landscape of STING (Stimulator of Interferon Genes) pathway activation, the choice between the natural ligand 2'3'-cGAMP and the synthetic agonist ADU-S100 (MIW815) is dictated by the spec...
Author: BenchChem Technical Support Team. Date: March 2026
[1][2]
Executive Summary
In the landscape of STING (Stimulator of Interferon Genes) pathway activation, the choice between the natural ligand 2'3'-cGAMP and the synthetic agonist ADU-S100 (MIW815) is dictated by the specific requirements of experimental stability and translational intent.
While 2'3'-cGAMP represents the endogenous "gold standard" for mechanistic fidelity, its utility in prolonged in vitro assays is severely compromised by rapid hydrolysis via ENPP1. ADU-S100 , a degradation-resistant synthetic analog, offers superior potency and sustained signaling, particularly in hydrolysis-competent environments (e.g., presence of serum or ENPP1+ cells).[1] This guide delineates the physicochemical and functional differences to assist in selecting the optimal agonist for your research.
Mechanistic & Structural Foundation
To interpret efficacy data correctly, one must understand the structural modifications that differentiate these molecules.
Chemical Identity & Structural Logic[2]
2'3'-cGAMP (Natural): Contains one Guanosine and one Adenosine.[2][1] It features a unique mixed linkage (2'-5' between G and A; 3'-5' between A and G).[1] This structure is evolutionarily optimized for high-affinity STING binding but is a substrate for the phosphodiesterase ENPP1.
ADU-S100 (Synthetic): A derivative of cyclic-di-AMP (two Adenosines).[1] It mimics the mixed linkage (2'-5', 3'-5') of cGAMP to maintain high affinity but incorporates phosphorothioate (Rp,Rp) substitutions.[1][3] These sulfur modifications render the molecule resistant to enzymatic hydrolysis.
Feature
2'3'-cGAMP (Endogenous)
ADU-S100 / MIW815 (Synthetic)
Base Composition
Guanosine + Adenosine
Adenosine + Adenosine
Linkage
Mixed (2'-5', 3'-5')
Mixed (2'-5', 3'-5')
Backbone
Phosphodiester
Phosphorothioate (RP,RP-dithio)
Key Advantage
Natural signaling physiology
Hydrolysis resistance (ENPP1)
Key Limitation
Rapid degradation (T½ ~30 min in serum)
Synthetic nature (potential off-target effects)
The STING Signaling Pathway
The following diagram illustrates the signal transduction cascade initiated by these agonists, highlighting the critical node of ENPP1-mediated degradation which differentiates their effective potency.
Caption: Comparative pathway activation. Note ADU-S100's resistance to ENPP1, preserving the agonist pool for sustained STING activation.
Critical Performance Analysis
Efficacy and Potency (EC50)
In standard reporter assays (e.g., THP-1 Dual cells), ADU-S100 consistently demonstrates lower EC50 values (higher potency) compared to cGAMP, primarily due to its stability.[1]
cGAMP EC50: ~1.0 - 5.0 µg/mL (Liposomal); often >20 µg/mL or inactive (Free uptake) due to poor permeability and degradation.[1]
Key Insight: "Free uptake" assays (adding drug directly to media) are often misleading for cGAMP because it cannot easily cross the cell membrane and is degraded by extracellular ENPP1.[1] ADU-S100 performs better in "free uptake" scenarios not because it crosses the membrane much better (it is still a charged nucleotide), but because it survives long enough to be taken up by rare transporters (e.g., SLC19A1) or via endocytosis without degradation.[1]
Stability Profile
Serum Stability: cGAMP has a half-life of ~30 minutes in human serum. ADU-S100 remains stable for >24 hours.[1]
ENPP1 Resistance: ADU-S100 is effectively immune to ENPP1 hydrolysis.[1] This makes it the mandatory choice for experiments involving whole blood, PBMCs, or co-cultures where ENPP1 is abundant.
Human STING Haplotype Coverage
Human STING is highly polymorphic.
ADU-S100: Designed to activate all major human STING variants (WT, HAQ, REF, AQ).[1]
cGAMP: Activates all variants but with varying affinity.
Note: Older synthetic agonists like DMXAA only activated mouse STING. ADU-S100 bridges this gap, activating both murine and human isoforms.
Validated Experimental Workflow
To objectively compare these agonists, a THP-1 Dual™ Reporter Assay is the industry standard. This cell line stably expresses an IRF3-inducible Lucia luciferase and an NF-κB-inducible SEAP.[1]
Incubate 1-3 hours. Measure absorbance at 620-655 nm.
Workflow Visualization
Caption: Validated workflow for comparative STING agonist profiling using reporter cell lines.
Data Summary
The following table summarizes the expected performance metrics based on current literature (Corrales et al., 2015; InvivoGen data).
Metric
ADU-S100
2'3'-cGAMP
Molecular Weight
~734.5 Da
~674.4 Da
Solubility
Water, DMSO
Water (highly soluble)
Human STING Binding
High Affinity (Closed Conformation)
High Affinity (Closed Conformation)
Murine STING Binding
High Affinity
High Affinity
EC50 (THP-1, Free)
Low (~3 µg/mL)
High (>10 µg/mL)
EC50 (THP-1, Digit.)
Very Low (<0.5 µg/mL)
Low (~1 µg/mL)
Max IFN-β Induction
++++ (Very High)
+++ (High, transient)
Primary Use Case
Therapeutic development, in vivo models
Physiological pathway study
References
Corrales, L., et al. (2015).[1][4][5] Direct Activation of STING in the Tumor Microenvironment Leads to Potent and Systemic Tumor Regression and Immunity.[4][6] Cell Reports, 11(7), 1018–1030.[1][4]
Li, L., et al. (2014).[1] Hydrolysis of 2'3'-cGAMP by ENPP1 and design of non-hydrolyzable analogs. Nature Chemical Biology, 10, 1043–1048.
Deng, L., et al. (2014).[1] STING-Dependent Cytosolic DNA Sensing Promotes Radiation-Induced Type I Interferon-Dependent Antitumor Immunity in Immunogenic Tumors.[1] Immunity, 41(5), 843-852.[1] [1]
Corrales, L. & Glickman, L.H. (2017).[1][4] The host STING pathway at the interface of cancer and immunology. Journal of Clinical Investigation, 127(1), 111–118.[1] [1]
Head-to-head comparison of ADU-S100 and DMXAA in murine models
Executive Summary: The Potency-Efficacy Paradox In the landscape of STING pathway modulation, ADU-S100 (MIW815) and DMXAA (Vadimezan) represent two distinct eras of innate immune agonism. For researchers designing murine...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary: The Potency-Efficacy Paradox
In the landscape of STING pathway modulation, ADU-S100 (MIW815) and DMXAA (Vadimezan) represent two distinct eras of innate immune agonism. For researchers designing murine efficacy studies, choosing between them requires navigating a critical paradox: ADU-S100 is the superior STING agonist biochemically, yet DMXAA often yields superior single-agent tumor rejection in mice.
ADU-S100 is a synthetic cyclic dinucleotide (CDN) optimized for high-affinity binding to both human and murine STING variants.[1] It represents the "translational standard" for clinical candidates.
DMXAA is a murine-restricted non-nucleotide agonist. While it failed in human trials due to a lack of hSTING binding, its unique dual mechanism (STING agonism + Vascular Disruption) and favorable pharmacokinetics (longer half-life) make it a formidable, albeit sometimes misleading, benchmark in mouse models.
Verdict: Use ADU-S100 when validating mechanisms intended for clinical translation (human-relevant pathway activation).[2][3] Use DMXAA as a positive control for maximal inflammatory response or when studying vascular collapse in syngeneic tumors.
Mechanistic Architecture & Signaling[1][4]
To interpret in vivo data, one must understand the divergence in how these molecules engage the cGAS-STING axis.
The Species-Specificity Barrier
The failure of DMXAA in Phase III trials (NSCLC) is attributed to structural incompatibility. DMXAA binds the "lid" region of murine STING (mSTING), stabilizing the closed active conformation. Human STING (hSTING) has a glycine at position 230 (G230) in the lid, preventing DMXAA retention.[4] ADU-S100 utilizes an RP,RP-phosphorothioate linkage to bind the CDN pocket of both species with high affinity (
~ 4 nM).
Signaling Pathway Visualization
The following diagram illustrates the convergent downstream signaling despite distinct binding initiation.
Figure 1: Comparative signaling topology. Note DMXAA's dual action (STING + Vascular Disruption) and inability to engage hSTING.
This table synthesizes physicochemical properties critical for experimental design.
Feature
ADU-S100 (MIW815)
DMXAA (Vadimezan)
Impact on Murine Study
Chemical Class
Synthetic Cyclic Dinucleotide (CDN)
Flavonoid / Xanthenone
ADU-S100 mimics endogenous cGAMP; DMXAA is a small molecule.
STING Affinity ()
~4 nM (Human & Mouse)
~20 nM (Mouse only)
ADU-S100 is biochemically more potent.
Plasma Half-life ()
Short (10–25 min)
Long (4–12 hours)
Critical: DMXAA sustains signaling longer, often driving superior single-dose efficacy.
Route of Admin
Intratumoral (IT) preferred
IP or IT
ADU-S100 requires IT to avoid systemic cytokine storm; DMXAA is often systemic.
Vascular Effect
Secondary to TNF-α
Primary & Direct
DMXAA causes rapid hemorrhagic necrosis within hours; ADU-S100 is purely immune-mediated.
Metabolism
ENPP1 hydrolysis resistant
Hepatic metabolism
ADU-S100 stability is superior to natural cGAMP but clearance is rapid.
In Vivo Efficacy Comparison (Murine Models)
Tumor Regression (CT26 & B16-F10)
In head-to-head studies utilizing the CT26 colon carcinoma model:
ADU-S100 (50-100 µg IT, q3d x 3): Typically induces durable regression in 13–40% of mice. It relies heavily on CD8+ T-cell cross-priming.
DMXAA (300-500 µg IT or IP): Can induce 80–100% regression in immunogenic models (like E.G7 or CT26).
Why? DMXAA's vascular disrupting activity causes acute tumor infarction, debulking the tumor mass rapidly, while the STING activity cleans up the residue. ADU-S100 relies almost exclusively on the immune infiltrate, which takes time and is harder to achieve in "cold" tumors.
The "Bell-Shaped" Curve
ADU-S100 exhibits a bell-shaped dose-response curve.[3]
Low Dose: Insufficient STING activation.
Optimal Dose (25-50 µg): Robust IFN-β, DC maturation, and T-cell priming.
High Dose (>100 µg): Overstimulation leads to T-cell apoptosis (AICD) and excessive TNF-α, potentially hindering the adaptive response.
Immune Memory
Despite lower primary cure rates, ADU-S100 often generates higher quality immunological memory in survivors compared to DMXAA. The rapid necrosis caused by DMXAA can sometimes sequester antigen or destroy the architectural niche required for optimal T-cell priming.
This protocol is designed for testing ADU-S100 in a bilateral syngeneic tumor model (e.g., CT26 in BALB/c) to assess both local efficacy and the abscopal effect.
Workflow Visualization
Figure 2: Standard "q3d x 3" dosing schedule for CDN agonists.
Step-by-Step Methodology
1. Reagent Preparation:
ADU-S100: Dissolve in sterile PBS (pH 7.4). Avoid DMSO if possible to prevent vehicle toxicity.
Concentration: Prepare a stock of 1 mg/mL.
Dose: 50 µg per mouse (50 µL injection volume).
2. Tumor Inoculation:
Inject
CT26 cells subcutaneously into the right flank (primary, to be treated) and left flank (distal, untreated) of BALB/c mice.
Note: Bilateral models are essential to prove systemic immunity (abscopal effect).
3. Treatment (The "q3d" Regimen):
Timing: Begin when tumors reach 80–120 mm³ (approx. Day 10).
Technique: Using a 29G insulin syringe, insert the needle into the center of the tumor. Inject slowly (over 5-10 seconds) to ensure retention.
Control: Inject 50 µL PBS into the control group tumors.
Frequency: Treat on Day 10, Day 13, and Day 16 (3 doses total).
4. Monitoring:
Measure tumor volume (
) 3 times/week.
Endpoint: Euthanize if tumor >1500 mm³ or if ulceration occurs (common with STING agonists).
5. Flow Cytometry (Optional Mechanistic Check):
Harvest tumors 24h after the second dose.
Digest and stain for CD45, CD3, CD8, CD4, and Tetramer (if antigen known, e.g., AH1 for CT26).
Expected Result: ADU-S100 treated tumors should show increased CD8/Treg ratio compared to PBS.
References
Corrales, L., et al. (2015). "Direct Activation of STING in the Tumor Microenvironment Controls Innate Immune Sensing of Immunogenic Tumors." Cell Reports. [Link]
Conlon, J., et al. (2013). "Mouse, but not Human STING, Binds and Signals in Response to the Vascular Disrupting Agent 5,6-Dimethylxanthenone-4-Acetic Acid." The Journal of Immunology. [Link]
Sivick, K. E., et al. (2018). "Magnitude of Therapeutic STING Activation Determines CD8+ T Cell-Mediated Anti-tumor Immunity." Cell Reports. [Link]
Weiss, J. M., et al. (2017). "The STING agonist DMXAA triggers a distinct innate immune response that leads to tumor necrosis." OncoImmunology. [Link]
Francica, B. J., et al. (2018). "TNFα and Radioresistant Stromal Cells Are Essential for Therapeutic Efficacy of Cyclic Dinucleotide STING Agonists in Nonimmunogenic Tumors." Cancer Immunology Research. [Link]
Synergistic Effects of ADU-S100 with TLR Agonists: A Technical Comparison Guide
Executive Summary ADU-S100 (MIW815) is a synthetic cyclic dinucleotide (CDN) that activates the STING (Stimulator of Interferon Genes) pathway, inducing a potent Type I Interferon (IFN) response.[1][2] While effective as...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
ADU-S100 (MIW815) is a synthetic cyclic dinucleotide (CDN) that activates the STING (Stimulator of Interferon Genes) pathway, inducing a potent Type I Interferon (IFN) response.[1][2] While effective as a monotherapy in immunogenic tumors, its efficacy in "cold" (non-T-cell inflamed) tumors is often limited by rapid clearance and insufficient priming of adaptive immunity.
Recent data indicates that combining ADU-S100 with Toll-like Receptor (TLR) agonists (specifically TLR9 and TLR7/8) creates a "super-additive" synergistic effect. This combination overcomes monotherapy resistance by engaging orthogonal innate immune pathways—converging on NF-κB and IRF3 transcription factors—to maximize pro-inflammatory cytokine production, eradicate cancer-associated fibroblasts (CAFs), and drive durable CD8+ T-cell infiltration.
This guide objectively compares the performance of ADU-S100 monotherapy versus ADU-S100 + TLR agonist combinations, supported by experimental data from colon carcinoma (CT-26) and melanoma (B16F10) models.
Mechanistic Basis: The Convergence Hypothesis
The core of the synergy lies in the distinct but complementary signaling cascades of STING and TLRs.
ADU-S100 (STING): Activates the TBK1-IRF3 axis, primarily driving IFN-β production.
CpG ODN (TLR9) / Resiquimod (TLR7/8): Activates the MyD88-NF-κB axis, primarily driving IL-12, TNF-α, and IL-6 .
The Synergistic Lock:
Neither pathway alone achieves maximal activation of the IFNB1 promoter. The promoter requires both phosphorylated IRF3 (from STING) and NF-κB (from TLR) for optimal transcriptional initiation. The combination ensures both factors are present, leading to a cytokine storm restricted to the tumor microenvironment (TME) that recruits systemic immunity.
Visualization: Signaling Pathway Convergence
Figure 1: Mechanistic convergence of STING and TLR9 signaling. Note the requirement of both p-IRF3 and NF-κB for maximal promoter activation.[3]
Comparative Performance Analysis
The following data aggregates results from preclinical studies (specifically murine CT-26 colon carcinoma models) comparing ADU-S100 monotherapy against the ADU-S100 + CpG ODN (TLR9) combination.
Table 1: Therapeutic Efficacy (CT-26 Tumor Model)
Data Source: Frontiers in Immunology (2023)
Metric
Control (PBS)
ADU-S100 Monotherapy (20µg)
CpG ODN Monotherapy (40µg)
Combination (20µg ADU + 20µg CpG)
Tumor Volume (Day 30)
~2000 mm³
~800 mm³
~600 mm³
< 50 mm³ (Near Eradication)
Survival Rate
0%
43%
71%
100%
Tumor Rejection
None
Partial
Partial
Complete Regression
CAF Density (α-SMA)
High
Moderate
Moderate
Significantly Reduced
Table 2: Cytokine Induction Profile (Fold Change vs. Control)
Note: Combination therapy does not just add effects; it multiplies them for specific cytokines.
Cytokine
Primary Driver
Monotherapy Effect
Combination Effect
Biological Impact
IFN-β
STING
++
++++
Direct tumor cytotoxicity; DC maturation.
TNF-α
TLR
+
+++
Vascular disruption; macrophage activation.
IL-12
TLR
+
+++
Th1 polarization; critical for CD8+ CTL activity.
IL-6
Both
++
++++
Acute phase response (monitor for toxicity).
Experimental Protocols
To replicate these synergistic effects, strict adherence to dosing schedules and administration routes is critical. The following protocol is validated for murine subcutaneous tumor models (CT-26, MC38, B16F10).
Protocol A: Assessment of Synergistic Anti-Tumor Efficacy
Group D: Combination (20 µg ADU + 20 µg CpG)[4][5]
Treatment (Days 10 & 16):
Administer agents via intratumoral (IT) injection.[5]
Crucial Step: For Group D, mix ADU-S100 and CpG immediately prior to injection or inject sequentially into the same tumor locus to ensure co-localization. Total volume should not exceed 50 µL to prevent leakage.
Monitoring: Measure tumor volume (caliper) and body weight every 2 days until Day 30-40.
Endpoint Analysis: Harvest tumors and spleens for flow cytometry (CD8+, CD4+, NK cells) and IHC (α-SMA for fibroblasts).
Visualization: Experimental Workflow
Figure 2: Timeline for assessing synergistic efficacy in murine tumor models.
Critical Insights for Optimization
Dosing Window & Frequency
Unlike checkpoint inhibitors, STING and TLR agonists are prone to inducing tachyphylaxis (diminished response) if dosed too frequently.
Recommendation: Space doses by at least 5-7 days (e.g., Day 10 and Day 16). Daily dosing often leads to T-cell apoptosis (AICD) rather than activation.
The "Cold" Tumor Advantage
The combination is most distinctively superior to monotherapy in fibrotic or desmoplastic tumors (like pancreatic or specific colon cancers).
Mechanism: The combination significantly downregulates Cancer-Associated Fibroblasts (CAFs) (marked by α-SMA).[5] Monotherapy rarely achieves this stromal remodeling. If your target indication is highly fibrotic, the combination is essential.
Toxicity Management
Synergy applies to toxicity as well. The "cytokine storm" risk is higher with the combination.
Safety Check: Monitor body weight daily. >15% weight loss indicates systemic leakage of the intratumoral injection.
Mitigation: Ensure high viscosity of the injection vehicle or use nanoparticle formulations (e.g., liposomal ADU-S100) to retain the drug within the tumor.
References
Immunotherapy with STING and TLR9 agonists promotes synergistic therapeutic efficacy with suppressed cancer-associated fibroblasts in colon carcinoma
Source:[6] Frontiers in Immunology (2023)
URL:[Link]
Combination of STING and TLR 7/8 Agonists as Vaccine Adjuvants for Cancer Immunotherapy
Source: MDPI Cancers (2022)
URL:[Link]
A Researcher's Guide to Validating ADU-S100-Induced T-Cell Memory in Preclinical Rechallenge Studies
As a Senior Application Scientist, my focus is not just on whether a therapeutic agent works, but how it works and whether its effects are durable. For an immuno-oncology agent like ADU-S100 (also known as MIW815), a syn...
Author: BenchChem Technical Support Team. Date: March 2026
As a Senior Application Scientist, my focus is not just on whether a therapeutic agent works, but how it works and whether its effects are durable. For an immuno-oncology agent like ADU-S100 (also known as MIW815), a synthetic STING (Stimulator of Interferon Genes) agonist, the ultimate preclinical goal is to demonstrate the generation of a robust, systemic, and lasting anti-tumor immunity.[1][2] The gold-standard validation for this immunological memory is the rechallenge study.
This guide provides an in-depth comparison of methodologies to rigorously validate T-cell memory induced by ADU-S100. We will move beyond simple tumor growth inhibition to dissect the underlying immunological mechanisms, ensuring that the protection observed is genuinely attributable to an antigen-specific memory T-cell response.
Section 1: The "Why" - Rationale for Rechallenge Studies with STING Agonists
ADU-S100 is designed to activate the STING pathway within the tumor microenvironment (TME).[2][3] This activation mimics a viral infection, triggering a cascade that results in the production of Type I interferons (IFNs) and other pro-inflammatory cytokines.[4][5] This, in turn, promotes the maturation of dendritic cells (DCs) and the subsequent priming and recruitment of tumor-antigen-specific CD8+ T-cells, effectively turning an immunologically "cold" tumor "hot".[1][5][6]
However, transient tumor regression is not enough. The holy grail of cancer immunotherapy is durable protection, preventing relapse and metastasis. This requires the formation of a long-lived pool of memory T-cells that can rapidly respond to and eliminate recurring cancer cells.[7][8] A rechallenge study is the definitive preclinical test of this principle. It involves waiting for a period after the primary tumor has been cleared by ADU-S100 treatment and then re-introducing the same tumor cells to see if the animal's immune system can now control the cancer on its own.[9][10]
The STING Activation-to-T-Cell Memory Pathway
The mechanism we aim to validate is a multi-step biological process. Understanding this pathway is crucial for designing experiments that can effectively probe it at different stages.
Caption: ADU-S100 STING activation pathway leading to T-cell memory.
Section 2: Designing a Self-Validating Rechallenge Experiment
A robust experimental design is paramount. The goal is to isolate the variable of interest—adaptive immunological memory—while controlling for confounding factors like residual innate inflammation.
Experimental Workflow: A Step-by-Step Overview
The core logic of the rechallenge study is sequential and must include appropriate controls at each stage.
Caption: Standard workflow for an in vivo tumor rechallenge study.
Key Experimental Considerations & Controls
Choice of Model: Syngeneic mouse models (e.g., CT26 colon carcinoma, B16 melanoma) are essential as they have a competent immune system. The immunogenicity of the model matters; a less immunogenic model like B16 presents a higher bar for therapeutic efficacy.
ADU-S100 Dosing: Preclinical studies have suggested that lower doses of ADU-S100 may be more effective at inducing tumor-specific T-cells and immunological memory, whereas higher doses can lead to faster tumor ablation but potentially induce T-cell apoptosis.[11] A dose-response experiment is therefore highly recommended.
Rechallenge Site: Always rechallenge on the contralateral (opposite) flank. This tests for systemic memory, not just localized, residual immunity.
Control Groups:
Age-Matched Naive Mice: This is the most critical control. These mice receive the same rechallenge tumor cells to establish the baseline tumor growth rate.
Vehicle-Treated "Cured" Mice: If any mice in a vehicle control group manage to clear their tumors (rare, but possible in some models), they should also be rechallenged to account for any natural immunity.
Third-Party Tumor Rechallenge: Rechallenging ADU-S100-cured mice with an unrelated tumor type (e.g., mice cured of CT26 are rechallenged with B16) is a crucial test for antigen specificity. Protection should not be observed against an unrelated tumor.
Section 3: The Core Validation Toolkit: A Multi-Parametric Approach
Protection from tumor rechallenge is the primary endpoint, but why the mice are protected requires deeper investigation. No single assay is sufficient; a combination of phenotypic and functional analyses is required.
Protocol 1: Phenotypic Analysis of Memory T-Cell Subsets by Flow Cytometry
Causality: This assay identifies the presence and proportion of different memory T-cell subsets in various lymphoid organs, providing a cellular basis for the observed protection.
Methodology:
Sample Collection: At the endpoint of the rechallenge study (or from a separate cohort of "cured" mice), harvest spleen, draining lymph nodes (from the rechallenge site), and tumor (if any).
Cell Preparation: Prepare single-cell suspensions from all tissues. For tumors, this will involve enzymatic digestion. Isolate lymphocytes using a density gradient (e.g., Ficoll-Paque).
Staining: Stain cells with a panel of fluorescently-conjugated antibodies. A typical panel should include antibodies against:
Lineage Markers: CD3, CD4, CD8
Memory/Effector Markers: CD44, CD62L
Tissue-Resident Memory (Trm) Marker: CD103 (especially for TILs)
Exhaustion/Activation Markers: PD-1, TIM-3
Data Acquisition: Acquire data on a multi-color flow cytometer.
Gating Strategy:
Gate on live, singlet cells.
Gate on CD3+ T-cells.
Separate into CD4+ and CD8+ populations.
Within each population, analyze CD44 and CD62L expression to define subsets:
Naive (Tnaive): CD44-low, CD62L-high
Central Memory (Tcm): CD44-high, CD62L-high
Effector Memory (Tem): CD44-high, CD62L-low
Parameter
Antibody Clone (Mouse)
Fluorochrome
Purpose
Viability Dye
e.g., Zombie NIR™
PerCP-eFluor 710
Exclude dead cells
T-Cell Marker
CD3e (145-2C11)
BUV395
Identify T-cells
Helper T-Cell
CD4 (RM4-5)
APC-R700
Identify CD4+ subset
Cytotoxic T-Cell
CD8a (53-6.7)
BUV496
Identify CD8+ subset
Memory Marker
CD44 (IM7)
PE
Identify antigen-experienced cells
Naive/Tcm Marker
CD62L (MEL-14)
FITC
Differentiate Tcm from Tem
Trm Marker
CD103 (2E7)
APC
Identify tissue-resident memory
Exhaustion Marker
PD-1 (29F.1A12)
BV421
Assess T-cell exhaustion
Table 1: Example flow cytometry panel for murine memory T-cell phenotyping.
Protocol 2: Functional Assessment via IFN-γ ELISpot Assay
Causality: This assay directly tests the function of memory T-cells by quantifying their ability to produce effector cytokines (like IFN-γ) upon re-encountering a tumor-specific antigen.
Methodology:
Cell Preparation: Isolate splenocytes from rechallenged "cured" mice and naive control mice.
Plate Coating: Coat a 96-well PVDF plate with an anti-IFN-γ capture antibody overnight.
Cell Seeding: Seed 2x10^5 to 5x10^5 splenocytes per well.
Stimulation: Add stimulants to the appropriate wells:
Negative Control: Medium only.
Positive Control: Cell stimulation cocktail (e.g., PMA/Ionomycin) or anti-CD3/CD28 antibodies.
Test Condition: A known tumor-associated peptide antigen relevant to your tumor model (e.g., TRP-2 for B16 melanoma). If no specific antigen is known, irradiated tumor cells or tumor lysate can be used.
Incubation: Incubate for 18-24 hours at 37°C, 5% CO2.
Development: Lyse cells, wash the plate, and add a biotinylated anti-IFN-γ detection antibody. Follow with a streptavidin-enzyme conjugate (e.g., Streptavidin-ALP) and a substrate solution to form colored spots.
Analysis: Count the spots using an ELISpot reader. Each spot represents a single IFN-γ-secreting cell.
Protocol 3: Definitive Proof - Adoptive T-Cell Transfer
Causality: This is the most rigorous test. It directly demonstrates that the T-cell population from a protected mouse is both necessary and sufficient to confer protection to a naive animal.
Caption: Workflow for an adoptive T-cell transfer experiment.
Section 4: Data Interpretation - Building a Coherent Story
The data from these disparate assays must be synthesized to form a cohesive argument for the existence of ADU-S100-induced T-cell memory.
Assay
Expected Outcome in Protected Mice
Alternative Interpretation / Pitfall
Tumor Rechallenge
No tumor growth or significantly delayed growth compared to naive controls.
Protection could be due to long-lasting innate immune activation (unlikely after a long rest period, but possible).
Flow Cytometry
Significantly higher percentage of Tcm (CD44+CD62L+) and Tem (CD44+CD62L-) cells in the spleen and lymph nodes compared to naive mice.
Phenotype doesn't guarantee function. The cells could be anergic or non-specific.
IFN-γ ELISpot
A high number of IFN-γ spots specifically in response to tumor antigen stimulation; low response in naive controls.
A low-level response could be present in naive mice. The key is a statistically significant increase in the cured group.
Adoptive Transfer
Recipient mice receiving T-cells from cured donors are protected from tumor challenge, while control recipients are not.
This is the most difficult to refute. Ensures the effect is T-cell mediated.
Connecting to Clinical Reality: In early clinical trials, single-agent ADU-S100 (MIW815) showed limited clinical efficacy despite evidence of systemic immune activation.[12][13] This highlights a potential disconnect between preclinical models and human patients. Rigorous validation of T-cell memory in preclinical models is therefore essential for building the rationale to combine STING agonists with other agents, such as checkpoint inhibitors, which can help sustain the T-cell response that ADU-S100 initiates.[1][4]
Section 5: Conclusion
Validating ADU-S100-induced T-cell memory is not a simple checklist. It requires a multi-faceted approach that combines in vivo functional readouts with ex vivo cellular and molecular analyses. A successful rechallenge, supported by evidence of an expanded pool of functional, antigen-specific memory T-cells, and confirmed by adoptive transfer, provides the strongest possible preclinical evidence that the therapeutic effect is durable. This level of scientific rigor is essential for guiding the continued development of STING agonists as a cornerstone of next-generation cancer immunotherapies.
References
The Potential of STING Agonists Is Explored in Cancer | Targeted Oncology. (2022, March 30). Targeted Oncology. [Link]
Aduro Biotech starts dosing in Phase l trial of ADU-S100 to treat cutaneously accessible tumours. (2016, May 12). Drug Development Technology. [Link]
Zhang, Y., & Zhang, Z. (2020). Current Status in Rechallenge of Immunotherapy. Journal of Cancer, 11(17), 5079–5087. [Link]
Definition of STING-activating cyclic dinucleotide agonist ADU-S100 - NCI Drug Dictionary. National Cancer Institute. [Link]
Meric-Bernstam, F., et al. (2022). Phase I Dose-Escalation Trial of MIW815 (ADU-S100), an Intratumoral STING Agonist, in Patients with Advanced/Metastatic Solid Tumors or Lymphomas. Clinical Cancer Research, 28(4), 677–688. [Link]
Wang, Y., et al. (2024). Safety, efficacy, and survival outcomes of immune checkpoint inhibitors rechallenge in patients with cancer: a systematic review and meta-analysis. The Oncologist. [Link]
Meric-Bernstam, F., et al. (2022). Phase I Dose-Escalation Trial of MIW815 (ADU-S100), an Intratumoral STING Agonist, in Patients with Advanced/Metastatic Solid Tumors or Lymphomas. PubMed. [Link]
Szaruga, M., et al. (2023). The Effectiveness of Cancer Immune Checkpoint Inhibitor Retreatment and Rechallenge—A Systematic Review. International Journal of Molecular Sciences, 24(13), 11043. [Link]
Safety and Efficacy of MIW815 (ADU-S100) +/- Ipilimumab in Patients With Advanced/Metastatic Solid Tumors or Lymphomas. ClinicalTrials.gov. [Link]
Strauss, J., et al. (2021). Combination of the STING Agonist MIW815 (ADU-S100) and PD-1 Inhibitor Spartalizumab in Advanced/Metastatic Solid Tumors or Lymphomas: An Open-Label, Multicenter, Phase Ib Study. Clinical Cancer Research, 27(13), 3647–3655. [Link]
Chen, Z., et al. (2024). Clinical characteristics and novel strategies of immune checkpoint inhibitor rechallenge therapy for non-small cell lung cancer: a comprehensive review. Frontiers in Immunology, 14, 1319089. [Link]
Immunotherapy Rechallenge Exhibits Feasibility in Pretreated ES-SCLC. (2025, June 27). CancerNetwork. [Link]
Zaidi, A. H., et al. (2021). Intratumoral immunotherapy with STING agonist, ADU-S100, induces CD8+ T-cell mediated anti-tumor immunity in an esophageal adenocarcinoma model. Oncotarget, 12(4), 292–303. [Link]
Liu, Y., et al. (2023). Liposomal Delivery of MIW815 (ADU-S100) for Potentiated STING Activation. Pharmaceutics, 15(2), 598. [Link]
Motedayen Aval, F., et al. (2021). Cellular selectivity of STING stimulation determines priming of anti-tumor T cell responses. bioRxiv. [Link]
Baird, J. R., et al. (2018). A STING agonist given with OX40 receptor and PD-L1 modulators primes immunity and reduces tumor growth in tolerized mice. Cancer Immunology Research, 6(8), 928–938. [Link]
Sivick, K. E., et al. (2018). ADU-S100 primes the innate immune system in tolerant, tumor bearing neu/N mice. Journal for ImmunoTherapy of Cancer, 6(Suppl 1), P581. [Link]
Marcenaro, E., et al. (2006). Modelling T-cell memory by genetic marking of memory T cells in vivo. Nature, 441(7093), 639–643. [Link]
Hui, Z., et al. (2023). Blocking Tim-3 enhances the anti-tumor immunity of STING agonist ADU-S100 by unleashing CD4+ T cells through regulating type 2 conventional dendritic cells. Journal of Hematology & Oncology, 16(1), 116. [Link]
Zhou, T., et al. (2024). Abstract 2367: STING agonist ADU-S100 improves the antitumor response of CLDN18.2/CD3 BiTEs by enhancing stem-like tumor-reactive CD8+ T cells in pancreatic adenocarcinoma. Cancer Research. [Link]
Zaidi, A. H., et al. (2021). Intratumoral immunotherapy with STING agonist, ADU-S100, induces CD8+ T-cell mediated anti-tumor immunity in an esophageal adenocarcinoma model. PubMed. [Link]
Gene Expression Signature of ADU-S100 (MIW815) vs. Checkpoint & TLR Immunotherapies
Executive Summary: The "Ignition" vs. "Brake Release" Transcriptome In the landscape of cancer immunotherapy, the gene expression signature of ADU-S100 (MIW815) —a synthetic cyclic dinucleotide (CDN) STING agonist—repres...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary: The "Ignition" vs. "Brake Release" Transcriptome
In the landscape of cancer immunotherapy, the gene expression signature of ADU-S100 (MIW815) —a synthetic cyclic dinucleotide (CDN) STING agonist—represents a distinct "Ignition" profile characterized by an acute Type I Interferon (IFN) response and myeloid cell activation. This stands in fundamental contrast to the "Brake Release" signature of checkpoint inhibitors (e.g., anti-PD-1/PD-L1), which is defined by T-cell reinvigoration and effector cytokine production (IFN-
).
For drug development professionals, understanding this distinction is critical: ADU-S100 does not merely "enhance" immunity; it fundamentally alters the tumor microenvironment (TME) from "cold" to "hot" by mimicking a viral infection. However, this potent inflammatory signal triggers a compensatory immunosuppressive feedback loop (upregulation of PD-L1, IDO1), providing the mechanistic rationale for combinatorial failure or success.
Mechanistic Architecture: STING vs. TLR vs. Checkpoint Signaling
To interpret the gene signatures, one must first understand the divergent signaling cascades that generate them. ADU-S100 bypasses the surface receptors targeted by TLR agonists and Checkpoint Inhibitors, acting directly on the endoplasmic reticulum-resident protein STING (TMEM173).
Comparative Signaling Pathways
The following diagram contrasts the signal transduction of ADU-S100 (STING) against TLR9 agonists (CpG) and Anti-PD-1, highlighting the convergence on different transcription factors that dictate the gene expression output.
Figure 1: Divergent Signaling Architectures. ADU-S100 primarily drives an IRF3-mediated Type I Interferon response, whereas TLR9 leans heavily on NF-κB, and Anti-PD-1 restores TCR-mediated effector functions. Note the convergence of both Type I and Type II IFNs on the upregulation of PD-L1 (Feedback).
Transcriptomic Profiling: Head-to-Head Comparison
The gene expression signature of ADU-S100 is defined by the "STING Signature" : a massive, acute upregulation of Interferon-Stimulated Genes (ISGs). This differs qualitatively from the T-cell focused signatures of checkpoint blockade.
Deep Dive: The "Double-Edged" Signature of ADU-S100
Research by Sivick et al. and others has demonstrated that while ADU-S100 induces potent T-cell priming genes (BATF3, CD86), it concurrently induces a "resistance signature."
The Good: IFNB1 induction leads to cross-priming of CD8+ T cells via DC activation.
The Bad: The same IFN-
signal drives PD-L1 (CD274) expression on tumor cells and IDO1 in the stroma.
Implication: This explains why ADU-S100 monotherapy often stalls; the transcriptomic "ignition" immediately engages the "brakes."
Experimental Protocols: Validating the Signature
As a Senior Scientist, you must ensure your data is reproducible. A simple fold-change calculation is insufficient. You need a self-validating workflow that accounts for tumor heterogeneity.
Protocol A: RNA-Seq Validation of STING Activation
Objective: Confirm on-target STING activation and downstream ISG induction in tumor lysates.
Use RNeasy Mini Kit (or equivalent) with on-column DNase digestion (critical to remove injected DNA agonist).
QC Metric: RIN > 7.0.
Targeted Gene Panel (The "STING Score"):
Instead of full transcriptome, use a defined panel for rapid validation:
Target Genes:IFNB1, MX1, ISG15, CXCL10.
Myeloid Markers:CD11c (ITGAX), CD86.
Negative Feedback Markers:CD274 (PD-L1).
Housekeeping:HPRT1, TBP, GUSB (Avoid GAPDH as it can fluctuate metabolically in tumors).
Data Normalization:
Calculate
or TPM.
Self-Validation Step: If IFNB1 is not upregulated >10-fold vs. vehicle, the injection was likely not intratumoral or the tumor is "STING-silenced" (common in some carcinomas).
Protocol B: Functional Readout (ELISA)
Transcriptional signatures must be verified at the protein level, as post-transcriptional regulation is high in cytokines.
Assay: Multiplex ELISA (Luminex/MSD) for IFN-
, TNF-, and IL-6.
Timing: 24 hours post-injection (protein lag).
Workflow Visualization
The following diagram outlines the logical flow for characterizing the ADU-S100 signature, from treatment to data interpretation.
Figure 2: Validation Workflow. A rigorous path from treatment to data interpretation, emphasizing Quality Control (QC) and binary validation outcomes (Pass/Fail) based on IFNB1 induction.
References
Sivick, K. E., et al. (2018). Magnitude of Therapeutic STING Activation Determines CD8+ T Cell-Mediated Anti-tumor Immunity. Cell Reports.[1][2] Link
Corrales, L., et al. (2015). Direct Activation of STING in the Tumor Microenvironment Leads to Potent and Systemic Tumor Regression and Immunity. Cell Reports.[1][2] Link[2]
Meric-Bernstam, F., et al. (2022). Phase I Dose-Escalation Trial of MIW815 (ADU-S100), an Intratumoral STING Agonist, in Patients with Advanced/Metastatic Solid Tumors or Lymphomas. Clinical Cancer Research.[3] Link
Garris, C. S., et al. (2018). Successful Anti-PD-1 Cancer Immunotherapy Requires T Cell-Dendritic Cell Crosstalk Involving the Cytokines IFN-γ and IL-12. Immunity.[4][1][2][3][5][6][7][8][9] Link
A Comparative Guide to the Cross-Reactivity of ADU-S100 with STING Proteins from Different Species
For Researchers, Scientists, and Drug Development Professionals Introduction: The Critical Role of STING in Immunity and the Advent of ADU-S100 The Stimulator of Interferon Genes (STING) pathway is a pivotal component of...
Author: BenchChem Technical Support Team. Date: March 2026
For Researchers, Scientists, and Drug Development Professionals
Introduction: The Critical Role of STING in Immunity and the Advent of ADU-S100
The Stimulator of Interferon Genes (STING) pathway is a pivotal component of the innate immune system, acting as a key sensor of cytosolic DNA, a danger signal that can indicate infection or cellular damage.[1][2] Activation of STING triggers a cascade of signaling events, culminating in the production of type I interferons (IFN-α and IFN-β) and other pro-inflammatory cytokines. This response is crucial for orchestrating an effective anti-pathogen and anti-tumor immune response.[3][4]
ADU-S100 (also known as MIW815) is a synthetic cyclic dinucleotide (CDN) developed as a potent agonist of the STING pathway.[1][5] Its therapeutic potential, particularly in the realm of cancer immunotherapy, has been a subject of extensive preclinical and clinical investigation.[3][6][7][8] A critical aspect of the preclinical development of any therapeutic agent is understanding its cross-reactivity with the target protein across different species. This is essential for the proper design and interpretation of preclinical safety and efficacy studies and for predicting the agent's behavior in humans. This guide provides an in-depth comparison of the cross-reactivity of ADU-S100 with STING proteins from different species, supported by experimental data and protocols.
The STING Signaling Pathway: A Visual Overview
The activation of the STING pathway by an agonist like ADU-S100 initiates a well-defined signaling cascade. The following diagram illustrates the key steps in this process.
Caption: A stepwise workflow for determining the potency of ADU-S100 using an IFN-β reporter assay.
Cellular Thermal Shift Assay (CETSA) for Target Engagement
CETSA is a powerful technique to confirm the direct binding of a compound to its target protein within a cellular environment.
Objective: To demonstrate direct engagement of ADU-S100 with human and mouse STING in intact cells.
Methodology:
Cell Treatment:
Culture human and mouse cells (e.g., THP-1 and J774A.1, respectively) to a sufficient density.
Treat the cells with either vehicle control or a saturating concentration of ADU-S100.
Thermal Challenge:
Aliquot the cell suspensions into PCR tubes.
Heat the tubes to a range of temperatures (e.g., 40-70°C) for a fixed duration (e.g., 3 minutes) using a thermal cycler.
Protein Extraction and Analysis:
Lyse the cells by freeze-thawing.
Separate the soluble fraction (containing non-denatured protein) from the precipitated fraction by centrifugation.
Analyze the amount of soluble STING protein in each sample by Western blotting or ELISA.
Data Analysis:
Plot the amount of soluble STING as a function of temperature.
A shift in the melting curve to a higher temperature in the ADU-S100-treated cells compared to the vehicle-treated cells indicates target engagement and stabilization.
Caption: A schematic representation of the experimental steps involved in a Cellular Thermal Shift Assay.
In Vivo Efficacy Studies in Syngeneic Mouse Models
In vivo studies are crucial for evaluating the anti-tumor activity of STING agonists and provide a more complex biological system to assess cross-reactivity.
Objective: To compare the anti-tumor efficacy of ADU-S100 in established tumors in mice.
Methodology:
Tumor Implantation:
Implant a syngeneic tumor cell line (e.g., CT26 colon carcinoma or B16-F10 melanoma) subcutaneously into immunocompetent mice (e.g., BALB/c or C57BL/6, respectively).
Treatment:
Once tumors reach a palpable size, randomize the mice into treatment and control groups.
Administer ADU-S100 intratumorally at a predetermined dose and schedule. The control group receives a vehicle injection.
Monitoring and Endpoint Analysis:
Measure tumor volume regularly using calipers.
Monitor animal body weight and overall health.
At the end of the study, tumors and spleens can be harvested for further analysis (e.g., flow cytometry to assess immune cell infiltration, cytokine analysis).
Data Analysis:
Compare tumor growth rates between the ADU-S100-treated and control groups.
Analyze immune cell populations in the tumor microenvironment and periphery to understand the mechanism of action.
Conclusion and Future Directions
The available evidence strongly supports the broad cross-reactivity of ADU-S100, with demonstrated potent activity on human, murine, and canine STING proteins. This is underpinned by the conserved nature of the STING ligand-binding domain across these species. The provided experimental protocols offer a robust framework for researchers to further investigate the cross-reactivity of ADU-S100 and other novel STING agonists.
While the current data is compelling, a direct head-to-head comparison of ADU-S100's binding affinity (Kd) and functional potency (EC50) across human, mouse, and cynomolgus monkey STING in a standardized set of assays would be highly valuable for the field. Such data would further refine the translation of preclinical findings and enhance our understanding of the subtle species-specific differences that may exist in STING signaling. As the development of STING agonists continues to evolve, a thorough characterization of their cross-species reactivity will remain a critical component of their journey from the laboratory to the clinic.
References
AcceGen. (n.d.). STING Reporter U937 Cell Line. Retrieved from AcceGen website.
[2]2. Aduro Biotech. (2022, September 9). USE OF SMALL MOLECULE STIMULATE OF TYPE-1 INTERFERON GENES (STING) AGONIST IMMUNOTHERAPY FOR CANINE SARCOMA: A CROSS-SPECIES ANALYSIS. LARVOL Sigma.
[9]3. Aduro Biotech, Inc. (2016, November 7). Aduro Biotech Presents Preclinical Data Demonstrating Acute and Systemic Immune Activation through STING Pathway Stimulation with ADU-S100. PM360.
[3]4. Corrales, L., et al. (2015). Direct activation of STING in the tumor microenvironment leads to potent and systemic tumor regression and immunity. Cell reports, 11(7), 1018-1030.
[10]5. Dubensky, T. W., Jr. (2020, December 20). Thomas Dubensky on How ADU-S100 Activates STING. OncLive.
[4]6. Gkirtzimanaki, K., et al. (2022, February 24). Discordance in STING-Induced Activation and Cell Death Between Mouse and Human Dendritic Cell Populations. Frontiers in Immunology, 13, 843085.
[11]7. Hagberg, C. A., et al. (2023, July 3). Cyto-IL-15 synergizes with the STING agonist ADU-S100 to eliminate prostate tumors and confer durable immunity in mouse models. Frontiers in Immunology, 14, 1196829.
[6]8. InvivoGen. (n.d.). Deciphering the STING Paradox. Retrieved from InvivoGen website.
[5]9. Zaidi, A. H., et al. (2021). Intratumoral immunotherapy with STING agonist, ADU-S100, induces CD8+ T-cell mediated anti-tumor immunity in an esophageal adenocarcinoma model. Oncotarget, 12(4), 292-303.
[12]10. Li, T., et al. (2023, July 3). Cyto-IL-15 synergizes with the STING agonist ADU-S100 to eliminate prostate tumors and confer durable immunity in mouse models. Frontiers in Immunology, 14, 1196829.
[7]11. Burdette, D. L., et al. (2011). STING is a direct innate immune sensor of cyclic-di-GMP. Nature, 478(7370), 515-518.
[13]12. Vila, I. K., et al. (2022). Protocol to induce and assess cGAS-STING pathway activation in vitro. STAR protocols, 3(2), 101345.
[14]13. MedChemExpress. (n.d.). 2'3'-c-di-AM(PS)2 (Rp,Rp) (ADU-S100). Retrieved from MedChemExpress website.
14. Cayman Chemical. (n.d.). ADU-S100 (CAS 1638750-95-4). Retrieved from Cayman Chemical website.
[10]15. Carroll, J. (2018, November 9). SITC18: Aduro finds some activity with STING agonist. Fierce Biotech.
[8]16. Sivick, K. E., et al. (2018). A STING agonist given with OX40 receptor and PD-L1 modulators primes immunity and reduces tumor growth in tolerized mice. Cancer research, 78(21), 6265-6276.
[15]17. Wang, C., et al. (2023, February 14). Liposomal Delivery of MIW815 (ADU-S100) for Potentiated STING Activation. Pharmaceutics, 15(2), 589.
[16]18. National Cancer Institute. (n.d.). Definition of STING-activating cyclic dinucleotide agonist ADU-S100. NCI Drug Dictionary.
[1]19. Shang, G., et al. (2022, July 18). Activation of STING Based on Its Structural Features. Frontiers in Immunology, 13, 935933.
[17]20. Biomol. (n.d.). cGAS/STING - INNATE IMMUNE SIGNALING. Retrieved from Biomol website.
[18]21. EMBL-EBI. (n.d.). STING ligand-binding domain (PF15009) - Pfam entry - InterPro. Retrieved from EMBL-EBI website.
[19]22. Chen, Y. F., et al. (2023). Blocking Tim-3 enhances the anti-tumor immunity of STING agonist ADU-S100 by unleashing CD4+ T cells through regulating type 2 conventional dendritic cells. Theranostics, 13(1), 23-39.
[20]23. National Cancer Institute. (n.d.). NCI Drug Dictionary: STING-activating cyclic dinucleotide agonist ADU-S100. Retrieved from National Cancer Institute.
[1]24. Cayman Chemical. (n.d.). Single Nucleotide Polymorphisms of Human STING. Retrieved from Cayman Chemical website.
[21]25. Ouyang, S., et al. (2012). Novel c-di-GMP recognition modes of the mouse innate immune adaptor protein STING. Acta Crystallographica Section D: Biological Crystallography, 68(Pt 12), 1633-1643.
[22]26. Rönnberg, E., et al. (2017). Comparison of cellular assays for TLR activation and development of a species-specific reporter cell line for cattle. Innate Immunity, 23(6), 549-558.
[23]27. Wang, C., et al. (2023). The EC50 values of the IRF3 and NF-κB pathways in the THP-1 Dual cell line treated with free or liposomal ADU-S100. ResearchGate.
[24]28. Montalban-Arques, A., et al. (2021). Combination of Interleukin-15 With a STING Agonist, ADU-S100 Analog: A Potential Immunotherapy for Prostate Cancer. Frontiers in Immunology, 12, 691881.
[25]29. G. A. P. (2022, July 10). Design of a systemic small molecule clinical STING agonist using physics-based simulations and artificial intelligence. bioRxiv.
[26]30. Wang, C., et al. (2023, February 14). Liposomal Delivery of MIW815 (ADU-S100) for Potentiated STING Activation. MDPI.
[27]31. Chen, Y. F., et al. (2023). Blocking Tim-3 enhances the anti-tumor immunity of STING agonist ADU-S100 by unleashing CD4+ T cells through regulating type 2 conventional dendritic cells. Theranostics, 13(1), 23-39.
[28]32. Li, Y., et al. (2024, January 9). STING Licensing of Type I Dendritic Cells Potentiates Antitumor Immunity. bioRxiv.
[29]33. M. K. (2023, January 4). Synthetic STING agonists elicit powerful vaccine adjuvancy providing robust central memory and anti-tumour effects. bioRxiv.
34. Zhang, X., et al. (2020). Protocol for Monitoring DNA-Triggered cGAS/STING Signaling in Mammalian Cells and Mice. STAR Protocols, 1(3), 100171.
[30]35. M. S. (n.d.). Abstract 4532A: Development of selective small molecule STING agonists suitable for systemic administration. ResearchGate.
[31]36. Zaidi, A. H., et al. (2021). Intratumoral immunotherapy with STING agonist, ADU-S100, induces CD8+ T-cell mediated anti-tumor immunity in an esophageal adenocarcinoma model. Oncotarget, 12(4), 292-303.
[12]37. Shang, G., et al. (2022). Domain organization of STING protein. (A) Schematic representation of... ResearchGate.
[32]38. Zaidi, A. H., et al. (2021). Intratumoral immunotherapy with STING agonist, ADU-S100, induces CD8+ T-Cell mediated anti-tumor immunity in an esophageal adenocarcinoma model. ResearchGate.
[33]39. UniProt. (2008, November 25). Sting1 - Stimulator of interferon genes protein - Mus musculus (Mouse). UniProtKB.
[34]40. AcceGen Biotech. (n.d.). STING Reporter U937 Cell Line. Retrieved from AcceGen Biotech website.
[2]41. Meric-Bernstam, F., et al. (2022). Phase I Dose-Escalation Trial of MIW815 (ADU-S100), an Intratumoral STING Agonist, in Patients with Advanced/Metastatic Solid Tumors or Lymphomas. Clinical Cancer Research, 28(4), 677-688.
[35]42. Gokhale, C. S., et al. (2020). Characterization of a Novel Compound That Stimulates STING-Mediated Innate Immune Activity in an Allele-Specific Manner. Frontiers in Immunology, 11, 1519.
A Comparative Guide to STING Agonists: ADU-S100 vs. BMS-986301
Executive Summary The Stimulator of Interferon Genes (STING) pathway has emerged as a critical node in modern cancer immunotherapy. By sensing cytosolic DNA, STING triggers a robust innate immune response, effectively br...
Author: BenchChem Technical Support Team. Date: March 2026
Executive Summary
The Stimulator of Interferon Genes (STING) pathway has emerged as a critical node in modern cancer immunotherapy. By sensing cytosolic DNA, STING triggers a robust innate immune response, effectively bridging the gap between innate and adaptive immunity. This guide provides an in-depth, objective comparative analysis of two prominent STING agonists: the first-in-class ADU-S100 (MIW815) and the next-generation BMS-986301. Designed for researchers and drug development professionals, this document evaluates their mechanistic differences, preclinical efficacy, and the underlying causality dictating their clinical trajectories.
Mechanistic Overview
Both ADU-S100 and BMS-986301 are designed to mimic endogenous cyclic dinucleotides (CDNs) like cGAMP. Upon binding to the STING dimer localized in the endoplasmic reticulum, the complex translocates to the Golgi apparatus, recruiting TANK-binding kinase 1 (TBK1). TBK1 phosphorylates Interferon Regulatory Factor 3 (IRF3) and activates Nuclear Factor-kappa B (NF-κB)[1][2]. These transcription factors drive the expression of Type I interferons (e.g., IFN-β) and pro-inflammatory cytokines, which in turn promote dendritic cell (DC) maturation and the cross-priming of cytotoxic CD8+ T cells against tumor-associated antigens[1].
STING signaling cascade from agonist binding to CD8+ T cell cross-priming.
Comparative Profiling
ADU-S100 was the first STING agonist to enter clinical trials. It is a synthetic CDN engineered to be more stable than endogenous cGAMP and activates all known human STING variants[3][4]. However, its clinical efficacy as a monotherapy was highly limited, largely due to the strict requirement for intratumoral (IT) injection and the rapid induction of T cell exhaustion within the tumor microenvironment (TME)[5][6].
BMS-986301 is a next-generation STING agonist that has demonstrated vastly superior preclinical efficacy. In highly aggressive CT26 and MC38 murine models, BMS-986301 achieved >90% complete tumor regression, compared to only 13% for ADU-S100 under identical dosing[3][4]. Furthermore, BMS-986301 is being evaluated for both intratumoral and systemic (intramuscular/intravenous) administration, overcoming a major delivery hurdle of first-generation CDNs[3][7].
Expertise & Experience: Causality in Experimental Design
Why did ADU-S100 underperform in the clinic despite strong preclinical data?
The causality lies in the pharmacodynamics of the TME. First-generation CDNs like ADU-S100 suffer from poor membrane permeability and rapid systemic clearance, necessitating direct IT injection. However, IT injection often leads to localized hyper-inflammation that paradoxically upregulates immune checkpoints (such as Tim-3 and PD-L1), leading to severe CD4+ and CD8+ T cell exhaustion[5]. The localized burst of cytokines fails to generate a sustained, systemic anti-tumor response[6].
How does BMS-986301 solve this?
BMS-986301 was engineered with a differentiated profile that allows for systemic administration (IM/IV). Systemic delivery primes T cells in secondary lymphoid organs rather than exclusively within the hostile, immunosuppressive TME. This attenuates the T cell exhaustion signals seen with IT delivery while maintaining robust cross-presentation, ultimately sensitizing tumors to anti-PD-1 and anti-CTLA-4 therapies[7].
Experimental Protocols: Self-Validating Systems
To objectively evaluate and compare these STING agonists, researchers must utilize a two-tiered approach: in vitro reporter assays to confirm target engagement, and in vivo syngeneic models to evaluate systemic immunity and memory.
Protocol 1: In Vitro THP-1 Dual Reporter Assay (Target Engagement)
Rationale: THP-1 cells expressing IRF-Luciferase and NF-κB-SEAP reporters allow for the simultaneous, quantitative measurement of the two primary STING downstream pathways, ensuring the agonist is not biased toward a single transcription factor.
Cell Preparation: Seed THP-1 Dual cells at
cells/well in a 96-well plate using RPMI 1640 medium supplemented with 10% heat-inactivated FBS.
Agonist Treatment: Prepare serial dilutions of ADU-S100 and BMS-986301 (e.g., 0.1 nM to 100 μM). Add to the cells and incubate for 24 hours at 37°C, 5% CO2.
Self-Validation Step: Always include 2'3'-cGAMP as a positive control and vehicle (DMSO/PBS) as a negative baseline control to validate assay sensitivity.
Reporter Detection:
IRF Pathway: Transfer 20 μL of supernatant to a white opaque plate. Add 50 μL of QUANTI-Luc substrate and immediately read luminescence.
NF-κB Pathway: Transfer 20 μL of supernatant to a clear plate. Add 180 μL of QUANTI-Blue solution, incubate for 1-3 hours, and read absorbance at 620 nm.
Data Analysis: Calculate EC50 values using non-linear regression to objectively compare the potency of ADU-S100 vs. BMS-986301.
Protocol 2: In Vivo CT26 Syngeneic Tumor Model (Efficacy & Memory)
Rationale: The CT26 colorectal model is highly immunogenic and ideal for testing STING-mediated T cell cross-priming, abscopal effects, and the generation of immunological memory.
Tumor Inoculation: Inject
CT26 cells subcutaneously into the right flank (primary tumor) and cells into the left flank (distal tumor) of 6-8 week old female BALB/c mice.
Treatment Regimen: Once primary tumors reach ~100 mm³ (Day 7-10), randomize mice into cohorts. Administer ADU-S100 (50 μg) via IT injection, or BMS-986301 via IT or IM injection, every 3 days for a total of 3 doses[10].
Monitoring: Measure tumor volumes bi-weekly using calipers (
).
Self-Validation Step: Monitor the distal (untreated) tumor to validate the systemic abscopal effect, differentiating true immune activation from localized chemical toxicity.
Re-challenge (Immunological Memory): For mice showing complete regression (expected to be >90% for BMS-986301[4]), re-challenge with
fresh CT26 cells on Day 60 to confirm the establishment of adaptive immune memory.
Step-by-step workflow for evaluating systemic efficacy and immune memory in vivo.
Conclusion
While ADU-S100 paved the way as a critical proof-of-concept for STING agonism in the clinic, its limitations in systemic delivery and susceptibility to TME-induced immunosuppression hindered its standalone success[5][6]. BMS-986301 represents a significant leap forward, offering robust systemic administration capabilities, superior preclinical tumor regression, and a highly synergistic profile with immune checkpoint inhibitors[3][7]. For drug development professionals, the transition from first-generation to next-generation STING agonists underscores the necessity of optimizing pharmacokinetics and delivery routes to outmaneuver tumor-induced immune exhaustion.
References
BMS-986301 - Drug Targets, Indications, Patents - Patsnap Synapse. Patsnap.[Link]
Definition of STING agonist BMS-986301 - NCI Drug Dictionary. National Cancer Institute.[Link]
Definition of STING-activating cyclic dinucleotide agonist ADU-S100 - NCI Drug Dictionary. National Cancer Institute.[Link]
The Potential of STING Agonists Is Explored in Cancer. Targeted Oncology.[Link]
Challenges and Opportunities in the Clinical Development of STING Agonists for Cancer Immunotherapy. MDPI.[Link]
Clinical applications of STING agonists in cancer immunotherapy: current progress and future prospects. PMC/NIH.[Link]
Blocking Tim-3 enhances the anti-tumor immunity of STING agonist ADU-S100 by unleashing CD4+ T cells through regulating type 2 conventional dendritic cells. Theranostics.[Link]
Combination of the STING Agonist MIW815 (ADU-S100) and PD-1 Inhibitor Spartalizumab in Advanced/Metastatic Solid Tumors or Lymphomas: An Open-Label, Multicenter, Phase Ib Study. PMC/NIH.[Link]
A Senior Application Scientist's Guide to Evaluating the Abscopal Effect of ADU-S100 in Bilateral Tumor Models
This guide provides an in-depth, technical framework for researchers, scientists, and drug development professionals to design, execute, and interpret studies evaluating the abscopal effect of ADU-S100 (MIW815), a STING...
Author: BenchChem Technical Support Team. Date: March 2026
This guide provides an in-depth, technical framework for researchers, scientists, and drug development professionals to design, execute, and interpret studies evaluating the abscopal effect of ADU-S100 (MIW815), a STING (Stimulator of Interferon Genes) pathway agonist. We will explore the causality behind experimental choices, present detailed protocols, and compare ADU-S100 with relevant alternatives, grounded in experimental data.
The Scientific Premise: STING, Immunity, and the Abscopal Effect
The abscopal effect, a phenomenon first described in the 1950s, refers to the regression of metastatic tumors at sites distant from a primary irradiated tumor.[1][2] This systemic anti-tumor response is not caused by the localized treatment itself but by the induction of a potent, tumor-specific immune response.[3][4] The activation of the STING pathway has emerged as a critical mechanism for initiating this cascade.
The STING pathway is a core component of the innate immune system that detects the presence of cytosolic DNA, a danger signal often associated with viral infections or cellular damage, such as that found within a tumor microenvironment.[5][6] Activation of STING in antigen-presenting cells (APCs), like dendritic cells (DCs), triggers the production of type I interferons (IFNs) and other pro-inflammatory cytokines.[7][8][9] This, in turn, promotes DC maturation and enhances their ability to present tumor-associated antigens to T cells, leading to the generation of tumor-specific cytotoxic CD8+ T cells.[8][10] These activated T cells can then circulate systemically, recognizing and eliminating tumor cells at distant, untreated sites.[10][11]
ADU-S100 is a synthetic cyclic dinucleotide (CDN) designed to mimic the natural ligand for human STING, thereby potently activating this pathway.[12][13] Intratumoral (i.t.) administration is the preferred route, as it concentrates the agent within the tumor microenvironment, aiming to transform the tumor into an in situ vaccine and minimize systemic toxicities.[4][13]
Signaling Pathway: The cGAS-STING Axis
The diagram below illustrates the canonical STING signaling pathway, which is central to the mechanism of action for agonists like ADU-S100.
Caption: The cGAS-STING signaling pathway.
Experimental Design: The Bilateral Tumor Model
The bilateral tumor model is the gold standard for preclinical evaluation of the abscopal effect. Its core strength lies in providing a robust internal control; each animal bears both a treated and an untreated tumor, allowing for direct assessment of systemic anti-tumor immunity while minimizing inter-animal variability.[14]
Experimental Workflow Diagram
Caption: Workflow for a bilateral tumor model study.
Detailed Experimental Protocol: Bilateral Tumor Model
This protocol provides a self-validating system for assessing the abscopal effect.
1. Cell Line and Animal Selection:
Rationale: The choice of cell line is critical. Syngeneic models (e.g., MC38 colon adenocarcinoma or CT26 colon carcinoma in C57BL/6 or BALB/c mice, respectively) are essential as they possess a competent immune system.[10] The immunogenicity of the cell line can influence the magnitude of the abscopal effect.
Protocol:
Culture MC38 cells in DMEM supplemented with 10% FBS and 1% Penicillin-Streptomycin.
Use 8-10 week old female C57BL/6 mice.
Harvest tumor cells during the logarithmic growth phase. Wash twice with sterile PBS.
Resuspend cells in sterile PBS at a concentration of 5x10^6 cells/mL.
2. Tumor Inoculation:
Rationale: Establishing two distinct, palpable tumors allows for localized treatment and distal observation.
Protocol:
Anesthetize the mouse and shave the hair on both the right and left flanks.
Subcutaneously inject 100 µL of the cell suspension (5x10^5 cells) into the right flank (this will be the primary, treated tumor).
Inject an identical volume and cell number into the left flank (this will be the distal, abscopal tumor).
3. Treatment Administration:
Rationale: Intratumoral injection of ADU-S100 is designed to activate local APCs and initiate the immune cascade directly within the tumor microenvironment.[13]
Protocol:
Begin treatment when the primary tumor on the right flank reaches a volume of approximately 50-100 mm³.
Randomize mice into treatment groups (e.g., Vehicle Control, ADU-S100).
Reconstitute ADU-S100 in the appropriate buffer as per the manufacturer's instructions.
Using a 30-gauge needle, slowly inject ADU-S100 (e.g., 25-50 µg in 50 µL) directly into the center of the primary tumor on the right flank. The vehicle control group receives an equivalent volume of the buffer.
Repeat injections according to the study design (e.g., on days 10, 14, and 18). Crucially, the left-flank tumor is never injected.
4. Monitoring and Endpoints:
Rationale: Regular measurement of both tumors provides the primary data for evaluating local control and the systemic abscopal response.
Protocol:
Measure tumor dimensions using digital calipers 2-3 times per week.
Calculate tumor volume using the formula: Volume = (Length x Width²) / 2.
Monitor animal body weight and overall health.
Define study endpoints, such as when the primary tumor in the control group reaches a predetermined size (e.g., 1500 mm³) or shows signs of ulceration.
Key Readouts: Assessing the Immune Response
Observing tumor regression is the primary indicator of an abscopal effect, but understanding the underlying immunological mechanisms requires deeper analysis.
A. Immune Cell Profiling by Flow Cytometry
Causality: Flow cytometry provides quantitative, single-cell data on the composition and activation status of immune cells within the tumors (both injected and abscopal) and secondary lymphoid organs (spleen, draining lymph nodes).[15][16] An effective abscopal response should correlate with an influx of activated cytotoxic T lymphocytes (CTLs) and a decrease in immunosuppressive cells in the distal tumor.[17]
Protocol:
Tissue Dissociation: Mince harvested tumors and digest using a tumor dissociation kit (e.g., containing collagenase and DNase) to create a single-cell suspension.
Cell Staining:
Stain with a viability dye to exclude dead cells.
Block Fc receptors to prevent non-specific antibody binding.
Stain with a surface antibody cocktail. A typical panel might include: CD45 (Leukocytes), CD3 (T cells), CD4 (Helper T cells), CD8 (Cytotoxic T cells), FoxP3 (Regulatory T cells), NK1.1 (NK cells), CD11c (Dendritic Cells), F4/80 (Macrophages), and activation/exhaustion markers like PD-1, Ki67, and ICOS.[18]
Data Acquisition & Analysis: Acquire data on a multi-parameter flow cytometer and analyze using appropriate software to quantify immune cell populations as a percentage of total live CD45+ cells.
B. Spatial Analysis by Immunohistochemistry (IHC)
Causality: While flow cytometry quantifies cell populations, IHC provides crucial spatial context, revealing the location and interaction of immune cells within the tumor microenvironment.[19][20] For example, IHC can distinguish between T cells that have successfully infiltrated the tumor parenchyma versus those that are excluded in the stroma.[21][22]
Protocol:
Tissue Preparation: Fix harvested tumors in 10% neutral buffered formalin and embed in paraffin (FFPE).
Sectioning & Staining: Cut 4-5 µm sections and mount on slides. Perform antigen retrieval followed by staining with primary antibodies against key markers (e.g., CD8, PD-L1, FoxP3).
Visualization: Use a secondary antibody conjugated to an enzyme (e.g., HRP) and a chromogen for visualization.
Analysis: A pathologist or image analysis software can quantify the density and location of positive cells (e.g., CD8+ cells per mm² in the tumor core vs. the invasive margin).
Comparative Analysis: ADU-S100 vs. Other STING Agonists
ADU-S100 was a first-in-class STING agonist to enter clinical trials.[12] While it demonstrated clear target engagement and systemic immune activation, its monotherapy clinical activity was limited.[13][23][24] Subsequent research has led to the development of next-generation STING agonists with potentially improved properties.
Agent
Mechanism/Class
Key Preclinical Abscopal/Systemic Efficacy Data
Combination Synergy
Clinical Status / Key Findings
ADU-S100 (MIW815)
Synthetic Cyclic Dinucleotide (CDN)
Induces abscopal effects and durable immunity in murine models (e.g., TRAMP-C2 prostate cancer).[10][25][26] In some models, efficacy was modest (13% regression).[12][27]
Synergizes with anti-PD-1, leading to complete eradication of local and distal tumors in preclinical models.[11][12]
Phase 1 trials showed it was well-tolerated but had limited single-agent efficacy (one confirmed PR).[13][23][24] Combination trials with checkpoint inhibitors showed some responses but several were discontinued.[12][28]
BMS-986301
Novel Cyclic Dinucleotide (CDN)
In CT26 and MC38 models, >90% regression was observed in both injected and non-injected tumors, compared to 13% with ADU-S100.[12][27]
A single dose with anti-PD-1 led to complete regression of 80% of injected and non-injected tumors.[12][27]
Currently in Phase 1 clinical trials (NCT03956680) as monotherapy and in combination.[29]
MK-1454 (Ulevostinag)
Synthetic Cyclic Dinucleotide (CDN)
Preclinical data supported clinical development.
In a Phase 1 study, the combination with pembrolizumab (anti-PD-1) resulted in a 24% response rate, with a median reduction of 83% in both injected and non-injected lesions.[12][27]
Phase 1 monotherapy showed no objective responses. The combination with pembrolizumab was more promising.[27]
SB 11285
Non-Cyclic Dinucleotide
Showed significant inhibition of tumor growth in preclinical models.
Synergistic effect observed when combined with cyclophosphamide.
In Phase 1 trials for IV administration, alone or with atezolizumab (anti-PD-L1).[12]
ENPP1 Inhibitors (e.g., SR-8314)
Small Molecule Inhibitor
Indirectly activates STING by preventing the degradation of endogenous cGAMP. Led to increased CD4+ and CD8+ T cells in tumors.[9][27]
Data suggests potential for combination with other immunotherapies.
The evaluation of ADU-S100 using bilateral tumor models has provided invaluable insights into the therapeutic potential and immunological mechanisms of STING activation. Preclinical studies consistently demonstrate that ADU-S100 can induce a T-cell-dependent abscopal effect, particularly when combined with checkpoint inhibitors.[10][11] However, translating this to robust clinical efficacy has been challenging, with limited responses observed in human trials.[12][13]
The data suggests that while ADU-S100 effectively validates the STING pathway as a therapeutic target, next-generation agonists like BMS-986301 may offer enhanced potency and a wider therapeutic window.[12][27] Future research should focus on:
Optimizing Combinations: Beyond checkpoint inhibitors, combining STING agonists with radiotherapy, other immunomodulators (like IL-15), or agents that remodel the tumor microenvironment holds significant promise.[1][25][26]
Biomarker Development: Identifying patients most likely to respond to STING agonist therapy is crucial for clinical success.
Systemic Delivery: Developing novel delivery systems, such as nanoparticles, could enable systemic administration of STING agonists, allowing for the treatment of non-injectable metastases.[9]
By employing rigorous, well-controlled experimental designs like the bilateral tumor model and leveraging multi-parameter analysis techniques, the scientific community can continue to refine STING-targeted therapies and unlock the full potential of the abscopal effect for patients with metastatic cancer.
References
Aduro Biotech Presents Preliminary Results from Ongoing Phase 1 Trials of STING agonist ADU-S100 (MIW815) in Patients with Advanced Solid Tumors or Lymphomas. (2018). PM360. [Link]
Every step you take: STING pathway key to tumor immunity. (2014). UChicago Medicine. [Link]
Fu, J., et al. (2022). Activation of Stimulation of Interferon Genes (STING) Signal and Cancer Immunotherapy. MDPI. [Link]
Unlocking the Tumor Microenvironment: Innovations in Multiplex Immunohistochemistry. (2025). MDPI. [Link]
Advanced Immune Cell Profiling by Multiparameter Flow Cytometry in Humanized Patient-Derived Tumor Mice. (2022). MDPI. [Link]
Unlocking the therapeutic potential of the STING signaling pathway in anti-tumor treatment. (2025). Journal of Translational Medicine. [Link]
The activation of cGAS-STING pathway offers novel therapeutic opportunities in cancers. (2025). Journal of Hematology & Oncology. [Link]
Activation of STING and Its Key Role in Antiviral and Antitumor Immunity. (n.d.). ResearchGate. [Link]
The Potential of STING Agonists Is Explored in Cancer. (2022). Targeted Oncology. [Link]
Meric-Bernstam, F., et al. (2022). Phase I Dose-Escalation Trial of MIW815 (ADU-S100), an Intratumoral STING Agonist, in Patients with Advanced/Metastatic Solid Tumors or Lymphomas. Clinical Cancer Research. [Link]
Immunohistochemistry: a Powerful Tool in Cancer Research. (2024). Champions Oncology. [Link]
Utilization of Multiparameter Flow Cytometry for Immune Monitoring of Tumor Infiltrating Lymphocytes Isolated from Fresh Tumor Tissue. (n.d.). Precision for Medicine. [Link]
Di-Pace, A., et al. (2019). Phase Ib study of MIW815 (ADU-S100) in combination with spartalizumab (PDR001) in patients (pts) with advanced/metastatic solid tumors or lymphomas. ASCO Publications. [Link]
Kariyawasam, K., et al. (2021). STING Agonists as Cancer Therapeutics. MDPI. [Link]
Utilizing quantitative immunohistochemistry for relationship analysis of tumor microenvironment of head and neck cancer patients. (n.d.). PMC. [Link]
IMMUNE CELL PROFILING USING FLOW CYTOMETRY. (n.d.). Biomere. [Link]
How Flow Cytometry is Helping Push the Boundaries of Immuno-oncology. (2025). SauveBio. [Link]
Meric-Bernstam, F., et al. (2022). Phase I Dose-Escalation Trial of MIW815 (ADU-S100), an Intratumoral STING Agonist, in Patients with Advanced/Metastatic Solid Tumors or Lymphomas. PubMed. [Link]
The reliability of immunohistochemical analysis of the tumor microenvironment in follicular lymphoma: a validation study from the Lunenburg Lymphoma Biomarker Consortium. (n.d.). PMC. [Link]
Decoding the tumor microenvironment with immune profiling. (n.d.). Drug Discovery News. [Link]
Cyto-IL-15 synergizes with the STING agonist ADU-S100 to eliminate prostate tumors and confer durable immunity in mouse models. (2023). Frontiers. [Link]
A STING agonist given with OX40 receptor and PD-L1 modulators primes immunity and reduces tumor growth in tolerized mice. (n.d.). PMC. [Link]
Molecular mechanisms underlying the abscopal effect induced by radiotherapy and its synergistic translational potential with immunotherapy. (n.d.). PMC. [Link]
Cyto-IL-15 synergizes with the STING agonist ADU-S100 to eliminate prostate tumors and confer durable immunity in mouse models. (2023). PubMed. [Link]
Improving STING agonist-based cancer therapy by inhibiting the autophagy-related protein VPS34. (n.d.). PMC. [Link]
Cyto-IL-15 synergizes with the STING agonist ADU-S100 to eliminate prostate tumors and confer durable immunity in mouse models. (2023). ResearchGate. [Link]
STING Agonists and How to Reach Their Full Potential in Cancer Immunotherapy. (2025). Wiley Online Library. [Link]
Aduro Biotech Presents Preclinical Data Demonstrating Acute And Systemic Immune Activation Through STING Pathway Stimulation With ADU-S100. (2016). Clinical Leader. [Link]
Generating and grading the abscopal effect: proposal for comprehensive evaluation of combination immunoradiotherapy in mouse models. (n.d.). Annals of Translational Medicine. [Link]
Cyto-IL-15 synergizes with the STING agonist ADU-S100 to eliminate prostate tumors and confer durable immunity in mouse models. (2023). PMC. [Link]
The STING Pathway and Cancer. (2018). Technology Networks. [Link]
Experimental model for the irradiation-mediated abscopal effect and factors influencing this effect. (n.d.). PMC. [Link]
Nanodelivery Strategies for STING Agonists: Toward Efficient Cancer Immunotherapy. (2025). PMC. [Link]
Navigating the Final Step: A Comprehensive Guide to the Proper Disposal of ADU-S100 (Disodium Salt)
For the researcher dedicated to advancing immuno-oncology, every detail matters—from the initial experimental design to the final, responsible disposal of research materials. This guide provides a detailed protocol for t...
Author: BenchChem Technical Support Team. Date: March 2026
For the researcher dedicated to advancing immuno-oncology, every detail matters—from the initial experimental design to the final, responsible disposal of research materials. This guide provides a detailed protocol for the proper disposal of ADU-S100 (disodium salt), a potent STING (Stimulator of Interferon Genes) agonist. While the Safety Data Sheet (SDS) for ADU-S100 indicates that the compound is not classified as hazardous, its potent biological activity necessitates a disposal plan rooted in scientific prudence and best laboratory practices.[1] This document moves beyond minimal compliance to ensure the safety of laboratory personnel and the protection of our environment.
Understanding ADU-S100: A Profile
ADU-S100, also known as ML RR-S2 CDA, is a synthetic cyclic dinucleotide that has been instrumental in preclinical and clinical studies exploring the activation of the STING pathway for cancer immunotherapy.[2] Its function is to mimic the natural ligand cGAMP, triggering a cascade that leads to the production of type I interferons and other cytokines, ultimately stimulating an anti-tumor immune response.[3][4] While this biological activity is the cornerstone of its therapeutic potential, it also underscores the importance of preventing its unintended release into the environment.
Compound Identification
Name
ADU-S100 (disodium salt)
Synonyms
MIW815, ML RR S2-CDA
CAS Number
1638750-95-4
Molecular Formula
C20H22N10Na2O10P2S2
Molecular Weight
734.5 g/mol
Appearance
White crystalline powder
Solubility
Soluble in water
The Logic of Prudent Disposal: A Four-Step Framework
The disposal of any biologically active compound, regardless of its formal hazard classification, should follow a structured approach. This ensures that its biological activity is neutralized and that the disposal method aligns with institutional and regulatory guidelines.
Figure 1. A summary of the four-step framework for the responsible disposal of ADU-S100.
Step 1: Risk Assessment and Waste Stream Identification
The initial and most critical step is to evaluate the nature of the waste containing ADU-S100. The SDS for ADU-S100 states that the substance is not classified according to the Globally Harmonized System (GHS) and has no assigned hazard pictograms or statements.[1] This suggests that in its pure, unused form, it does not meet the criteria for hazardous waste as defined by agencies like the Environmental Protection Agency (EPA).
However, in a research setting, ADU-S100 is often part of complex mixtures. Therefore, the entire composition of the waste must be considered.
Actionable Steps:
Consult the Safety Data Sheet (SDS): Always begin by reviewing the SDS for ADU-S100 and any other chemicals present in the waste mixture.[5] The SDS will provide foundational information on physical, chemical, and toxicological properties.
Evaluate the Waste Matrix: Determine if ADU-S100 is in a solution with other substances that are classified as hazardous (e.g., flammable solvents, corrosive buffers, or other toxic compounds).
Identify the Correct Waste Stream:
Non-Hazardous Waste: If ADU-S100 is the sole compound of concern in an aqueous buffer (e.g., PBS) and is not mixed with any hazardous materials, it can be managed as non-hazardous chemical waste.[6][7]
Hazardous Waste: If ADU-S100 is mixed with any substance that is considered hazardous, the entire mixture must be treated as hazardous waste and disposed of according to your institution's specific protocols for that waste category.[5][8]
Biohazardous Waste: If the ADU-S100 waste is contaminated with biological materials, such as cell cultures, tissues, or animal bedding, it must be segregated as biohazardous waste and decontaminated, typically by autoclaving, before final disposal.[9][10]
Step 2: Deactivation of Biological Activity (Recommended Best Practice)
While not strictly required by the SDS for non-hazardous disposal, deactivating the potent biological activity of a STING agonist like ADU-S100 is a scientifically sound and responsible practice. This step ensures that the compound cannot exert unintended biological effects if it were to enter the environment.
Recommended Deactivation Protocol:
For aqueous solutions of ADU-S100, chemical inactivation is a practical approach.
Prepare a 10% Bleach Solution: In a designated, well-ventilated area (preferably a chemical fume hood), prepare a fresh 1:10 dilution of household bleach (sodium hypochlorite) in water.
Chemical Inactivation: To the aqueous waste containing ADU-S100, slowly add the 10% bleach solution to achieve a final concentration of at least 1% active chlorine.[11]
Contact Time: Gently mix the solution and allow it to stand for a minimum of 60 minutes to ensure complete inactivation of the biological activity.[11]
Neutralization (for drain disposal): If your institutional policy and local regulations permit drain disposal of non-hazardous, neutralized waste, adjust the pH of the treated solution to between 5.5 and 10.5 using a suitable acid or base.[12]
Note: Autoclaving is also an effective method for deactivating biological activity, particularly for waste co-mingled with biohazardous materials.[11][13]
Step 3: Segregation and Containment
Proper segregation and containment are fundamental to safe laboratory practice and prevent cross-contamination of waste streams.[1][2]
Actionable Steps:
Select Appropriate Containers: Use chemically compatible, leak-proof containers for waste collection. High-density polyethylene (HDPE) containers are suitable for most aqueous waste.[14]
Labeling: Immediately label the waste container. The label should be clear, durable, and include the following information:[14][15]
The words "Non-Hazardous Waste for Disposal" (or "Hazardous Waste" if applicable).
The full chemical name: "ADU-S100 (disodium salt), Deactivated" (if the deactivation step was performed).
List all other constituents of the mixture.
The date the waste was first added to the container (accumulation start date).
Your name, principal investigator, and laboratory location.
Storage: Store the waste container in a designated, secondary containment tray away from general laboratory traffic and incompatible materials.[5][16] Keep the container sealed except when adding waste.[8]
Figure 2. Decision tree for segregating different types of ADU-S100 waste.
Step 4: Final Disposal
The final disposal route depends on the waste stream identified in Step 1 and your institution's specific policies.
Disposal Procedures:
For Non-Hazardous Waste:
Institutional Pickup: Most research institutions have a dedicated Environmental Health and Safety (EHS) department that collects and manages chemical waste.[9] Schedule a pickup for your properly labeled container of deactivated ADU-S100 waste.
Drain Disposal (Use with Caution): For small quantities of deactivated and neutralized ADU-S100 in aqueous solution, some institutions may permit drain disposal. Crucially, you must verify this is allowed by your institution's EHS and the local water authority. [6][12] Never pour untreated or non-neutralized solutions down the drain.
For Solid Waste:
Uncontaminated Vials: Empty vials that contained ADU-S100 should be triple-rinsed with a suitable solvent (e.g., water). The rinsate should be collected and disposed of as liquid waste. The rinsed, defaced-label vial can then typically be disposed of in the regular trash or designated glass waste.[6]
Contaminated Labware: Gloves, pipette tips, and other disposable labware contaminated with ADU-S100 should be collected in a designated solid waste container and managed through your institution's chemical waste program.
For Hazardous or Biohazardous Waste:
Follow your institution's established protocols for the specific category of hazardous or biohazardous waste. This will involve collection by your EHS department for specialized treatment and disposal.[17][18]
Trustworthiness and Self-Validation
This protocol is designed as a self-validating system. By starting with a thorough risk assessment of the complete waste mixture, you ensure that the chosen disposal path is appropriate. The recommendation to deactivate the biological activity of ADU-S100 adds a layer of safety that accounts for its specific mode of action, embodying the principle of "As Low As Reasonably Achievable" (ALARA) for potential environmental exposure. Adherence to strict segregation, labeling, and institutional guidelines ensures compliance and a verifiable chain of custody for the waste.
By implementing these procedures, you not only ensure the safe and compliant disposal of ADU-S100 but also uphold the highest standards of laboratory practice, contributing to a culture of safety and environmental stewardship within the scientific community.
References
STING as an emerging therapeutic target for drug discovery: Perspectives from the global patent landscape. PMC. [Link]
Guide Sheet: Biological Waste Disposal. Cal Poly Pomona, Environmental Health & Safety. [Link]
Disposal Procedures for Non Hazardous Waste. Stephen F. Austin State University, Environmental Health, Safety, and Risk Management. [Link]
Prudent Practices in the Laboratory: Handling and Management of Chemical Hazards. National Center for Biotechnology Information (NCBI). [Link]
How To Safely Dispose of Chemicals in Your Lab. Solvent Waste Management. [Link]
Novel Modifications and Delivery Modes of Cyclic Dinucleotides for STING Activation in Cancer Treatment. PMC. [Link]
OSHA Compliance For Laboratories. US Bio-Clean. [Link]
Chemical Waste Disposal Solutions for Laboratories. Environmental Marketing Services. [Link]
A Lab's Guide to Safe and Compliant Medical Waste Disposal. Today's Clinical Lab. [Link]
Managing Hazardous Chemical Waste in the Lab. Lab Manager. [Link]
Amplifying STING activation by cyclic dinucleotide–manganese particles for local and systemic cancer metalloimmunotherapy. Moon Lab, University of Michigan. [Link]
Best Practices for Managing Laboratory Waste. Republic Services. [Link]
Chemical Waste Disposal in the Laboratory: Safe and Effective Solutions. Labor Security System. [Link]
Chemical Waste Management for Laboratories. Physikalisch-Technische Bundesanstalt. [Link]
Safe Disposal of Infectious Laboratory Waste. National Center for Biotechnology Information (NCBI). [Link]
Hazardous Waste & Disposal Considerations. American Chemical Society (ACS). [Link]
Personal protective equipment for handling ADU-S100 (disodium salt)
As a Senior Application Scientist, I frequently consult with drug development professionals on the safe handling of potent immunomodulators. ADU-S100 (also known as MIW815 or ML RR-S2 CDA) is a highly potent, synthetic c...
Author: BenchChem Technical Support Team. Date: March 2026
As a Senior Application Scientist, I frequently consult with drug development professionals on the safe handling of potent immunomodulators. ADU-S100 (also known as MIW815 or ML RR-S2 CDA) is a highly potent, synthetic cyclic dinucleotide and an activator of the Stimulator of Interferon Genes (STING) pathway [1]. While its Safety Data Sheet (SDS) may not classify it under severe GHS hazard categories [2], its profound biological activity necessitates stringent laboratory controls.
This guide provides a self-validating operational framework for the safe handling, reconstitution, and disposal of ADU-S100 disodium salt, ensuring that your laboratory maintains the highest standards of safety and scientific integrity.
The Causality of Safety: Why Standard PPE is Not Enough
Understanding the mechanism of action of ADU-S100 is critical to appreciating the required safety measures. ADU-S100 binds directly to STING in the endoplasmic reticulum, inducing a conformational change that leads to TBK1 and IRF3 phosphorylation [1]. This cascade culminates in the massive release of pro-inflammatory cytokines and Type I interferons.
If a researcher inhales aerosolized ADU-S100 powder, or is exposed via an accidental needle-stick, mucosal immune cells (e.g., dendritic cells and macrophages) can be potently activated. This can lead to respiratory tract irritation, a feeling of tightness in the chest, and localized inflammation [4]. Therefore, engineering controls must prioritize the absolute prevention of aerosolization.
Caption: Mechanistic causality of accidental ADU-S100 exposure leading to localized or systemic inflammation.
Personal Protective Equipment (PPE) Requirements
To establish a self-validating safety system, every piece of PPE must serve a specific mechanistic purpose. Below is the quantitative and qualitative breakdown of required PPE for handling ADU-S100.
PPE Category
Specification / Standard
Causality & Operational Rationale
Hand Protection
Nitrile gloves (Minimum standard BS EN 374:2003) [4]
Prevents dermal absorption. ADU-S100 is highly water-soluble (>73 mg/mL) and can dissolve in sweat, facilitating micro-dermal entry.
Eye Protection
Safety glasses with side shields (NIOSH/EN 166)
Protects against micro-aerosols generated during the depressurization of lyophilized vials or accidental splashes during reconstitution.
Body Protection
Standard laboratory coat (fully buttoned)
Prevents particulate accumulation on personal clothing, mitigating secondary exposure risks outside the controlled laboratory environment.
Respiratory
N95/FFP2 Mask (If outside a fume hood)
While a fume hood is the primary control, a respirator is strictly required during spill cleanups to prevent inhalation of immunogenic dust [4].
Engineering Controls and Handling Methodology
The most critical step in handling ADU-S100 is the initial transition from a lyophilized solid to a stable liquid stock. Because it is highly soluble in water, proper technique prevents both degradation of the compound and exposure to the researcher.
Step-by-Step Reconstitution Protocol:
Preparation & Equilibration: Transfer the sealed vial of ADU-S100 from -20°C storage to a Class II Biological Safety Cabinet (BSC) or a chemical fume hood equipped with an independent air supply [4].
Self-Validation Step: Wait 20-30 minutes for the vial to equilibrate to room temperature. Opening a cold vial introduces condensation, which degrades the hygroscopic disodium salt.
Airflow Verification: Before opening the vial, physically verify the inward airflow of the fume hood/BSC using a tissue flutter test or digital monitor. This ensures any aerosolized particles generated upon opening the vial are immediately captured.
Solubilization: Carefully remove the crimp seal. Slowly add the desired volume of sterile, endotoxin-free water or PBS directly to the bottom of the vial to achieve your target stock concentration (e.g., 10 mg/mL). Do not forcefully inject the diluent, as this creates splash-back and aerosols.
Agitation: Gently swirl the vial. Avoid aggressive vortexing which can generate micro-bubbles and aerosolize the STING agonist upon opening the cap.
Aliquoting & Storage: Divide the stock solution into single-use aliquots. Store immediately at -80°C for up to 6 months, or -20°C for up to 1 month [3].
Self-Validation Step: Single-use aliquots prevent repeated freeze-thaw cycles, which can precipitate the salt and alter the effective molarity of your in vitro/in vivo doses.
Caption: Step-by-step operational workflow for the safe reconstitution and storage of ADU-S100.
Spill Management and Disposal Plan
Because ADU-S100 is an experimental immunotherapeutic, environmental release must be strictly controlled. It must not be allowed to enter drains or groundwater [2].
Spill Response Protocol:
Isolate the Area: Evacuate personnel from the immediate vicinity to prevent tracking the powder.
Don Additional PPE: Put on an N95/FFP2 respirator and a second pair of nitrile gloves.
Containment (Solid Spill): Do not sweep dry powder, as this generates aerosols. Cover the spillage with a damp, absorbent paper towel to suppress dust formation [4].
Containment (Liquid Spill): Cover with a suitable chemical absorbent pad.
Mechanical Pickup: Carefully scoop the absorbed material using a non-sparking tool and place it into a rigid, sealable hazardous waste container.
Decontamination: Wash the spill area thoroughly with soap and copious amounts of water.
Disposal Plan:
ADU-S100 waste (including empty vials, contaminated gloves, and spill cleanup materials) must be treated as bio-hazardous/chemical research waste. Transfer all sealed containers to a specialized, licensed waste disposal company in accordance with national and local environmental regulations [4]. Never dispose of ADU-S100 down the sink, regardless of its high aqueous solubility.
References
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